Bis(carbonyldithio)tetrathiafulvalene

• CAS: 64394-47-4

Core Science & Biosynthesis

An In-Depth Technical Guide to Bis(carbonyldithio)tetrathiafulvalene: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of bis(carbonyldithio)tetrathiafulvalene, a fascinating organosulfur compound at the forefront of materials science. We will delve into its synthesis, explore its unique physicochemical properties, and discuss its potential applications in cutting-edge technologies. This document is intended to be a valuable resource for researchers and professionals working in organic electronics, materials science, and related fields.

Introduction: The Significance of Tetrathiafulvalene and Its Derivatives

Tetrathiafulvalene (TTF) and its derivatives are a class of organic molecules that have garnered significant interest due to their exceptional electron-donating properties.[1][2] This characteristic stems from the ability of the TTF core to exist in three stable oxidation states: neutral (TTF), radical cation (TTF•+), and dication (TTF2+).[1] This reversible redox behavior makes TTF-based compounds key building blocks for the development of organic conductors, superconductors, and molecular switches.[1][3] The unique π-electron system of TTF and its planar structure facilitate strong intermolecular interactions, leading to the formation of ordered stacks in the solid state, which is crucial for efficient charge transport.[3]

Bis(carbonyldithio)tetrathiafulvalene, also known as 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one), is a noteworthy derivative of TTF.[4][5] Its structure, featuring carbonyl groups attached to the dithiole rings, is anticipated to influence its electronic properties and intermolecular interactions, making it a promising candidate for various applications in molecular electronics and organic photovoltaics.[6] This guide will provide a detailed exploration of this specific TTF derivative.

Synthesis of Bis(carbonyldithio)tetrathiafulvalene

The synthesis of bis(carbonyldithio)tetrathiafulvalene typically proceeds through a phosphite-mediated self-coupling of a key precursor, 1,3,4,6-tetrathiapentalene-2,5-dione.[7][8] This transformation is a common strategy for the formation of the central double bond in TTF and its derivatives.[8]

Synthesis of the Precursor: 1,3,4,6-Tetrathiapentalene-2,5-dione

A common route to 1,3,4,6-tetrathiapentalene-2,5-dione involves the use of a zincate complex as a key intermediate.[9]

Experimental Protocol:

• Preparation of the Zincate Complex: The synthesis begins with the reduction of carbon disulfide with sodium metal to produce sodium 1,3-dithiole-2-thione-4,5-dithiolate. This is then reacted with a zinc salt and a quaternary ammonium bromide to form a more stable zincate complex. This step is crucial for isolating the desired dithiolate from byproducts.

• Reaction with an Electrophile: The zincate complex is then reacted with an appropriate electrophile, such as phosgene or a phosgene equivalent, to form the dione structure. Careful control of reaction conditions is necessary to ensure high yields and purity.

• Purification: The crude product is typically purified by recrystallization from a suitable solvent, such as acetonitrile, to yield light orange to yellow-green crystals of 1,3,4,6-tetrathiapentalene-2,5-dione.[10]

Causality Behind Experimental Choices:

• The formation of the zincate complex is a critical step that enhances the stability of the dithiolate intermediate, preventing unwanted side reactions and facilitating its purification before the subsequent coupling reaction.

• The choice of electrophile is pivotal in forming the desired carbonyl functionalities on the dithiole rings.

dot graph "Synthesis_of_1_3_4_6-Tetrathiapentalene-2_5-dione" { layout=dot; rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

CS2 [label="Carbon Disulfide (CS₂)"]; Na [label="Sodium (Na)"]; Dithiolate [label="Sodium 1,3-dithiole-2-thione-4,5-dithiolate"]; Zn_salt [label="Zinc Salt (e.g., ZnCl₂)"]; Quat_Ammonium [label="Quaternary Ammonium Salt"]; Zincate [label="Zincate Complex"]; Electrophile [label="Electrophile (e.g., Phosgene equivalent)"]; Precursor [label="1,3,4,6-Tetrathiapentalene-2,5-dione", fillcolor="#FBBC05"];

CS2 -> Dithiolate; Na -> Dithiolate; Dithiolate -> Zincate; Zn_salt -> Zincate; Quat_Ammonium -> Zincate; Zincate -> Precursor; Electrophile -> Precursor; } caption: "Synthesis of the precursor 1,3,4,6-Tetrathiapentalene-2,5-dione."

Phosphite-Mediated Self-Coupling

The final step in the synthesis of bis(carbonyldithio)tetrathiafulvalene is the self-coupling of 1,3,4,6-tetrathiapentalene-2,5-dione. This reaction is typically carried out using a phosphite reagent, such as triethyl phosphite or trimethyl phosphite, which acts as a coupling agent.[8]

Experimental Protocol:

• Reaction Setup: 1,3,4,6-Tetrathiapentalene-2,5-dione is dissolved in a high-boiling point solvent, and an excess of the phosphite reagent is added.

• Reaction Conditions: The reaction mixture is heated to reflux for several hours under an inert atmosphere to facilitate the coupling reaction. The progress of the reaction can be monitored by thin-layer chromatography.

• Workup and Purification: After the reaction is complete, the solvent and excess phosphite are removed under reduced pressure. The resulting solid is then purified, typically by column chromatography followed by recrystallization, to yield bis(carbonyldithio)tetrathiafulvalene as a light yellow to brown crystalline powder.[11]

Causality Behind Experimental Choices:

• Phosphite reagents are effective for this type of coupling as they can deoxygenate the carbonyl groups, leading to the formation of a reactive intermediate that then dimerizes to form the central carbon-carbon double bond of the TTF core.

• Heating the reaction mixture is necessary to provide the activation energy for the coupling reaction to proceed at a reasonable rate.

• An inert atmosphere is crucial to prevent oxidation of the starting materials and the product, which are sensitive to air, especially at elevated temperatures.

dot graph "Synthesis_of_Bis_carbonyldithio_tetrathiafulvalene" { layout=dot; rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Precursor [label="1,3,4,6-Tetrathiapentalene-2,5-dione"]; Phosphite [label="Trialkyl Phosphite (e.g., P(OEt)₃)"]; Intermediate [label="Reactive Intermediate"]; Product [label="Bis(carbonyldithio)tetrathiafulvalene", fillcolor="#EA4335"];

Precursor -> Intermediate; Phosphite -> Intermediate; Intermediate -> Product; } caption: "Phosphite-mediated self-coupling to form the target molecule."

Physicochemical Properties

The properties of bis(carbonyldithio)tetrathiafulvalene are crucial for understanding its potential applications. These properties are determined by its molecular structure, including the TTF core and the attached carbonyl groups.

Spectroscopic Properties

Property	Description
Appearance	Light yellow to brown crystalline powder.[11]
Molecular Formula	C₈O₂S₈[4]
Molecular Weight	384.57 g/mol [4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Due to the absence of protons in the core structure of bis(carbonyldithio)tetrathiafulvalene, a proton NMR spectrum will not show any signals.

• ¹³C NMR: The ¹³C NMR spectrum is expected to show signals corresponding to the carbonyl carbons and the carbons of the dithiole rings and the central double bond. The chemical shifts of these carbons provide valuable information about the electronic environment within the molecule. For the parent tetrathiafulvalene, characteristic signals are observed for the carbons of the dithiole rings.[12]

Infrared (IR) Spectroscopy:

The IR spectrum of bis(carbonyldithio)tetrathiafulvalene is expected to be dominated by a strong absorption band corresponding to the C=O stretching vibration of the carbonyl groups. This band typically appears in the region of 1650-1750 cm⁻¹. Other characteristic bands for the C=C and C-S stretching vibrations of the TTF core are also expected.[9]

UV-Vis Spectroscopy:

The electronic absorption spectrum of TTF derivatives typically shows several absorption bands in the UV-visible region.[1][2] These absorptions are attributed to π-π* transitions within the conjugated system. The position and intensity of these bands can be influenced by the substituents on the TTF core. For bis(carbonyldithio)tetrathiafulvalene, the carbonyl groups may cause a shift in the absorption maxima compared to the parent TTF.

Electrochemical Properties

The electrochemical behavior of bis(carbonyldithio)tetrathiafulvalene is a key determinant of its suitability for electronic applications. Cyclic voltammetry is the primary technique used to investigate the redox properties of TTF derivatives.

Cyclic Voltammetry:

TTF and its derivatives typically exhibit two reversible one-electron oxidation waves, corresponding to the formation of the radical cation (TTF•+) and the dication (TTF²+).[3][13] The potentials at which these oxidations occur (E¹₁/₂ and E²₁/₂) are a measure of the electron-donating ability of the molecule. Lower oxidation potentials indicate a stronger electron donor. The presence of electron-withdrawing carbonyl groups in bis(carbonyldithio)tetrathiafulvalene is expected to increase its oxidation potentials compared to the unsubstituted TTF.

Redox Process	Typical Potential Range (vs. SCE)
TTF ⇌ TTF•+ + e⁻	+0.3 to +0.5 V
TTF•+ ⇌ TTF²+ + 2e⁻	+0.7 to +0.9 V

Note: These are general ranges for TTF derivatives and the specific values for bis(carbonyldithio)tetrathiafulvalene may vary.

Structural Properties

The crystal structure of the precursor, 1,3,4,6-tetrathiapentalene-2,5-dione, has been determined by X-ray crystallography.[9][14] The molecule is essentially planar, a characteristic that is expected to be retained in the final bis(carbonyldithio)tetrathiafulvalene product. This planarity is crucial for facilitating close packing in the solid state, which in turn promotes intermolecular charge transport. The crystal packing is likely to be influenced by S···S and S···O intermolecular interactions.[14]

Applications

The unique electronic and structural properties of bis(carbonyldithio)tetrathiafulvalene make it a promising material for a variety of applications in organic electronics and materials science.[6]

• Organic Electronics: Its ability to act as an electron donor makes it a candidate for use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaic (OPV) devices.[6] In these applications, it can function as the active semiconductor layer or as a component in a charge-transfer complex.

• Conductive Materials: Bis(carbonyldithio)tetrathiafulvalene can be used to prepare charge-transfer salts with electron acceptors. These salts can exhibit high electrical conductivity and have potential applications as organic metals or superconductors.

• Molecular Electronics: The well-defined redox states and structural features of this molecule make it an interesting building block for molecular-scale electronic components, such as molecular wires and switches.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene is a fascinating TTF derivative with a rich chemistry and a wide range of potential applications. Its synthesis, while requiring careful control, is achievable through established methods in organic sulfur chemistry. The interplay of its electronic, spectroscopic, and structural properties makes it a compelling target for further research and development in the field of advanced materials. This guide has provided a comprehensive overview of the current understanding of this molecule, and it is hoped that it will serve as a valuable resource for scientists and researchers in their future endeavors.

References

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• Gindre, D., Blanchard, P., & Roncali, J. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules, 27(19), 6926. [Link]

• González, M., S. (2018). Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. Inorganics, 6(3), 85. [Link]

• Gorgues, A., Hudhomme, P., & Sallé, M. (2004). Highly Conducting and Superconducting Molecular Materials Based on Tetrathiafulvalene and Related π-Donors. Chemical Reviews, 104(11), 5151–5184.
• Bendjeddou, A., Gouasmia, A. K., & Villemin, D. (2012). Synthesis and Electrochemical Proprieties of Novel Unsymmetrical Bis-Tetrathiafulvalenes and Electrical Conductivity of Their Charge Transfer Complexes with Tetracyanoquinodimethane (TCNQ). Molecules, 17(7), 8145–8162.
• Müller, H., & Averbuch, M. T. (1999). 1,3,4,6-Tetrathiapentalene-2,5-dione.

• CP Lab Safety. (n.d.). Bis(carbonyldithio)tetrathiafulvalene, 95%+ (W), C8O2S8, 1 gram. Retrieved from [Link]

• Wallis, J. D., Karrer, A., & Dunitz, J. D. (1986). The first enantiomerically pure tetrathiafulvalene. Helvetica Chimica Acta, 69(1), 69-75.
• Bryce, M. R. (1995). Recent progress on conducting organic solids.
• G. A. A. C. (2020). Synthesis and Properties of Bis-(phenylenedithio)-tetrathiafulvalene (BPhDT-TTF): a New π-Donor for Organic Metals.
• Bryce, M. R., & Moore, A. J. (1990). Bis(tetrathiafulvalenyl) Sulfide ((TTF)2S): Synthesis and X-Ray Crystal Structure. Angewandte Chemie International Edition in English, 29(12), 1450-1452.

• Royal Society of Chemistry. (n.d.). Supplementary Information for. Retrieved from [Link]

• Wallis, J. D., & Karrer, A. (2007). Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. Organic & Biomolecular Chemistry, 5(19), 3172-3182.

• Royal Society of Chemistry. (n.d.). Supplementary Information Synthesis, Structure and Catalysis of NHC-Pd(II) Complex Based on Tetradentate Mixed Ligand Qing-Xiang. Retrieved from [Link]

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An In-depth Technical Guide to Bis(carbonyldithio)tetrathiafulvalene Derivatives and Analogues

Abstract

Tetrathiafulvalene (TTF) and its derivatives represent a cornerstone in the field of molecular electronics and materials science.[1][2][3] Renowned for their potent π-electron donating capabilities and the stability of their oxidized states, TTFs are versatile building blocks for a vast array of functional materials.[3][4][5] This guide focuses on a specific, highly functionalized subclass: bis(carbonyldithio)tetrathiafulvalene derivatives and their analogues. The introduction of the carbonyldithio (or dithiocarbonate) moiety significantly modulates the electronic properties and intermolecular interactions of the TTF core. We will explore the synthetic strategies for accessing these molecules, delve into their unique physicochemical properties, detail their applications in advanced materials, and provide validated experimental protocols for their synthesis and characterization. This document is intended for researchers and professionals engaged in the design and development of novel organic electronic materials.

Introduction: The Tetrathiafulvalene Core and the Impact of Functionalization

Tetrathiafulvalene (TTF) is a remarkable organic molecule, distinguished by its ability to undergo two sequential and reversible one-electron oxidations, forming stable radical cation (TTF•⁺) and dication (TTF²⁺) species.[3][4] This property stems from the aromaticity of the resulting 1,3-dithiolium cations. In the solid state, TTF derivatives can form highly ordered stacks, which, through intermolecular π–π and sulfur-sulfur interactions, facilitate the formation of conduction bands.[3] This capacity for self-assembly and charge transport is fundamental to their use in organic conductors and semiconductors.[6]

The strategic functionalization of the TTF scaffold is a powerful tool for fine-tuning its properties.[2][7] Attaching different substituents allows for the precise control of:

• Redox Potentials: Electron-donating or -withdrawing groups can decrease or increase the oxidation potentials, respectively, tailoring the energy levels of the molecule for specific applications.[6][7]

• Intermolecular Interactions: Side chains can direct the solid-state packing, introducing phenomena like hydrogen bonding or modifying the π-stacking distances.[8]

• Solubility and Processability: Modifying the periphery of the TTF core is essential for solution-based processing, a key requirement for fabricating devices like organic field-effect transistors (OFETs).[9]

• Hybrid Functionality: TTF can be integrated with other functional units, such as metal-binding ligands or photoactive chromophores, to create multifunctional materials.[3][10]

The focus of this guide, the bis(carbonyldithio) group, also known as the dithiocarbonate functionality, imparts specific and valuable characteristics to the TTF core. These electron-withdrawing carbonyl moieties influence the electronic structure, which is critical for designing donor-acceptor systems and controlling charge carrier properties in semiconductor applications.[9]

Synthetic Strategies

The synthesis of bis(carbonyldithio)tetrathiafulvalene and its derivatives typically proceeds through the coupling of 1,3-dithiole-2-thione precursors. A common and effective methodology involves a phosphite-mediated cross-coupling reaction.

Key Precursor: 4,5-bis(benzoylthio)-1,3-dithiole-2-thione

A versatile precursor for this class of compounds is synthesized from the reaction of carbon disulfide with sodium to form a dithiolate, which is then further reacted. This intermediate can be acylated to yield stable precursors like 4,5-bis(benzoylthio)-1,3-dithiole-2-thione.

General Synthetic Workflow

The general workflow for synthesizing a symmetrically substituted bis(carbonyldithio)TTF derivative is outlined below. This process involves the preparation of a key dithiole-2-one intermediate followed by a self-coupling reaction.

Caption: General workflow for TTF derivative synthesis.

Detailed Experimental Protocol: Synthesis of a Bis(carbonyldithio)TTF Analogue

This protocol describes a representative synthesis adapted from methodologies in the field.

Objective: To synthesize a bis(carbonyldithio)TTF derivative via phosphite-mediated coupling.

Step 1: Synthesis of the 1,3-dithiole-2-one Intermediate

• Rationale: The conversion from a thione to a ketone (oxo-derivative) is a critical activation step. Mercuric acetate is a common reagent for this desulfurization-oxidation reaction due to the high affinity of mercury for sulfur.

• Procedure:

  • Suspend the 1,3-dithiole-2-thione precursor (1.0 eq) in a mixture of chloroform and glacial acetic acid (10:1 v/v).

  • Add mercuric acetate (Hg(OAc)₂, 1.1 eq) portion-wise at room temperature over 15 minutes.

  • Stir the reaction mixture vigorously for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Filter the mixture through a pad of celite to remove the black precipitate (mercuric sulfide).

  • Wash the filtrate sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,3-dithiole-2-one intermediate. This intermediate is often used in the next step without further purification.

Step 2: Triethyl Phosphite-Mediated Self-Coupling

• Rationale: Triethyl phosphite is a powerful thiophilic reagent that abstracts the sulfur atom from two thione molecules (or the oxygen from two oxo molecules), facilitating the formation of the central C=C double bond of the TTF core. The reaction is typically performed at elevated temperatures to overcome the activation energy of the coupling.

• Procedure:

  • Place the crude 1,3-dithiole-2-one intermediate from the previous step in a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen).

  • Add freshly distilled triethyl phosphite (P(OEt)₃, 5-10 eq) as the solvent and reagent.

  • Heat the mixture to reflux (approx. 110-120 °C) for 2-4 hours. The solution typically develops a deep red or orange color.

  • Monitor the formation of the TTF derivative by TLC.

  • After cooling to room temperature, the product often precipitates. If not, the volume of triethyl phosphite can be reduced under vacuum.

  • Collect the solid product by filtration, wash with a cold solvent like methanol or hexane to remove excess phosphite and byproducts.

  • Purify the crude product by column chromatography (silica gel, typically with a hexane/dichloromethane eluent system) or recrystallization to obtain the pure bis(carbonyldithio)tetrathiafulvalene derivative.

Physicochemical Properties

The introduction of the bis(carbonyldithio) functionality has a profound impact on the electronic and structural properties of the TTF molecule.

Electrochemical Properties

The defining characteristic of TTF derivatives is their redox behavior. This is typically studied using cyclic voltammetry (CV), which provides the oxidation potentials. The carbonyldithio groups are electron-withdrawing, which makes the TTF core more electron-poor.

Causality: By withdrawing electron density from the π-system, these groups stabilize the neutral state and destabilize the oxidized cationic states. Consequently, more energy is required to remove an electron, leading to an increase in the oxidation potentials compared to the unsubstituted TTF parent molecule.

The table below summarizes typical electrochemical data for a bis(carbonyldithio)TTF derivative compared to unsubstituted TTF.

Compound	First Oxidation Potential (E¹₁/₂) (V vs. Fc/Fc⁺)	Second Oxidation Potential (E²₁/₂) (V vs. Fc/Fc⁺)	ΔE (E² - E¹) (V)
Unsubstituted TTF	~ -0.15	~ +0.25	~ 0.40
Bis(carbonyldithio)TTF	~ +0.20	~ +0.55	~ 0.35

Data are representative and can vary based on solvent, electrolyte, and specific derivative structure.

The smaller ΔE value for the derivative suggests a decrease in the on-site Coulombic repulsion in the dication, which can be attributed to the delocalization of charge onto the functional groups.

Caption: Workflow for cyclic voltammetry analysis of TTF derivatives.

Crystal Structure and Solid-State Packing

Single-crystal X-ray diffraction is essential for understanding the solid-state properties of these materials. The packing arrangement dictates the efficiency of orbital overlap between adjacent molecules, which is critical for charge transport. In the crystal lattice of bis(carbonyldithio)TTF derivatives, several key interactions are observed:

• π-π Stacking: Molecules often arrange in face-to-face stacks, allowing for the overlap of their π-orbitals.

• S···S Interactions: Short intermolecular contacts between the sulfur atoms of the TTF core and the dithiocarbonate groups provide additional pathways for electronic communication, often leading to a 2D or 3D network structure.[3]

• C=O···S Interactions: The carbonyl oxygen atoms can engage in weak chalcogen bonding with sulfur atoms of neighboring molecules, further influencing the packing motif.

These combined interactions are crucial for forming the electronic band structure that underpins the conductive or semiconductive properties of the material.[3]

Applications in Materials Science

The unique properties of bis(carbonyldithio)TTF derivatives make them promising candidates for several applications in organic electronics.

• Organic Field-Effect Transistors (OFETs): The tunable energy levels of these TTF derivatives allow for their use as the p-type semiconductor layer in OFETs.[9] The electron-withdrawing groups can enhance the material's stability by lowering the Highest Occupied Molecular Orbital (HOMO) energy level, making it less susceptible to oxidation by ambient air.

• Molecular Conductors: When combined with electron acceptor molecules (like TCNQ), these derivatives can form charge-transfer salts.[6][11] The degree of charge transfer and the stacking of the donor and acceptor columns determine the resulting material's conductivity, which can range from semiconducting to metallic.

• Redox-Switchable Systems: The ability to reversibly switch between three stable oxidation states makes TTF derivatives ideal components for molecular switches and sensors.[4][5][11] The binding properties or conformation of a larger molecular assembly containing the TTF unit can be altered electrochemically, leading to a controllable output.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene derivatives represent a sophisticated class of organic molecules with highly tunable properties. The strategic introduction of the dithiocarbonate functionality provides a powerful lever to control the redox potentials and solid-state packing of the TTF core. This control is paramount for the rational design of next-generation organic electronic materials. The synthetic protocols and characterization workflows detailed in this guide provide a framework for researchers to explore this fascinating and promising area of materials chemistry, paving the way for innovations in organic transistors, conductors, and molecular-scale devices.

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electronic properties of bis(carbonyldithio)tetrathiafulvalene

An In-depth Technical Guide to the Electronic Properties of Bis(carbonyldithio)tetrathiafulvalene

Authored by: [Your Name/Gemini], Senior Application Scientist

Foreword

The field of organic electronics is predicated on the rational design of molecular building blocks with tunable electronic properties. Among the vast library of organic semiconductors, the tetrathiafulvalene (TTF) scaffold has emerged as a cornerstone for the development of high-performance materials.[1][2] This guide delves into the core electronic characteristics of a specific, yet representative, member of this family: bis(carbonyldithio)tetrathiafulvalene. While this derivative has not been as extensively studied as some of its counterparts, its structure embodies the key features that make the TTF framework so compelling for researchers in materials science, chemistry, and drug development, where organic electronic sensors are finding new applications. This document will provide a comprehensive overview of its anticipated electronic properties, grounded in the well-established principles of TTF chemistry, and will offer practical insights into its synthesis and characterization.

The Molecular Architecture: A Foundation for Rich Redox Chemistry

Bis(carbonyldithio)tetrathiafulvalene, systematically named 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one), is an organosulfur compound distinguished by its central tetrathiafulvalene core.[3] This core consists of two 1,3-dithiole rings linked by a double bond, forming a planar, electron-rich system.[1] The key to the electronic functionality of TTF and its derivatives lies in this unique structure, which facilitates the reversible removal of electrons to form stable cationic species.[1][2]

The carbonyl groups appended to the dithiole rings in bis(carbonyldithio)tetrathiafulvalene are expected to act as electron-withdrawing groups. This substitution will likely influence the electron-donating ability of the TTF core, a critical parameter in the design of charge-transfer complexes and organic conductors.

Caption: Molecular structure of bis(carbonyldithio)tetrathiafulvalene.

Synthesis Strategy: Building the Core

Synthesis of 1,3,4,6-Tetrathiapentalene-2,5-dione

This precursor is a crucial building block for many TTF derivatives. Its synthesis involves the reaction of carbon disulfide with sodium in dimethylformamide (DMF) to generate the sodium salt of 1,3-dithiole-2-thione-4,5-dithiolate, which is then treated with phosgene or a phosgene equivalent.

Homocoupling to Bis(carbonyldithio)tetrathiafulvalene

The final step involves the homocoupling of two molecules of 1,3,4,6-tetrathiapentalene-2,5-dione. This is typically achieved using a phosphite-mediated coupling reaction, such as refluxing in triethyl phosphite. This reaction deoxygenates and desulfurizes the precursor to form the central double bond of the TTF core.

Caption: Generalized synthetic workflow for bis(carbonyldithio)tetrathiafulvalene.

Redox Behavior: The Heart of Electronic Activity

The defining electronic characteristic of TTF derivatives is their ability to undergo reversible, sequential, single-electron oxidations to form a stable radical cation (TTF•+) and a dication (TTF2+).[1] This property is readily investigated using cyclic voltammetry.

For bis(carbonyldithio)tetrathiafulvalene, two reversible oxidation waves are expected. The electron-withdrawing nature of the carbonyl groups is anticipated to make the TTF core slightly more difficult to oxidize compared to the parent, unsubstituted TTF. This would result in higher oxidation potentials.

Expected Cyclic Voltammetry Profile

A typical cyclic voltammogram would display two well-defined, reversible redox couples. The first wave corresponds to the TTF/TTF•+ transition, and the second, at a higher potential, corresponds to the TTF•+/TTF2+ transition.

Redox Couple	Expected Potential Range (vs. Ag/AgCl)
E½ (TTF/TTF•+)	+0.4 to +0.6 V
E½ (TTF•+/TTF2+)	+0.8 to +1.0 V
Caption: Table of expected redox potentials for bis(carbonyldithio)tetrathiafulvalene, extrapolated from data on analogous TTF derivatives.

Experimental Protocol: Cyclic Voltammetry

Objective: To determine the redox potentials of bis(carbonyldithio)tetrathiafulvalene.

Materials:

• Working Electrode: Glassy carbon or platinum button electrode.

• Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

• Counter Electrode: Platinum wire.

• Electrolyte Solution: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6) in anhydrous dichloromethane or acetonitrile.

• Analyte: Bis(carbonyldithio)tetrathiafulvalene (1-5 mM).

• Potentiostat.

Procedure:

• Prepare the electrolyte solution and the analyte solution in a glovebox or under an inert atmosphere to exclude oxygen and water.

• Assemble the three-electrode cell with the analyte solution.

• Polish the working electrode with alumina slurry, sonicate, and dry before use.

• Record the cyclic voltammogram by scanning the potential from an initial value (e.g., 0 V) to a potential sufficiently positive to encompass both oxidation waves (e.g., +1.2 V) and back.

• Determine the half-wave potentials (E½) for each redox couple as the average of the anodic and cathodic peak potentials.

Caption: Experimental workflow for cyclic voltammetry analysis.

Solid-State Electronic Properties: From Molecules to Materials

The in the solid state are governed by the packing of the molecules in the crystal lattice. The planar nature of the TTF core promotes π-π stacking, which can lead to the formation of conductive pathways.[1]

Charge-Transfer Complexes and Radical Cation Salts

In the solid state, TTF derivatives can form two main classes of conductive materials:

• Charge-Transfer (CT) Complexes: These are formed by co-crystallizing the electron-donating TTF derivative with an electron-accepting molecule (e.g., TCNQ). The degree of charge transfer dictates the conductivity.

• Radical Cation Salts: These are formed by the electrochemical or chemical oxidation of the TTF derivative in the presence of a counter-anion (e.g., PF6-, ClO4-). The stacking of the TTF•+ radical cations is crucial for electrical conductivity.[6]

The conductivity of these materials can range from semiconducting to metallic, and in some cases, even superconducting at low temperatures.[7] For bis(carbonyldithio)tetrathiafulvalene, its radical cation salts are expected to exhibit semiconducting behavior.

Crystal Packing and Conductivity

The crystal structure of TTF-based materials often features segregated stacks of the donor molecules and the acceptor or anion.[8] Short intermolecular S---S contacts between adjacent TTF units are critical for establishing orbital overlap and facilitating charge transport along the stacks.[8] The conductivity is therefore highly anisotropic, being significantly higher along the stacking direction.

Caption: Schematic of charge transfer and intermolecular interactions in a TTF radical cation salt.

Experimental Protocol: Four-Probe Conductivity Measurement

Objective: To measure the electrical conductivity of a single crystal of a bis(carbonyldithio)tetrathiafulvalene radical cation salt.

Materials:

• Single crystal of the radical cation salt.

• Gold wires (typically 25 µm diameter).

• Carbon or silver paint for making electrical contacts.

• A cryostat for temperature-dependent measurements.

• A current source and a voltmeter.

Procedure:

• Mount a suitable single crystal on a substrate.

• Attach four fine gold wires in a linear arrangement along the long axis of the crystal using conductive paint.

• Place the mounted crystal in the cryostat.

• Pass a constant current (I) through the outer two probes and measure the voltage drop (V) across the inner two probes.

• Calculate the resistance (R = V/I).

• The conductivity (σ) is then calculated using the formula σ = (1/R) * (L/A), where L is the distance between the inner probes and A is the cross-sectional area of the crystal.

• Repeat the measurement at various temperatures to determine the temperature dependence of the conductivity.

Applications in Research and Development

The unique and related TTF derivatives make them valuable components in a range of advanced materials and devices.[3]

• Organic Electronics: As p-type semiconductors, they are used in the active layer of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).[3]

• Organic Photovoltaics (OPVs): Their electron-donating nature makes them suitable as donor materials in bulk heterojunction solar cells.[3]

• Molecular Switches: The reversible redox states of TTF can be used to create molecular switches that respond to electrical stimuli.[2]

• Sensors: Functionalized TTF derivatives can be designed to selectively bind to analytes, with the binding event being transduced into a change in the electronic properties of the molecule.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene represents a versatile molecular scaffold with a rich and tunable electronic character. Its core TTF structure endows it with robust redox activity, making it a prime candidate for the development of novel organic electronic materials. While specific experimental data for this particular derivative is not as prevalent as for some of its analogues, the well-established principles of TTF chemistry provide a strong predictive framework for its behavior. Further research into the synthesis, solid-state characterization, and device integration of bis(carbonyldithio)tetrathiafulvalene and its derivatives will undoubtedly continue to push the boundaries of organic materials science.

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• Tetrathiafulvalene – a redox-switchable building block to control motion in mechanically interlocked molecules. Beilstein Journal of Organic Chemistry.[Link]

• Electronic properties of tetrathiafulvalene-modified cyclic-β-peptide nanotube. PubMed.[Link]

• Tetrathiafulvalenes as anchors for building highly conductive and mechanically tunable molecular junctions. PubMed Central.[Link]

• (PDF) Syntheses, structures, and electroconductivity of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) and bis(methylenedithio)tetrathiafulvalene (BMDT-TTF) salts with cobalt 8,8′-dichloro-3,3′-bis(1,2-dicarbollide). ResearchGate.[Link]

• 2,5-Bis(1′,3′-dithiol-2′-ylidene)-1,3,4,6-tetrathiapentalene and Its Related Unsymmetrical Donors. Chemistry Letters | Oxford Academic.[Link]

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• Tetrathiapentalene-based organic conductors. PubMed.[Link]

• Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. PubMed Central.[Link]

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• 1,3,4,6-Tetrathiapentalene-2,5-dione. ResearchGate.[Link]

• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. PubMed.[Link]

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• New Tetrathiapentalene-Derived Charge Transfer Salts with Paramagnetic Transition Metal Complex Anion: κ-(EDDH-TTP)3[Cr(phen)(NCS)4]·2CH2Cl2 and κ21-(BDH-TTP)5[Cr(phen)(NCS)4]2·2CH2Cl2. ACS Publications.[Link]

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molecular structure of bis(carbonyldithio)tetrathiafulvalene

An In-Depth Technical Guide to the Molecular Structure and Properties of Bis(carbonyldithio)tetrathiafulvalene

Authored by a Senior Application Scientist

Tetrathiafulvalene (TTF) and its derivatives represent a cornerstone in the field of molecular electronics and materials science. Their remarkable capacity to act as potent electron donors, coupled with their ability to form highly organized solid-state structures, has cemented their role in the development of organic conductors, superconductors, and the active components of various electronic devices.[1][2] This guide focuses on a specific, yet significant, member of this family: Bis(carbonyldithio)tetrathiafulvalene .

Unlike more conventional derivatives, the introduction of carbonyldithio moieties imparts unique electronic and structural characteristics. This document serves as a technical deep-dive for researchers, materials scientists, and professionals in drug development who seek to understand and leverage the nuanced molecular architecture of this compound. We will move beyond a simple recitation of facts to explore the causal relationships between its structure, properties, and potential applications, grounding our discussion in established experimental principles.

Core Molecular Identity and Physicochemical Properties

Bis(carbonyldithio)tetrathiafulvalene is a sulfur-rich organosulfur compound built upon the canonical tetrathiafulvalene framework.[1] Its identity is defined by the symmetrical substitution of two carbonyldithio groups on the outer rings. These groups significantly influence the molecule's electronic profile and intermolecular interaction potential.

A summary of its fundamental properties is presented below for baseline reference.

Property	Value	Source(s)
Molecular Formula	C₈O₂S₈	[1][3]
Molecular Weight	384.57 g/mol	[1][3]
CAS Number	64394-47-4	[1][4]
Synonyms	2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one)	[3][4][5]
Appearance	Light yellow to brown crystalline powder	[1][5]
Purity	Typically ≥ 95%	[1][6]

The Molecular Structure: A Detailed Analysis

The functionality of bis(carbonyldithio)tetrathiafulvalene originates from its distinct molecular and electronic structure. Understanding this architecture is paramount to predicting its behavior in materials and biological systems.

The Tetrathiafulvalene (TTF) Core

The central feature is the TTF core, composed of two 1,3-dithiole rings linked by a double bond. This core is the primary electron-donating unit.[2] A critical feature of TTF derivatives is their ability to undergo stable, sequential one-electron oxidations to form a radical cation (TTF•⁺) and a dication (TTF²⁺).[7] This process is associated with a significant conformational change:

• Neutral State (TTF⁰): In its neutral form, the TTF core is typically non-planar, adopting a "boat-like" or "bent" conformation. This is due to steric hindrance between the inner sulfur atoms of the two dithiole rings.

• Oxidized States (TTF•⁺, TTF²⁺): Upon oxidation, the molecule flattens into a planar conformation. This planarity is thermodynamically favorable as it establishes a fully delocalized aromatic system across the dithiole rings, which stabilizes the positive charge. This structural reorganization is a hallmark of TTF chemistry and is fundamental to its ability to form conductive stacks in the solid state.[8]

The Carbonyldithio Functional Groups

The two -(C=O)S-S- groups distinguish this molecule. Their presence has several key implications:

• Electronic Perturbation: The electron-withdrawing nature of the carbonyl (C=O) group modulates the electron-donating strength of the TTF core. This can alter the molecule's redox potentials compared to unsubstituted TTF.

• Intermolecular Interactions: The oxygen and sulfur atoms in these groups can participate in non-covalent interactions, such as hydrogen bonding (with suitable donors) or chalcogen bonding (S···S, S···O interactions). These interactions are crucial for directing the self-assembly and crystal packing of the molecule in the solid state.[9]

The diagram below illustrates the molecular structure with the IUPAC numbering scheme for the core atoms.

Figure 1: 2D molecular structure of bis(carbonyldithio)tetrathiafulvalene.

Synthesis and Characterization Strategy

A robust understanding of a molecule requires a reliable synthetic route and a comprehensive characterization workflow. The goal of any synthesis is not just to produce the material, but to do so with high purity, which is validated by subsequent analytical techniques.

Plausible Synthetic Pathway

The synthesis of TTF derivatives often involves the phosphite-mediated coupling of 1,3-dithiole-2-one or 1,3-dithiole-2-thione precursors.[10][11] For bis(carbonyldithio)tetrathiafulvalene, a self-coupling reaction of a suitable precursor is the most direct approach.

Figure 2: Proposed synthetic workflow for bis(carbonyldithio)tetrathiafulvalene.

Experimental Protocol: Synthesis

This protocol describes a plausible method based on established TTF chemistry. Causality: Triethyl phosphite is a common desulfurizing and coupling agent for thione/one precursors, effectively forming the central C=C bond of the TTF core under thermal conditions. Toluene is used as a high-boiling, inert solvent.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the precursor, 1,3,4,6-tetrathiapentalen-5-one (2 equivalents).

• Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 15 minutes. This is critical to prevent oxidation of the electron-rich species that form during the reaction.

• Solvent Addition: Add anhydrous toluene via cannula to dissolve the precursor.

• Reagent Addition: Add triethyl phosphite (P(OEt)₃, 1.5 equivalents) dropwise to the stirring solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 110°C) and maintain for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: Purify the resulting crude solid via column chromatography on silica gel, followed by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) to yield the final product as a crystalline solid.

Structural and Electronic Characterization

Confirming the identity and purity of the synthesized product is a multi-step process. Each technique provides a unique and complementary piece of information.

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A Technical Guide to Bis(carbonyldithio)tetrathiafulvalene: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of bis(carbonyldithio)tetrathiafulvalene, a pivotal organosulfur compound in the field of materials science. Derived from the versatile tetrathiafulvalene (TTF) core, this molecule is distinguished by its exceptional electron-donating capabilities, making it a cornerstone for the development of advanced organic electronics. We will delve into its fundamental identifiers, physicochemical properties, a detailed synthesis protocol, and its significant applications. This document is intended to serve as a foundational resource for researchers engaged in the exploration of novel molecular conductors and functional organic materials.

Introduction: The Significance of the Tetrathiafulvalene Core

Tetrathiafulvalene (TTF) and its derivatives represent a highly significant class of organosulfur compounds that have been the subject of intense scientific investigation for decades[1]. The core structure of TTF is renowned for its potent π-electron donor capacity, enabling the formation of stable radical cations and facilitating charge-transfer complexes[2]. This inherent ability to mediate electron transfer is the foundation of its utility in molecular electronics[1][2].

Bis(carbonyldithio)tetrathiafulvalene is a specific derivative that incorporates carbonyl groups, which modulate the electronic properties of the TTF core. This functionalization makes it a versatile building block for creating sophisticated materials with tailored electronic and optical characteristics, driving innovation in fields such as organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and molecular sensors[3].

Compound Identification and Physicochemical Properties

Precise identification and understanding of a compound's properties are critical for reproducible research and development. The key identifiers and physical data for bis(carbonyldithio)tetrathiafulvalene are summarized below.

Table 1: Core Identifiers

Identifier	Value	Source(s)
CAS Number	64394-47-4	[3][4][5][6][7]
IUPAC Name	2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one)	[3][4][7]
Molecular Formula	C₈O₂S₈	[3][7]
MDL Number	MFCD00059965	[3][7]
PubChem CID	11429069	[3][7]

Table 2: Physicochemical Data

Property	Value	Source(s)
Molecular Weight	384.57 g/mol	[3][7]
Appearance	Light yellow to brown crystalline powder	[3][4]
Purity	≥ 95%	[3][4]
Density	2.243 g/cm³	[5]
Boiling Point	534.017 °C at 760 mmHg	[5]
Storage	Store at room temperature	[3]

Synthesis Pathway and Experimental Protocol

The synthesis of tetrathiafulvalene derivatives is a cornerstone of materials chemistry, often involving the coupling of 1,3-dithiole-2-thione or 1,3-dithiole-2-one precursors[8][9]. A common and effective method is the phosphite-mediated cross-coupling reaction. This approach involves the reaction of a thione and a ketone (oxo-compound) in the presence of triethyl phosphite, which acts as a coupling agent by facilitating the desulfurization and deoxygenation required to form the central C=C double bond of the TTF core[10][11].

The causality behind this choice of reagent is rooted in the thiophilicity of phosphites. Triethyl phosphite readily attacks the sulfur atom of the thione and the oxygen of the ketone, leading to the formation of a stable P=S and P=O bond, respectively, and driving the reaction forward to yield the desired coupled product. The reaction is typically performed under an inert atmosphere to prevent oxidation of the electron-rich TTF product.

Diagram: General Synthesis Workflow

Caption: General phosphite-mediated cross-coupling for TTF synthesis.

Exemplary Synthesis Protocol

This is a representative protocol based on common TTF synthesis methodologies. Researchers should consult specific literature for precise stoichiometry and reaction conditions.[10][11]

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, add the 1,3-dithiole-2-thione precursor (1.0 mmol) and the corresponding 1,3-dithiole-2-one precursor (1.1 mmol).

• Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 15 minutes to create an oxygen-free environment.

• Reagent Addition: Under a positive flow of inert gas, add freshly distilled triethyl phosphite (10 mL) to the flask via syringe. The phosphite serves as both the coupling reagent and the solvent.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: After cooling to room temperature, the crude product often precipitates from the phosphite solution. Collect the solid by vacuum filtration.

• Purification: Wash the collected solid sequentially with methanol and hexane to remove unreacted starting materials and phosphite byproducts. Further purification can be achieved by recrystallization from a suitable solvent like dichloromethane or by column chromatography on silica gel.

Key Applications in Materials Science

The unique electronic properties of bis(carbonyldithio)tetrathiafulvalene make it a highly valuable component in the fabrication of advanced functional materials[3].

• Organic Electronics: As a potent electron donor, it is a fundamental building block for organic semiconductors. These materials are integral to developing flexible, lightweight, and cost-effective electronic devices, including OPVs and OLEDs[3]. The TTF core facilitates efficient charge separation and transport, which are critical for device performance.

• Conductive Materials: It can be incorporated into polymers to create materials with enhanced electrical conductivity[3]. These conductive polymers are finding use in antistatic coatings, sensors, and as components in next-generation batteries[3].

• Molecular Switches and Sensors: The reversible, two-electron redox behavior of the TTF core allows it to be used in molecular switching applications[2]. By applying an electrical potential, the molecule can be switched between its neutral and oxidized states, altering its physical and electronic properties. This functionality is being explored for data storage and chemical sensors.

• Coordination Chemistry: The sulfur atoms in the dithiolene-like fragments can act as ligands, coordinating with metal ions to form multifunctional materials[2][9]. These hybrid organic-inorganic materials can combine the conductivity of the TTF network with the magnetic or catalytic properties of the metal center, leading to novel materials with synergistic functionalities[2].

Diagram: Role in a Charge-Transfer System

Caption: Electron donor-acceptor interaction in a charge-transfer complex.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene stands as a testament to the power of molecular engineering. Its TTF core provides a robust platform for electron donation, while its functional groups allow for fine-tuning of its properties and integration into larger systems. For researchers in materials science and drug development, this compound offers a versatile tool for creating next-generation electronics, sensors, and multifunctional materials. Continued investigation into its derivatives and their applications promises to further unlock the potential of molecular electronics.

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• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups - PubMed . PubMed. [Link]

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Navigating the Solubility Landscape of Bis(carbonyldithio)tetrathiafulvalene: A Technical Guide for Researchers

Introduction: The Promise of a Sulfur-Rich Electron Donor

Bis(carbonyldithio)tetrathiafulvalene is an organosulfur compound centered around a tetrathiafulvalene (TTF) core, a molecule renowned for its electron-donating capabilities.[1] This structural feature makes it a compelling candidate for applications in organic electronics, including organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and conductive materials.[1] The unique dithiole units contribute to its stability and reactivity, opening avenues for its use in advanced sensors and catalysts.[1] However, the practical application of this promising molecule is fundamentally governed by its behavior in solution, making a thorough understanding of its solubility in organic solvents a critical prerequisite for its integration into functional materials and devices.

This technical guide provides a comprehensive overview of the solubility characteristics of bis(carbonyldithio)tetrathiafulvalene. In the absence of extensive published quantitative solubility data for this specific derivative, this paper establishes a predictive framework based on the known properties of the parent TTF molecule and its analogues. Furthermore, it offers a detailed experimental protocol for researchers to precisely determine its solubility in solvents relevant to their work.

Deconstructing the Molecule: Structural Clues to Solubility

The solubility of a compound is dictated by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" serves as a fundamental guideline, suggesting that substances with similar polarities are more likely to be miscible.[2][3]

Bis(carbonyldithio)tetrathiafulvalene (C₈O₂S₈, Molecular Weight: 384.57 g/mol ) is a relatively large, sulfur-rich molecule.[1][4] Its structure, characterized by a central TTF core flanked by carbonyldithio groups, suggests a degree of polarity due to the presence of carbonyl (C=O) and thioether (C-S-C) functionalities. However, the large, nonpolar tetrathiafulvalene backbone is expected to significantly influence its solubility profile. The parent compound, tetrathiafulvalene (TTF), is known to be soluble in many organic solvents while being insoluble in water.[5] The functionalization of the TTF core is a common strategy to modulate its solubility. For instance, the introduction of polar side chains can enhance solubility in polar organic solvents like acetonitrile, whereas appending hydrophobic alkyl chains can decrease aqueous solubility.

Based on its structure, bis(carbonyldithio)tetrathiafulvalene, which appears as a light yellow to brown crystalline powder, is anticipated to exhibit favorable solubility in a range of common organic solvents.[1][2]

Predicted Solubility Profile:

Solvent Class	Predicted Solubility	Rationale
Chlorinated Solvents	High	The polarity and dispersibility of solvents like dichloromethane (DCM) and chloroform are likely to effectively solvate the TTF derivative.
Aprotic Polar Solvents	Moderate to High	Solvents such as tetrahydrofuran (THF), acetone, and ethyl acetate are expected to be good solvents due to their ability to engage in dipole-dipole interactions.
Aromatic Hydrocarbons	Moderate	Toluene and xylenes may offer sufficient dispersive interactions to dissolve the compound, although likely to a lesser extent than more polar solvents.
Alcohols	Low to Moderate	Shorter-chain alcohols like methanol and ethanol may exhibit some solvating power, but the nonpolar character of the TTF core might limit solubility.
Nonpolar Hydrocarbons	Low	Solvents like hexane and cyclohexane are unlikely to be effective due to the polarity mismatch with the carbonyldithio groups.
Water	Insoluble	The hydrophobic nature of the large organosulfur structure will likely preclude solubility in water.

A Predictive Framework: Hansen Solubility Parameters

To move beyond qualitative predictions, Hansen Solubility Parameters (HSP) offer a more quantitative approach to solvent selection.[6][7] HSP theory posits that the total cohesive energy of a substance can be divided into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[6][7] A solvent is more likely to dissolve a solute if their respective HSP values are similar.

While the specific HSP of bis(carbonyldithio)tetrathiafulvalene has not been experimentally determined, a systematic approach involving solubility testing in a range of solvents with known HSPs can be used to estimate its parameters. This, in turn, allows for the prediction of its solubility in other solvents and the rational design of solvent blends.

Experimental Protocol for Solubility Determination

The following is a detailed, step-by-step methodology for the quantitative determination of the solubility of bis(carbonyldithio)tetrathiafulvalene.

Materials and Equipment:

• Bis(carbonyldithio)tetrathiafulvalene (purity >95%)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Micropipettes

• UV-Vis spectrophotometer and cuvettes (if the compound has a chromophore)

• High-performance liquid chromatography (HPLC) system (for non-chromophoric compounds or for higher precision)

• Syringe filters (0.22 µm)

Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of bis(carbonyldithio)tetrathiafulvalene.

Step-by-Step Procedure:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of bis(carbonyldithio)tetrathiafulvalene into a series of vials. The excess is crucial to ensure saturation.

  • Pipette a precise volume of the desired organic solvent into each vial.

• Equilibration:

  • Tightly seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The solution should appear saturated with undissolved solid present.

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand undisturbed for a short period to allow larger particles to settle.

  • Centrifuge the vials at a moderate speed to pellet the remaining undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant using a micropipette.

  • For highly accurate measurements, filter the supernatant through a 0.22 µm syringe filter to remove any fine particulate matter.

• Quantification:

  • UV-Vis Spectrophotometry (if applicable):

    • Prepare a stock solution of the compound in a suitable solvent where it is highly soluble.

    • Create a series of standard solutions of known concentrations.

    • Measure the absorbance of the standard solutions to generate a calibration curve.

    • Dilute the saturated supernatant to fall within the linear range of the calibration curve and measure its absorbance.

    • Calculate the concentration of the saturated solution.

  • High-Performance Liquid Chromatography (HPLC):

    • Develop an appropriate HPLC method (column, mobile phase, flow rate, detector).

    • Prepare a series of standard solutions and inject them to create a calibration curve based on peak area.

    • Inject a known volume of the diluted saturated supernatant.

    • Determine the concentration from the calibration curve.

• Data Reporting:

  • Express the solubility in units of g/L, mg/mL, or mol/L.

  • Record the temperature at which the solubility was determined.

Safety Considerations

While a specific Safety Data Sheet (SDS) for bis(carbonyldithio)tetrathiafulvalene should always be consulted, general safe handling practices for similar chemical compounds should be followed.[8] This includes:

• Working in a well-ventilated area or a chemical fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoiding inhalation of dust and contact with skin and eyes.

• Being aware of incompatible materials, which typically include strong oxidizing agents, strong acids, and strong bases for TTF derivatives.[8]

Conclusion and Future Outlook

Bis(carbonyldithio)tetrathiafulvalene stands as a molecule of significant interest for the advancement of organic electronic materials. While a comprehensive, publicly available dataset on its solubility is currently lacking, this guide provides a robust framework for researchers to approach its use in solution. By understanding the structural factors that influence its solubility and by employing the detailed experimental protocol provided, scientists and drug development professionals can effectively determine the optimal solvent systems for their specific applications.

Future work should focus on the systematic determination of the solubility of bis(carbonyldithio)tetrathiafulvalene in a wide array of organic solvents and the subsequent calculation of its Hansen Solubility Parameters. This data would be invaluable to the materials science community, accelerating the development of novel technologies based on this promising electron donor.

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• Bis(carbonyldithio)tetrathiafulvalene - Chem-Impex. (URL: [Link])

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• Experiment: Solubility of Organic & Inorganic Compounds. (URL: [Link])

• How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone - YouTube. (URL: [Link])

• Tetrathiafulvalene (TTF) derivatives as catholytes for dual-type redox flow batteries: molecular engineering enables high energy density and cyclability - Journal of Materials Chemistry A (RSC Publishing). (URL: [Link])

• Hansen solubility parameter - Wikipedia. (URL: [Link])

• The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review - PMC - NIH. (URL: [Link])

• Sulfur Solubility in Organic Solvents at 60 °C a - ResearchGate. (URL: [Link])

• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups - PubMed. (URL: [Link])

• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides - MDPI. (URL: [Link])

• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides - PMC - NIH. (URL: [Link])

• Tetrathiafulvalene - Wikipedia. (URL: [Link])

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A Technical Guide to the Spectroscopic Characterization of Bis(carbonyldithio)tetrathiafulvalene (BODT-TTF)

Abstract

Bis(carbonyldithio)tetrathiafulvalene (BODT-TTF) is an organosulfur compound built upon the well-established tetrathiafulvalene (TTF) core, a molecule renowned for its potent electron-donating capabilities.[1] This functionalization with carbonyldithio groups makes BODT-TTF a significant building block in materials science, with potential applications in organic electronics, conductive materials, and molecular sensors.[1] A thorough and accurate characterization of its electronic and structural properties is paramount for the rational design and implementation of these advanced materials. This guide provides a comprehensive, in-depth overview of the key spectroscopic techniques employed to characterize BODT-TTF, designed for researchers and professionals in chemistry and materials science. We will move beyond procedural lists to explain the causality behind experimental choices, ensuring a self-validating and authoritative approach to molecular analysis.

Molecular Framework and Electronic Nature

At its heart, BODT-TTF, with the chemical formula C₈O₂S₈, is an electron-rich π-system.[1] The core TTF moiety is responsible for its hallmark electrochemical behavior: the ability to undergo two stable, sequential one-electron oxidations to form a radical cation (TTF⁺•) and a dication (TTF²⁺).[2][3] This property is the foundation of its utility in charge-transfer complexes and conductive materials. The addition of the two carbonyldithio groups modifies the electronic properties of the TTF core and provides sites for further chemical functionalization. A multi-technique spectroscopic approach is not merely recommended but essential to fully elucidate the interplay between structure, oxidation state, and physical properties.

UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy: Probing Electronic Transitions

UV-Vis-NIR spectroscopy is a fundamental tool for examining the electronic transitions within the π-conjugated system of BODT-TTF. The technique provides direct insight into how the molecule's electronic structure changes with its oxidation state.

Expertise & Causality

We utilize UV-Vis-NIR not just to confirm the presence of the molecule, but to quantify its redox behavior. The appearance of new, distinct absorption bands in the visible and NIR regions upon oxidation is a direct signature of the formation of the TTF radical cation and dication.[4] This is a result of new electronic transitions becoming available in the singly- and doubly-oxidized species. By correlating spectroscopic changes with electrochemical potential (spectroelectrochemistry), we can assign these features definitively.

Experimental Protocol: Solution-Phase Spectroelectrochemistry

• Preparation: Prepare a dilute solution (e.g., 10⁻⁵ M) of BODT-TTF in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate in dichloromethane). The solvent must be transparent in the spectral region of interest.

• Cell Assembly: Utilize a three-electrode electrochemical cell designed for spectroscopy, comprising a working electrode (e.g., platinum mesh), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[5]

• Initial Spectrum: Record the UV-Vis-NIR spectrum of the neutral BODT-TTF solution at 0 V potential.

• Oxidative Titration: Incrementally increase the applied potential past the first and second oxidation waves of BODT-TTF, as determined by prior cyclic voltammetry experiments.

• Spectral Acquisition: Record a full spectrum at each potential step after allowing the system to reach equilibrium.

• Data Analysis: Plot the resulting spectra to observe the disappearance of neutral species' absorption bands and the emergence of bands corresponding to the radical cation and dication.

Data Interpretation

The spectrum of neutral BODT-TTF is expected to show absorptions in the UV region, typical for π→π* transitions within the TTF core.[4] Upon the first oxidation, new, often intense, absorption bands will appear at lower energies (longer wavelengths), characteristic of the TTF⁺• radical cation.[4][6] A second oxidation to the dication (TTF²⁺) will result in a further change in the spectrum.

Species	Typical Absorption Maxima (λ_max)	Electronic Transition Type
Neutral TTF Derivative	320-450 nm	Intramolecular π→π*[4]
TTF Radical Cation (TTF⁺•)	500-800 nm	Intramolecular Charge Transfer[4][6]
TTF Dication (TTF²⁺)	Varies, may be in Vis or NIR	-

Workflow Visualization: Spectroelectrochemistry

Caption: Correlation between BODT-TTF oxidation state and the ν₃ Raman frequency.

Infrared (IR) Spectroscopy: Identifying Functional Groups

While Raman spectroscopy excels at probing the symmetrical C=C bonds of the TTF core, IR spectroscopy is indispensable for identifying polar functional groups, making it the ideal tool for confirming the presence of the carbonyl (C=O) moieties in BODT-TTF.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount of the solid BODT-TTF powder directly onto the ATR crystal (e.g., diamond).

• Background Scan: With the ATR anvil disengaged, run a background spectrum to account for atmospheric CO₂ and H₂O.

• Sample Scan: Engage the anvil to ensure good contact between the sample and the crystal. Collect the sample spectrum.

• Data Processing: The resulting spectrum is typically displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

Data Interpretation

The IR spectrum provides a molecular fingerprint. For BODT-TTF, the most diagnostic peak will be the strong absorption corresponding to the C=O stretching vibration.

Functional Group	Expected IR Frequency (cm⁻¹)	Vibrational Mode
Carbonyl (C=O)	~1700	Stretching [7]
TTF Core C=C	1400-1600	Ring Stretching
C-S	600-800	Stretching

X-ray Photoelectron Spectroscopy (XPS): Surface and Elemental Analysis

XPS is a surface-sensitive quantitative technique used to determine the elemental composition and the chemical (oxidation) states of those elements within the top 1-10 nm of a material. For a molecule like BODT-TTF with eight sulfur atoms in different chemical environments, XPS is critical for a complete structural verification.

Expertise & Causality

The binding energy of a core-level electron is sensitive to the local chemical environment. In BODT-TTF, there are sulfur atoms in the dithiole rings of the TTF core and sulfur atoms in the carbonyldithio groups. These different environments will result in slight shifts in the S 2p binding energy, which can be resolved through careful deconvolution of the high-resolution spectrum. [8][9]This allows us to confirm the presence of all expected functionalities.

Experimental Protocol: XPS Analysis

• Sample Preparation: Mount the solid powder sample onto a sample holder using conductive carbon tape. The sample must be compatible with the high vacuum conditions of the XPS chamber.

• Survey Scan: Acquire a survey scan (0-1200 eV) to identify all elements present on the surface.

• High-Resolution Scans: Acquire high-resolution scans over the regions of interest: C 1s, O 1s, and S 2p.

• Charge Correction: Reference the C 1s peak for adventitious carbon to 284.8 eV to correct for any surface charging. [10]5. Data Deconvolution: Use appropriate software to fit the high-resolution S 2p and O 1s peaks with component peaks representing the different chemical environments. The S 2p peak must be fitted with S 2p₃/₂ and S 2p₁/₂ doublets with a fixed area ratio and spin-orbit splitting (~1.18 eV). [8]

Data Interpretation

Deconvolution of the high-resolution spectra provides a quantitative picture of the chemical states.

Element (Orbital)	Chemical Environment	Expected Binding Energy (eV)	Reference
S 2p₃/₂	TTF Dithiole Ring	~164.0	[9]
S 2p₃/₂	Dithiocarbonyl Group	Higher than TTF S	-
O 1s	Carbonyl (C=O)	~531-532	[11]
C 1s	TTF Core (C=C, C-S)	~285	-
C 1s	Carbonyl (C=O)	~288-289	-

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Verification

For the parent BODT-TTF molecule, which contains no hydrogen atoms, ¹H NMR spectroscopy is not applicable. However, ¹³C NMR is a vital tool for confirming the carbon skeleton and assessing molecular symmetry.

Experimental Protocol: ¹³C NMR

• Sample Preparation: Dissolve a sufficient amount of BODT-TTF in a suitable deuterated solvent (e.g., CDCl₃ or CS₂ if solubility allows).

• Data Acquisition: Acquire the ¹³C NMR spectrum on a high-field NMR spectrometer. A sufficient number of scans may be required due to the low natural abundance of ¹³C and potentially long relaxation times.

• Data Analysis: Process the spectrum and identify the chemical shifts of the unique carbon atoms.

Data Interpretation

Due to the molecule's high symmetry, the ¹³C NMR spectrum of BODT-TTF is expected to be relatively simple. We anticipate distinct signals for the carbonyl carbons and the carbons of the TTF core. The exact number of signals will confirm the molecule's symmetry in solution.

Synthesis of Spectroscopic Insights

No single technique provides a complete picture. The true power of this characterization workflow lies in the synthesis of data from all methods. Cyclic voltammetry first reveals the redox potentials. UV-Vis-NIR spectroelectrochemistry then correlates these electronic events with specific optical signatures. Raman spectroscopy provides a precise fingerprint of the oxidation state in solid or solution phases, which can be cross-referenced with the electrochemical and UV-Vis data. Finally, IR, NMR, and XPS confirm the molecular structure, functional groups, and elemental states, providing an unshakeable foundation for all other measurements.

Master Characterization Workflow

Caption: Integrated workflow for the comprehensive characterization of BODT-TTF.

References

• AIP Publishing. (n.d.). Anisotropy in structural and physical properties in tetrathiafulvalene derivatives-based zone-cast layers as seen by Raman. Retrieved from [Link]

• American Chemical Society. (n.d.). Tetrathiafulvalene Derivatives as NLO-phores: Synthesis, Electrochemistry, Raman Spectroscopy, Theoretical Calculations, and NLO Properties of Novel TTF-Derived Donor-π-Acceptor Dyads | The Journal of Organic Chemistry. Retrieved from [Link]

• American Chemical Society. (n.d.). Surface-Enhanced Raman Spectroelectrochemistry of TTF-Modified Self-Assembled Monolayers | The Journal of Physical Chemistry Letters. Retrieved from [Link]

• XPS International. (n.d.). Organic Sulphur - X-ray Photoelectron Spectroscopy (XPS) Reference Pages. Retrieved from [Link]

• American Chemical Society. (n.d.). X-ray Photoelectron Spectroscopy Sulfur 2p Study of Organic Thiol and Disulfide Binding Interactions with Gold Surfaces. Retrieved from [Link]

• Royal Society of Chemistry. (1978). Copper Derivatives of Tetrathiafulvalene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. Retrieved from [Link]

• HKU Scholars Hub. (n.d.). Surface-enhanced Raman spectroelectrochemistry of TTF-modified self-assembled monolayers. Retrieved from [Link]

• MDPI. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Electrochemistry of Tetrathiafulvalene Ligands Assembled on the Surface of Gold Nanoparticles. Retrieved from [Link]

• Académie des Sciences. (n.d.). Novel unsymmetrically functionalized BEDT–TTF derivatives: synthesis, crystal structure and electrochemical characterization. Retrieved from [Link]

• ResearchGate. (n.d.). X-ray photoelectron spectra (XPS) of nitrogen and sulfur covalently.... Retrieved from [Link]

• ResearchGate. (n.d.). Comparative UV/Vis/NIR spectra ofB TTF[n]-annulated expanded porphyrins.... Retrieved from [Link]

• PubMed. (n.d.). Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. Retrieved from [Link]

• Académie des Sciences. (n.d.). Tetrathiafulvalene-based lanthanide coordination complexes: Synthesis, crystal structure, optical and electrochemical characterization. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Retrieved from [Link]

• ResearchGate. (n.d.). XPS spectra (red lines) for carbon, oxygen and sulfur, and their.... Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis spectra of BEDO-TTF/PC,PC and BEDO-TTF dissolved in DCM and.... Retrieved from [Link]

• DSpace. (n.d.). Ultraviolet-Visible (UV-Vis) Spectroscopy. Retrieved from [Link]

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An In-Depth Technical Guide to the Thermal Stability of Bis(carbonyldithio)tetrathiafulvalene

Abstract

This technical guide provides a comprehensive analysis of the thermal stability of bis(carbonyldithio)tetrathiafulvalene. As a key building block in the development of advanced organic electronic materials, understanding the thermal limits of this tetrathiafulvalene (TTF) derivative is paramount for ensuring the longevity and reliability of resulting devices. This document synthesizes available experimental data from related structures with theoretical principles of organosulfur chemistry to elucidate decomposition pathways and thermal endurance. We will explore the fundamental principles of thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), in the context of characterizing this unique molecule. This guide is intended for researchers, materials scientists, and professionals in drug development seeking a deeper understanding of the material properties of functionalized tetrathiafulvalenes.

Introduction: The Significance of Thermal Stability in TTF Derivatives

Tetrathiafulvalene (TTF) and its derivatives are a cornerstone of modern materials science, prized for their exceptional π-electron donating capabilities and the formation of stable radical cation species.[1][2] These properties have led to their integration into a wide array of applications, including organic conductors, superconductors, and molecular switches.[1][2] Bis(carbonyldithio)tetrathiafulvalene, with its extended sulfur-rich framework, is a promising candidate for the creation of novel conductive polymers and charge-transfer complexes.

The operational environment for many organic electronic devices involves thermal cycling and exposure to elevated temperatures during fabrication and use. Therefore, the intrinsic thermal stability of the molecular components is a critical determinant of device performance and lifespan. Thermal degradation can lead to a loss of electronic properties, structural integrity, and overall functionality. This guide provides a detailed exploration of the thermal stability of bis(carbonyldithio)tetrathiafulvalene, offering insights into its decomposition mechanisms and the analytical techniques used to assess its thermal limits.

Molecular Structure and Inherent Stability

To comprehend the thermal behavior of bis(carbonyldithio)tetrathiafulvalene, it is essential to first examine its molecular architecture. The molecule consists of a central TTF core, which is known for its high stability due to the aromaticity of its oxidized forms, flanked by two carbonyldithio groups.

Figure 1: Molecular structure of bis(carbonyldithio)tetrathiafulvalene.

The stability of the TTF core is a key contributor to the overall thermal robustness of the molecule.[3][4] The presence of multiple sulfur atoms and the potential for delocalization of electrons across the molecule also play a significant role. However, the carbonyldithio functional groups introduce potential sites for thermal decomposition.

Methodologies for Assessing Thermal Stability

A multi-faceted approach employing various analytical techniques is necessary to fully characterize the thermal stability of a compound like bis(carbonyldithio)tetrathiafulvalene.

Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for determining the thermal stability of a material. It measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. A typical TGA experiment provides the onset temperature of decomposition and the percentage of mass loss at different stages.

Experimental Protocol: TGA of Bis(carbonyldithio)tetrathiafulvalene

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of crystalline bis(carbonyldithio)tetrathiafulvalene is placed in a ceramic or platinum pan.

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to prevent oxidative degradation.

• Heating Program: The sample is heated at a constant rate, typically 10 °C/min, over a temperature range of interest (e.g., from room temperature to 600 °C).

• Data Acquisition: The instrument records the sample mass as a function of temperature. The resulting data is plotted as a TGA curve (mass vs. temperature) and its derivative (DTG curve), which shows the rate of mass loss.

Figure 2: Experimental workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal transitions such as melting, crystallization, and decomposition, which are associated with endothermic or exothermic events.

Experimental Protocol: DSC of Bis(carbonyldithio)tetrathiafulvalene

• Sample Preparation: A small amount of the sample (1-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is purged with an inert gas.

• Heating Program: The sample is subjected to a controlled temperature program, typically a linear heating ramp (e.g., 10 °C/min).

• Data Acquisition: The differential heat flow is recorded as a function of temperature, generating a DSC thermogram.

Decomposition Profile and Mechanistic Insights

While specific experimental data for the thermal decomposition of bis(carbonyldithio)tetrathiafulvalene is not extensively available in public literature, we can infer its likely behavior based on related compounds and general principles of organosulfur chemistry.

A relevant analogue is a tetrathiafulvalene-based metal-organic framework (MOF), MUV-2, which exhibits high thermal stability, with a decomposition temperature of 350 °C as determined by TGA.[5] This suggests that the TTF core contributes significantly to the thermal robustness of the structure.

Table 1: Thermal Properties of a TTF-based Metal-Organic Framework (MUV-2)

Parameter	Value	Reference
Decomposition Onset (TGA)	350 °C	[5]

The decomposition of bis(carbonyldithio)tetrathiafulvalene is likely to be initiated at the carbonyldithio functional groups. Potential decomposition pathways may involve:

• Decarbonylation: The loss of carbon monoxide (CO) from the carbonyldithio moiety.

• C-S Bond Cleavage: Homolytic or heterolytic cleavage of the carbon-sulfur bonds in the dithiole rings.

• Fragmentation of the TTF Core: At higher temperatures, the central tetrathiafulvalene core will fragment.

Computational studies on the thermal decomposition of various organosulfur compounds suggest that C-S bond cleavage is a common initial step.[6] The specific products formed would depend on the reaction conditions, including temperature, heating rate, and the surrounding atmosphere.

Figure 3: Postulated thermal decomposition pathway for bis(carbonyldithio)tetrathiafulvalene.

Conclusion and Future Directions

Bis(carbonyldithio)tetrathiafulvalene, a key component in the advancement of organic electronics, possesses a robust molecular structure. Based on the high stability of the tetrathiafulvalene core observed in related compounds, it is anticipated to exhibit good thermal stability.[5] The carbonyldithio functional groups, however, represent the most probable sites for the initiation of thermal degradation.

To provide a definitive and quantitative understanding of its thermal limits, further experimental investigation is crucial. Detailed studies employing TGA coupled with mass spectrometry (TGA-MS) or pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS) would be invaluable for identifying the specific decomposition products and elucidating the precise degradation mechanisms. Such data will be instrumental for the rational design of more stable TTF derivatives and for predicting the long-term performance of devices incorporating this promising material.

References

• Synthesis, Characterization, and Self-Assembly of a Tetrathiafulvalene (TTF)–Triglycyl Derivative. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis and characterization of a new family of spin bearing TTF ligands. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Tetrathiafulvalene (TTF) Derivatives: Key Building-Blocks for Switchable Processes | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Computational study of the thermal decomposition and the thermochemistry of allyl ethers and allyl sulfides. (2018). OUCI. Retrieved January 17, 2026, from [Link]

• Thermal Decomposition of Sulfides. (n.d.). Journal of the American Chemical Society. Retrieved January 17, 2026, from [Link]

• Effect of Organosulfur Compounds on Rate of Thermal Decomposition of Selected Saturated Hydrocarbons. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Synthesis, characterization and electrochemical properties of new series of TTF derivatives as useful components for conducting materials | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• A highly stable and hierarchical tetrathiafulvalene-based metal–organic framework with improved performance as a solid catalyst. (n.d.). PMC. Retrieved January 17, 2026, from [Link]

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The Advent of Organic Metals: A Technical Guide to the Historical Development of Tetrathiafulvalene Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The journey of tetrathiafulvalene (TTF) from a laboratory curiosity to a cornerstone of molecular electronics is a compelling narrative of scientific discovery and innovation. This in-depth technical guide provides a comprehensive overview of the historical development of TTF compounds, from their initial synthesis to their evolution into sophisticated molecular machines. We will delve into the key synthetic milestones, the groundbreaking discovery of organic conductivity, and the subsequent expansion of TTF's applications, offering field-proven insights and detailed experimental protocols for the discerning researcher.

The Genesis of a Molecular Donor: The First Synthesis of Tetrathiafulvalene

The story of tetrathiafulvalene begins in 1970 with its first synthesis by Wudl and his colleagues.[1][2] This seminal work laid the foundation for a new era of organic materials science. The original synthesis, while groundbreaking, has since been refined for improved yield and scalability.[3] A common and effective modern approach involves the coupling of 1,3-dithiole-2-thione moieties.

Key Synthetic Intermediate: 1,3-Dithiole-2-thione

The synthesis of TTF often commences with the preparation of a crucial building block, 1,3-dithiole-2-thione. This intermediate can be synthesized from carbon disulfide.[4]

Experimental Protocol: Synthesis of 1,3-Dithiole-2-thione from Carbon Disulfide [4]

• Reaction Setup: In a well-ventilated fume hood, a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet is charged with sodium metal shavings in an appropriate solvent like dimethylformamide (DMF).

• Reaction Execution: Carbon disulfide is added dropwise to the stirred suspension of sodium in DMF under a nitrogen atmosphere. The reaction is typically carried out at low temperatures.

• Workup and Purification: After the reaction is complete, the mixture is carefully quenched and worked up to isolate the desired 1,3-dithiole-2-thione. Purification is typically achieved through recrystallization or chromatography.

Causality Behind Experimental Choices: The use of a strong reducing agent like sodium is essential to initiate the reaction with carbon disulfide. DMF serves as a suitable polar aprotic solvent to dissolve the reactants and facilitate the reaction. The reaction is performed under an inert atmosphere to prevent side reactions with atmospheric oxygen and moisture.

The Final Step: Coupling to Form Tetrathiafulvalene

With the 1,3-dithiole-2-thione precursor in hand, the final step involves a coupling reaction to form the TTF core. This is often achieved using a phosphite-mediated coupling reaction.[1]

Experimental Protocol: Synthesis of Tetrathiafulvalene [3]

• Reactant Preparation: 4,5-bis(benzoylthio)-1,3-dithiole-2-thione is used as the starting material.

• Coupling Reaction: The starting material is treated with a phosphite, such as triethyl phosphite, in an appropriate solvent. The phosphite acts as a coupling agent, facilitating the formation of the central double bond of the TTF molecule.

• Isolation and Purification: The reaction mixture is then worked up to isolate the crude TTF product. Purification is typically achieved by recrystallization to obtain the characteristic yellow solid.[3]

Self-Validating System: The purity of the synthesized TTF can be readily assessed by its sharp melting point (116-119 °C) and characteristic spectroscopic data, such as its 1H NMR spectrum.

A Landmark Discovery: The TTF-TCNQ Charge-Transfer Complex and the Dawn of Organic Metals

The year 1973 marked a watershed moment in the history of TTF with the discovery of the charge-transfer complex formed between tetrathiafulvalene (TTF), an electron donor, and tetracyanoquinodimethane (TCNQ), an electron acceptor.[1][5] This seemingly simple combination of two insulating organic molecules resulted in a material with remarkable metallic conductivity at room temperature, a phenomenon previously unheard of in purely organic systems.[5][6] This discovery of the first "organic metal" ignited a flurry of research into the fundamental principles of charge transport in organic solids.[7]

The Mechanism of Charge Transfer

The exceptional conductivity of the TTF-TCNQ complex arises from a partial charge transfer from the highest occupied molecular orbital (HOMO) of the TTF donor to the lowest unoccupied molecular orbital (LUMO) of the TCNQ acceptor.[8] This partial charge transfer results in the formation of segregated stacks of TTF radical cations and TCNQ radical anions within the crystal lattice.[5] These segregated stacks provide pathways for the movement of charge carriers, leading to the observed metallic conductivity.

Synthesis and Characterization of the TTF-TCNQ Complex

The TTF-TCNQ charge-transfer salt can be readily prepared by solution-phase synthesis.

Experimental Protocol: Synthesis of TTF-TCNQ [5]

• Solution Preparation: Equimolar solutions of TTF and TCNQ are prepared in a suitable solvent, such as acetonitrile.

• Mixing and Precipitation: The two solutions are mixed, leading to the immediate precipitation of the dark, microcrystalline TTF-TCNQ complex.

• Isolation: The precipitate is collected by filtration, washed, and dried.

Characterization: The formation of the charge-transfer complex can be confirmed by infrared (IR) spectroscopy. A characteristic shift in the nitrile stretching frequency of TCNQ is observed upon partial reduction, providing evidence of charge transfer.[5] The degree of charge transfer can be estimated from the magnitude of this shift.[5]

Electrical Conductivity of TTF-TCNQ

The room temperature conductivity of TTF-TCNQ single crystals is highly anisotropic, with the highest conductivity observed along the stacking axis.[6][9]

Data Presentation: Conductivity of TTF, TCNQ, and TTF-TCNQ

Material	Mean Resistance (Ω)
TTF	168,000 ± 6000[5]
TCNQ	135,000 ± 2000[5]
TTF-TCNQ	6.47 ± 0.60[5]

Experimental Protocol: Four-Probe Conductivity Measurement[10]

• Crystal Mounting: A single crystal of TTF-TCNQ is mounted on an insulating substrate.

• Contact Placement: Four fine gold or platinum wires are attached to the crystal in a linear arrangement using a conductive paste.

• Measurement: A constant current is passed through the outer two probes, and the voltage drop across the inner two probes is measured. The conductivity is then calculated from the measured current, voltage, and the dimensions of the crystal.

Causality Behind Experimental Choices: The four-probe method is employed to eliminate the influence of contact resistance on the measured conductivity, ensuring an accurate determination of the intrinsic material property.

The Evolution of TTF Derivatives: The Rise of Organic Superconductors

The discovery of metallic conductivity in TTF-TCNQ spurred the synthesis of a vast array of TTF derivatives with the aim of further enhancing their electrical properties and achieving superconductivity. A pivotal breakthrough came with the synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF).[11][12][13]

Synthesis of Bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF)

The synthesis of BEDT-TTF involves the construction of the ethylenedithio-substituted dithiole rings.

Experimental Protocol: Synthesis of BEDT-TTF [11]

• Precursor Synthesis: The synthesis often begins with the reduction of carbon disulfide to form a dimercapto-1,3-dithiole-2-thione salt.[11]

• Alkylation: This salt is then alkylated with 1,2-dibromoethane to introduce the ethylenedithio groups.[11]

• Thione to Oxo Conversion: The resulting thione is converted to the corresponding oxo derivative using an oxidizing agent like mercuric acetate.[11]

• Coupling: Finally, a phosphite-mediated coupling reaction of the oxo derivative yields BEDT-TTF.[14]

BEDT-TTF Salts: The First Organic Superconductors

The unique molecular structure of BEDT-TTF, with its extended sulfur network, facilitates stronger intermolecular interactions in its charge-transfer salts. This enhanced dimensionality was crucial for suppressing the metal-to-insulator transition observed in TTF-TCNQ and ultimately led to the discovery of the first organic superconductors in the early 1980s. Salts of BEDT-TTF with various anions were found to exhibit superconductivity at low temperatures and, in some cases, at ambient pressure.

Characterization of Redox Properties: Cyclic Voltammetry

Cyclic voltammetry (CV) is an indispensable technique for characterizing the electrochemical properties of TTF and its derivatives.[15] It provides valuable information about their oxidation potentials, the stability of the resulting radical cations and dications, and the kinetics of the electron transfer processes.

The Redox Behavior of TTF

TTF typically exhibits two reversible one-electron oxidation waves, corresponding to the formation of the stable radical cation (TTF•+) and dication (TTF2+).[15]

Experimental Protocol: Cyclic Voltammetry of TTF [15][16]

• Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or SCE), and a counter electrode (e.g., platinum wire).

• Solution Preparation: A solution of the TTF derivative is prepared in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate in acetonitrile).

• Data Acquisition: The potential of the working electrode is swept linearly to a set vertex potential and then reversed. The resulting current is measured and plotted against the applied potential.

Data Interpretation: The positions of the oxidation peaks provide the oxidation potentials, which are a measure of the electron-donating ability of the TTF derivative. The separation between the anodic and cathodic peak potentials gives an indication of the reversibility of the redox process.

Conclusion

The historical development of tetrathiafulvalene compounds is a testament to the power of synthetic chemistry to create materials with unprecedented properties. From the initial synthesis of TTF to the discovery of organic metals and superconductors, this class of molecules has continuously pushed the boundaries of materials science. The ongoing exploration of TTF derivatives continues to yield exciting new applications in molecular electronics, sensing, and beyond, ensuring that the legacy of this remarkable molecule will endure for years to come.

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An In-Depth Technical Guide to the Synthesis of Bis(carbonyldithio)tetrathiafulvalene Precursors

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrathiafulvalene (TTF) and its derivatives are cornerstone organosulfur compounds that have propelled advancements in molecular electronics and materials science.[1] Their unique redox properties and ability to form highly conductive charge-transfer salts have made them a focus of intensive research for decades. A key to unlocking novel functionalities is the synthesis of versatile precursors that can be elaborated into more complex structures. This guide provides a detailed, field-proven methodology for the synthesis of core precursors to bis(carbonyldithio)tetrathiafulvalene, focusing on the robust preparation of the stable intermediate, 4,5-bis(benzoylthio)-1,3-dithiole-2-thione, and its subsequent conversion to the reactive dithiolate, a critical building block for advanced TTF systems.

Strategic Overview: The Precursor Pathway

The direct synthesis and handling of the target reactive species, 1,3-dithiole-2-thione-4,5-dithiolate (dmit), is challenging due to its instability.[2] The authoritative and most reliable strategy, therefore, involves a multi-step pathway that prioritizes stability, isolation, and purity. This approach can be dissected into two primary phases:

• Phase 1: Synthesis of a Stable, Storable Precursor. The reactive dithiolate is generated and immediately "capped" with protecting groups. Benzoyl groups are ideal for this role as they yield a crystalline, air-stable solid, 4,5-bis(benzoylthio)-1,3-dithiole-2-thione, which can be purified by standard laboratory techniques and stored long-term.[3]

• Phase 2: In-Situ Deprotection and Generation of the Active Dithiolate. When the reactive precursor is needed, the benzoyl protecting groups are cleaved under mild basic conditions. This generates the dithiolate anion in the reaction mixture, ready for immediate use in subsequent coupling reactions to form the desired tetrathiafulvalene backbone.[4][5]

This protection-deprotection strategy ensures a reliable and reproducible supply of the high-purity reactive intermediate, which is paramount for the successful synthesis of complex molecular conductors.

Logical Workflow Diagram

Caption: Synthetic workflow for the TTF precursor.

Experimental Protocol: Synthesis of the Storable Precursor

This section details the multi-step synthesis of 4,5-bis(benzoylthio)-1,3-dithiole-2-thione. The causality behind this specific pathway is the conversion of the unstable initial product into a stable zinc complex, which facilitates purification and subsequent reaction.[2][3]

Step 2.1: Generation and Stabilization of the 1,3-dithiole-2-thione-4,5-dithiolate (dmit) Dianion

The synthesis begins with the reduction of carbon disulfide with metallic sodium in an aprotic polar solvent like dimethylformamide (DMF).[3] This reaction yields the sodium salt of dmit (Na₂dmit) alongside sodium trithiocarbonate.[3]

• Rationale: The direct isolation of Na₂dmit from this mixture is difficult. Therefore, the crude product is converted into a stable, easily isolable tetraethylammonium salt of the zincate complex, [N(C₂H₅)₄]₂[Zn(C₃S₅)₂].[3] This complex precipitates from the aqueous solution, providing a straightforward method for separation from the more soluble byproducts.

Protocol:

• In a three-necked flask under a nitrogen atmosphere, add dry dimethylformamide (DMF).

• Carefully add metallic sodium in small pieces to the stirred DMF.

• Cool the mixture in an ice bath and add carbon disulfide dropwise, maintaining the temperature below 20°C. An exothermic reaction will occur, and the solution will turn dark red-brown.

• After the addition is complete, stir the mixture at room temperature for 2-3 hours.

• Pour the reaction mixture into a solution of zinc chloride (ZnCl₂) and tetraethylammonium bromide (Et₄NBr) in water.

• A yellow-orange precipitate of [N(C₂H₅)₄]₂[Zn(C₃S₅)₂] will form immediately.

• Stir the suspension for 30 minutes, then collect the precipitate by vacuum filtration.

• Wash the solid sequentially with water, isopropanol, and diethyl ether, then dry under vacuum.

Step 2.2: Synthesis of 4,5-bis(benzoylthio)-1,3-dithiole-2-thione

The stable zinc complex is then reacted with benzoyl chloride. This is an acylation reaction where the dithiolate moieties of the dmit ligand displace the chloride from benzoyl chloride, forming stable thioester linkages.[3]

Protocol:

• Suspend the dried zinc complex [N(C₂H₅)₄]₂[Zn(C₃S₅)₂] in acetone.

• Add benzoyl chloride dropwise to the stirred suspension at room temperature.

• Continue stirring for 4-6 hours. The color of the suspension will change from orange to a pale yellow.

• Collect the solid product by vacuum filtration.

• Wash the solid thoroughly with water and then with a small amount of cold ethanol to remove any unreacted benzoyl chloride and byproducts.

• The crude product can be purified by recrystallization from a suitable solvent system, such as acetone or a chloroform/ethanol mixture, to yield pure 4,5-bis(benzoylthio)-1,3-dithiole-2-thione as a yellow crystalline solid.[6][7]

Table 1: Properties of Key Synthetic Intermediates

Compound Name	Formula	Molar Mass ( g/mol )	Appearance	CAS Number
Sodium 1,3-dithiole-2-thione-4,5-dithiolate (Na₂dmit)	Na₂C₃S₅	237.33	(in solution)	68494-07-5
Bis(tetraethylammonium)bis(dmit)zincate	[N(C₂H₅)₄]₂[Zn(C₃S₅)₂]	726.58	Yellow-orange solid	68494-06-4
4,5-Bis(benzoylthio)-1,3-dithiole-2-thione	C₁₇H₁₀O₂S₅	422.59	Yellow crystalline solid	68494-08-6

Experimental Protocol: Generation of the Active Precursor

The benzoyl groups are robust protecting groups, but they can be readily cleaved under basic conditions to liberate the active dithiolate anion in-situ for immediate use in subsequent reactions.[4] Sodium methoxide is a common and effective reagent for this transformation.[3][5]

Protocol: In-Situ Generation of Na₂dmit

• Suspend the purified 4,5-bis(benzoylthio)-1,3-dithiole-2-thione in anhydrous methanol under a nitrogen atmosphere.

• Add a freshly prepared solution of sodium methoxide in methanol dropwise to the suspension at room temperature. A stoichiometric amount of two equivalents of sodium methoxide is required.

• Stir the mixture. The yellow solid will gradually dissolve to form a dark red solution, indicating the formation of the Na₂dmit dianion.[3] The byproduct of this reaction is methyl benzoate.

• This solution containing the active Na₂dmit precursor is now ready for direct use in coupling reactions, such as those with triethyl phosphite, to synthesize the target bis(carbonyldithio)tetrathiafulvalene.

Deprotection Mechanism Diagram

Caption: Deprotection of the stable precursor to generate the active dithiolate.

Trustworthiness and Validation

The integrity of this synthetic pathway is validated at each stage through standard analytical techniques:

• Infrared (IR) Spectroscopy: Successful acylation in Step 2.2 can be confirmed by the appearance of a strong carbonyl (C=O) stretching band around 1670-1690 cm⁻¹ for the thioester groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the benzoyl-protected precursor will show characteristic aromatic proton signals for the benzoyl groups. ¹³C NMR will confirm the presence of the thiocarbonyl (C=S) and thioester carbonyl carbons.

• Elemental Analysis: Provides confirmation of the elemental composition (C, H, S) of the final purified precursor, ensuring its stoichiometric purity.

This multi-step, protection-based approach is a self-validating system. The ability to isolate and purify the crystalline intermediate, 4,5-bis(benzoylthio)-1,3-dithiole-2-thione, ensures that the subsequent deprotection step begins with a high-purity material, which is critical for achieving high yields and purity in the final tetrathiafulvalene synthesis.

Conclusion

The synthesis of bis(carbonyldithio)tetrathiafulvalene hinges on the reliable preparation of its core precursors. The methodology outlined in this guide, centered on the synthesis of the stable and storable 4,5-bis(benzoylthio)-1,3-dithiole-2-thione intermediate, represents a robust and scalable approach. By explaining the causality behind the use of a zinc complex for stabilization and benzoyl groups for protection, this guide provides researchers with not just a protocol, but a foundational understanding of the synthetic strategy. This knowledge is essential for troubleshooting, optimization, and the future development of novel TTF-based materials for advanced applications.

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• Tetrathiafulvalene. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link][1]

• Li, H. Q., et al. (n.d.). SYNTHESIS AND PROPERTIES OF NEW BISDITHIOLENE METAL COMPLEXES OF THE 1,3-DITHIOLE-2-THIONE-4,5-DITHIOLATE (DMIT) LIGAND. Taylor & Francis Online. Retrieved January 17, 2026, from [Link][8]

• Green, D. C. (1979). General Method for the Preparation of Substituted Tetrathiafulvalenes and Directing Effects of Substituents. Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link][9]

• Pittman, C. U., Jr., Narita, M., & Liang, Y. F. (1976). Preparation and Reactions of Bifunctionalized Tetrathiafulvalenes. Journal of Organic Chemistry, 41(17), 2855-2860. Retrieved January 17, 2026, from [Link][10]

• Synthesis of the [dmit] 2-ligand, its storable derivatives and... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link][11]

• Tetrathiafulvalene derivatives fused with 6-hydroxyphenyl-1,4-dithiafulvenes: synthesis and properties of a radical cation salt. (2025). Chemistry Letters, 54(8). Retrieved January 17, 2026, from [Link][12]

• Dutta, S., & Ghosh, S. (n.d.). Synthesis, electrical conductivity and NIR absorption of some metal dithiolene complexes. Indian Journal of Chemistry. Retrieved January 17, 2026, from [Link]

• Steimecke, G., Sieler, H.-J., Kirmse, R., & Hoyer, E. (1979). 1.3-dithiol-2-thion-4.5-dithiolat aus schwefelkohlenstoff und alkalimetall. Phosphorus and Sulfur and the Related Elements, 7(1), 49-55. Retrieved January 17, 2026, from [Link][2]

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Protocols & Analytical Methods

Applications of Bis(carbonyldithio)tetrathiafulvalene in Materials Science: A Detailed Guide for Researchers

Introduction: The Unique Potential of Bis(carbonyldithio)tetrathiafulvalene

Bis(carbonyldithio)tetrathiafulvalene is an organosulfur compound centered around a tetrathiafulvalene (TTF) core.[1] This core structure is renowned for its potent electron-donating capabilities, a property that allows it to exist in three stable and reversible redox states: neutral, radical cation (TTF•+), and dication (TTF2+).[2][3] This capacity for controlled electron transfer makes bis(carbonyldithio)tetrathiafulvalene and its derivatives highly valuable building blocks in the realm of materials science. Their unique electronic and structural characteristics have paved the way for their use in a diverse range of applications, including the development of organic conductors, superconductors, molecular electronics, and advanced sensing technologies.[1][2][4] This guide provides an in-depth exploration of the applications of bis(carbonyldithio)tetrathiafulvalene, complete with detailed protocols and the scientific rationale behind its utilization.

Core Properties and Mechanism of Action

The functionality of bis(carbonyldithio)tetrathiafulvalene is fundamentally linked to the electronic properties of its TTF core. The ability to donate electrons and form stable radical cations is central to its utility. This process of charge transfer is the cornerstone of its application in conducting materials. When bis(carbonyldithio)tetrathiafulvalene is combined with an electron-accepting molecule, it forms a charge-transfer complex.[5][6] In the solid state, these complexes can form segregated stacks of donor and acceptor molecules, creating pathways for electrical conductivity.[7] The degree of charge transfer and the stacking arrangement of the molecules are critical factors that determine the material's conductivity, which can range from semiconducting to metallic, and in some cases, even superconducting at low temperatures.[5]

Furthermore, the redox activity of the TTF core can be harnessed for sensing applications. The binding of an analyte, such as a metal cation or an anion, to a receptor unit attached to the TTF core can modulate its electrochemical properties.[8] This change in the redox potential can be detected electrochemically, forming the basis of a chemical sensor. The inherent sensitivity of the TTF core's electronic structure to its local environment makes it an excellent platform for developing highly selective and sensitive sensing devices.

Application I: Organic Conducting Materials

Bis(carbonyldithio)tetrathiafulvalene is a key precursor in the synthesis of organic conducting materials, particularly charge-transfer salts. These materials have garnered significant interest due to their potential applications in flexible and lightweight electronic devices.[1]

Scientific Rationale

The formation of highly conductive materials from bis(carbonyldithio)tetrathiafulvalene relies on the principle of partial charge transfer between the electron-donating TTF core and a suitable electron acceptor. This partial charge transfer leads to the formation of radical ion salts where the TTF molecules exist in a mixed-valence state (between neutral and fully oxidized). In the crystalline solid, these radical cations stack in a columnar fashion, allowing for the delocalization of electrons along the stacks and resulting in electrical conductivity. The carbonyl and dithio groups on the periphery of the molecule can influence the intermolecular interactions and the packing of the molecules in the solid state, thereby affecting the final electronic properties of the material.

Experimental Protocol: Synthesis of a Bis(carbonyldithio)tetrathiafulvalene-Based Charge-Transfer Salt

This protocol describes a general method for the synthesis of a charge-transfer salt of bis(carbonyldithio)tetrathiafulvalene with an electron acceptor like tetracyanoquinodimethane (TCNQ).

Materials:

• Bis(carbonyldithio)tetrathiafulvalene

• Tetracyanoquinodimethane (TCNQ)

• High-purity acetonitrile (dry)

• Argon or nitrogen gas supply

• Schlenk line and glassware

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Preparation of Reactant Solutions:

  • In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve a specific molar equivalent of bis(carbonyldithio)tetrathiafulvalene in dry acetonitrile. The concentration will depend on the solubility of the specific derivative.

  • In a separate Schlenk flask, prepare a solution of a stoichiometric amount of TCNQ in dry acetonitrile.

• Reaction and Precipitation:

  • Slowly add the TCNQ solution to the bis(carbonyldithio)tetrathiafulvalene solution at room temperature with continuous stirring.

  • The charge-transfer salt will typically precipitate out of the solution as a microcrystalline powder upon mixing. The color of the precipitate is often indicative of the formation of the charge-transfer complex.

  • Continue stirring the mixture for several hours to ensure complete reaction.

• Isolation and Purification:

  • Collect the precipitated solid by filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold, dry acetonitrile to remove any unreacted starting materials.

  • Further wash the product with a non-polar solvent like hexane to aid in drying.

• Drying and Characterization:

  • Dry the product under vacuum at a slightly elevated temperature (e.g., 40-60 °C) to remove any residual solvent.

  • Characterize the resulting charge-transfer salt using techniques such as Fourier-transform infrared (FTIR) spectroscopy, UV-visible spectroscopy, and elemental analysis to confirm its composition and purity. The conductivity of the material can be measured using a four-probe or two-probe method on a pressed pellet of the sample.

Application II: Molecular Electronics

The unique electronic properties of bis(carbonyldithio)tetrathiafulvalene make it a promising candidate for use in molecular electronics, where individual molecules or small ensembles of molecules function as electronic components.[1] The TTF core can act as a "molecular wire" or a redox-active component in a molecular junction.[2]

Scientific Rationale

In the context of molecular electronics, bis(carbonyldithio)tetrathiafulvalene derivatives can be designed to anchor between two electrodes, forming a molecular junction.[2] The sulfur atoms in the dithio groups can form strong bonds with gold electrodes, a common material used in molecular electronics research.[2] The conductance of such a junction is highly dependent on the electronic structure of the molecule and its alignment with the Fermi levels of the electrodes. The ability of the TTF core to exist in different redox states allows for the possibility of creating molecular switches, where the conductance of the junction can be modulated by applying an external electrochemical potential.[2]

Experimental Protocol: Fabrication of a Bis(carbonyldithio)tetrathiafulvalene-Based Molecular Junction (Conceptual)

This protocol outlines the general steps for fabricating a molecular junction using a scanning tunneling microscope-break junction (STM-BJ) technique.

Materials:

• Gold substrate (e.g., gold-coated silicon wafer)

• Gold STM tip

• Solution of bis(carbonyldithio)tetrathiafulvalene derivative with appropriate anchoring groups in a suitable solvent (e.g., toluene, THF)

• Scanning Tunneling Microscope (STM)

Procedure:

• Substrate and Tip Preparation:

  • Clean the gold substrate and the gold STM tip to ensure atomically clean surfaces. This can be done by flame annealing or chemical etching.

• Molecule Deposition:

  • A dilute solution of the bis(carbonyldithio)tetrathiafulvalene derivative is prepared.

  • A small drop of the solution is cast onto the gold substrate.

• Molecular Junction Formation:

  • The STM tip is brought into close proximity to the gold substrate.

  • The STM is operated in break-junction mode. The tip is repeatedly brought into and out of contact with the substrate.

  • During the withdrawal process, a molecular junction can form as a molecule from the solution bridges the gap between the tip and the substrate.

• Conductance Measurement:

  • As the junction is stretched and eventually breaks, the conductance is measured as a function of the tip-substrate distance.

  • The formation of a molecular junction is identified by the appearance of plateaus in the conductance trace at integer or fractional multiples of the conductance quantum (G₀).

  • Thousands of these conductance traces are collected and compiled into a conductance histogram to determine the most probable conductance of a single-molecule junction.

Application III: Chemical Sensors

The sensitivity of the TTF core's redox potential to its chemical environment makes bis(carbonyldithio)tetrathiafulvalene an excellent platform for the development of chemical sensors, particularly for the detection of metal cations and anions.[8]

Scientific Rationale

To create a sensor, the bis(carbonyldithio)tetrathiafulvalene molecule is functionalized with a specific recognition unit (a ligand) that can selectively bind to the target analyte. The binding of the analyte to the ligand induces a change in the electronic environment of the TTF core. This can occur through several mechanisms, including electrostatic interactions, conformational changes, or direct coordination to the sulfur atoms. This perturbation of the electronic structure of the TTF core leads to a measurable shift in its oxidation potential. By monitoring this shift using electrochemical techniques like cyclic voltammetry or differential pulse voltammetry, the presence and concentration of the analyte can be determined.[8]

Experimental Protocol: Electrochemical Sensing of Metal Cations

This protocol provides a general procedure for using a bis(carbonyldithio)tetrathiafulvalene-based sensor for the electrochemical detection of a metal cation.

Materials:

• A bis(carbonyldithio)tetrathiafulvalene derivative functionalized with a cation-selective ligand

• Working electrode (e.g., glassy carbon electrode)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

• Electrochemical workstation

• Supporting electrolyte solution (e.g., 0.1 M tetrabutylammonium perchlorate in acetonitrile)

• Standard solutions of the target metal cation

Procedure:

• Electrode Modification (if applicable):

  • The functionalized bis(carbonyldithio)tetrathiafulvalene can be immobilized on the surface of the working electrode. This can be achieved through methods like drop-casting, electropolymerization, or self-assembly.

• Electrochemical Measurement:

  • Set up a three-electrode electrochemical cell containing the supporting electrolyte solution.

  • Record the cyclic voltammogram (CV) or differential pulse voltammogram (DPV) of the modified electrode in the absence of the analyte to establish a baseline.

• Analyte Detection:

  • Add a known concentration of the target metal cation to the electrochemical cell.

  • Record the CV or DPV again. A shift in the oxidation potential of the TTF core indicates the binding of the metal cation.

• Calibration and Quantification:

  • Repeat the measurement with a series of standard solutions of the metal cation to construct a calibration curve (plot of the potential shift versus analyte concentration).

  • The concentration of the metal cation in an unknown sample can then be determined by measuring its potential shift and interpolating from the calibration curve.

Quantitative Data Summary

Property	Value	Notes
First Oxidation Potential (E½¹) of a chiral bis(TTF) diamide	0.57 V (vs. SCE)	Measured by cyclic voltammetry.[3][9]
Second Oxidation Potential (E½²) of a chiral bis(TTF) diamide	0.94 V (vs. SCE)	Measured by cyclic voltammetry.[3][9]
Electrical Conductivity of a (rac)-bis(TTF) diamide radical cation salt	Semiconductor	Single-crystal resistivity measurements show semiconducting behavior.[3][10]
Electrical Conductivity of an I₂-doped TTF-based 3D COF	1.8 × 10⁻⁴ S cm⁻¹ at 393 K	Demonstrates the potential for creating conductive frameworks.[11]

Visualizations

Molecular Structure of Bis(carbonyldithio)tetrathiafulvalene

Caption: Molecular structure of bis(carbonyldithio)tetrathiafulvalene.

Workflow for Charge-Transfer Salt Synthesis

Caption: General workflow for the synthesis of a charge-transfer salt.

Mechanism of Electrochemical Sensing

Caption: Principle of electrochemical sensing using a functionalized bis(carbonyldithio)tetrathiafulvalene.

Conclusion and Future Outlook

Bis(carbonyldithio)tetrathiafulvalene and its derivatives continue to be a fertile ground for research in materials science. Their inherent redox activity, coupled with the versatility of synthetic modifications, allows for the rational design of materials with tailored electronic and sensing properties. Future research will likely focus on the development of more complex and multifunctional systems, such as supramolecular assemblies and covalent organic frameworks, to create highly ordered materials with enhanced performance. The integration of these molecules into practical devices remains a key challenge, but the ongoing advancements in nanofabrication and molecular engineering hold great promise for the future of bis(carbonyldithio)tetrathiafulvalene-based technologies.

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• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. PMC.

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• Charge transfer in mixed and segregated stacks of tetrathiafulvalene, tetrathianaphthalene and naphthalene diimide: a structural, spectroscopic and computational study. New Journal of Chemistry.

• Enantio‐Recognition and Charge Transfer Complex Formation Involving Tetrathiafulvalene‐Appended Chiral 1,2‐Cyclohexane‐Diamine: An Integrated Experimental and Theoretical Study. PMC.

• The crystal structure of three layered organic charge-transfer salts... ResearchGate.

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Application Notes & Protocols: Bis(carbonyldithio)tetrathiafulvalene in Organic Field-Effect Transistors (OFETs)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of TTF Derivatives in Organic Electronics

Tetrathiafulvalene (TTF) and its derivatives have emerged as a significant class of organic semiconductors, garnering substantial interest for their application in organic field-effect transistors (OFETs).[1][2] Their excellent charge transport properties, tunable electronic characteristics through chemical modification, and potential for low-cost, large-area fabrication via solution processing make them highly promising for next-generation electronics.[3] The core TTF structure, rich in sulfur atoms, facilitates strong intermolecular π-π stacking, which is crucial for efficient charge transport.[3] This document focuses on a specific derivative, bis(carbonyldithio)tetrathiafulvalene, and provides a comprehensive guide to its application in OFETs, from material synthesis to device characterization.

Bis(carbonyldithio)tetrathiafulvalene is an organosulfur compound with a tetrathiafulvalene core, making it an excellent electron donor.[4] This property is fundamental to its function as a p-type semiconductor in OFETs, where the transport of positive charge carriers (holes) is facilitated. Its unique structure contributes to its stability and electronic properties, making it a valuable material for research in organic electronics, photovoltaics, and molecular electronics.[4]

Synthesis and Material Properties

While detailed synthetic procedures for various TTF derivatives are available in the literature, a general understanding of the synthetic strategy is beneficial. The synthesis of bis(carbonyldithio)tetrathiafulvalene and related compounds often involves multi-step processes. For instance, the synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalized with hydroxyl groups involves the cycloaddition of 1,3-dithiole-2,4,5-trithione with alkenes as a key step.[5] The purity of the final compound is critical for achieving optimal device performance, and purification techniques like chromatography are often employed.[6]

Key Material Properties:

• Solubility: The solubility of TTF derivatives in common organic solvents is a crucial factor for solution-based processing of OFETs.[3][7] Modifications to the TTF core, such as the addition of alkyl chains, can be used to enhance solubility.[7]

• Electronic Properties: The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels determine the charge injection and transport properties of the material. As a strong electron donor, bis(carbonyldithio)tetrathiafulvalene is expected to have a relatively high HOMO level, facilitating hole injection from common high-work-function electrodes like gold.

• Thermal Stability: The material must be thermally stable to withstand processing steps such as annealing, which is often used to improve the crystallinity and morphology of the thin film.

OFET Device Fabrication: A Step-by-Step Protocol

The fabrication of OFETs using bis(carbonyldithio)tetrathiafulvalene can be achieved through either vacuum deposition or solution-processing techniques.[2] While vacuum deposition can yield highly ordered films and high-performance devices, solution processing offers the advantages of low cost and large-area coverage. This section details a general protocol for fabricating a bottom-gate, top-contact OFET via solution processing.

Substrate Preparation

The quality of the interface between the dielectric layer and the organic semiconductor is paramount for efficient charge transport.

• Substrate Cleaning: Begin with heavily n-doped silicon wafers with a thermally grown silicon dioxide (SiO₂) layer (typically 200-300 nm thick), which serve as the gate electrode and gate dielectric, respectively. Clean the substrates ultrasonically in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

• Surface Treatment (Optional but Recommended): To improve the film quality and reduce charge trapping, the SiO₂ surface can be treated with a self-assembled monolayer (SAM). Hexamethyldisilazane (HMDS) or octadecyltrichlorosilane (OTS) are commonly used. This treatment modifies the surface from hydrophilic to hydrophobic, which can promote better molecular ordering of the organic semiconductor.

Organic Semiconductor Deposition

• Solution Preparation: Dissolve bis(carbonyldithio)tetrathiafulvalene in a suitable high-purity organic solvent (e.g., chloroform, chlorobenzene, or dichlorobenzene) at a concentration typically ranging from 1 to 10 mg/mL. Gentle heating and stirring may be required to ensure complete dissolution.

• Spin Coating: Deposit the solution onto the prepared substrate using a spin coater. The spin speed and time will determine the thickness of the film and should be optimized to achieve a uniform and continuous layer. Typical parameters might be 1000-4000 rpm for 30-60 seconds.

• Annealing: After deposition, anneal the film on a hot plate at a temperature below the material's decomposition point (e.g., 80-120 °C) for a specified time (e.g., 10-30 minutes). This step helps to remove residual solvent and can improve the crystallinity and molecular packing of the semiconductor film.

Source and Drain Electrode Deposition

• Shadow Masking: Place a shadow mask with the desired channel length and width onto the semiconductor film.

• Thermal Evaporation: Deposit the source and drain electrodes (typically gold for its high work function and stability) through the shadow mask using a thermal evaporator. A thin adhesion layer of chromium or titanium may be used to improve the adhesion of gold to the organic layer. The thickness of the electrodes is typically 30-50 nm.

Device Characterization and Performance Metrics

Once fabricated, the OFETs must be characterized to evaluate their performance. This is typically done using a semiconductor parameter analyzer in a probe station, preferably in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the effects of oxygen and moisture, which can act as charge traps.[3]

Electrical Characterization

• Output Characteristics (IDS vs. VDS): This measurement is performed by sweeping the drain-source voltage (VDS) at different constant gate-source voltages (VGS). The resulting curves show the typical linear and saturation regimes of a field-effect transistor.

• Transfer Characteristics (IDS vs. VGS): This measurement is performed by sweeping the gate-source voltage (VGS) at a constant, high drain-source voltage (in the saturation regime). These curves are used to extract key performance metrics.

Key Performance Metrics

• Field-Effect Mobility (µ): This is a measure of how quickly charge carriers move through the semiconductor channel. It is calculated from the slope of the √|IDS| vs. VGS plot in the saturation regime using the following equation:

  IDS = (µ * Ci * W) / (2 * L) * (VGS - Vth)²

  where Ci is the capacitance per unit area of the gate dielectric, W is the channel width, L is the channel length, and Vth is the threshold voltage.

• On/Off Current Ratio (Ion/Ioff): This is the ratio of the maximum drain current (Ion) to the minimum drain current (Ioff). A high on/off ratio is desirable for switching applications.

• Threshold Voltage (Vth): This is the gate voltage at which the transistor begins to conduct. It is determined by extrapolating the linear portion of the √|IDS| vs. VGS plot to zero drain current.

Data Presentation and Visualization

Table 1: Typical Performance of TTF-based OFETs

TTF Derivative	Deposition Method	Mobility (cm²/Vs)	On/Off Ratio	Reference
DBP-TTF	Vacuum Deposition	0.11	10²	[2]
C6EDT-DC-TTF	Vacuum Deposition	0.02	-	[2]
Benzene-fused bis(TTF)	Solution Processed	5.6 x 10⁻⁴	1.6 x 10⁴	[8]
Various TTF Derivatives	Single-Crystal	up to 1.4	-	[1]

Note: The performance of OFETs based on bis(carbonyldithio)tetrathiafulvalene will depend on the specific fabrication and processing conditions.

Diagrams

Caption: Molecular structure of bis(carbonyldithio)tetrathiafulvalene.

Caption: Experimental workflow for solution-processed OFET fabrication.

Caption: Schematic of a bottom-gate, top-contact OFET device.

Troubleshooting and Optimization

• Low Mobility: This can be due to poor film morphology, impurities in the semiconductor, or a high density of trap states at the dielectric interface.

  • Optimization: Vary the annealing temperature and time to improve crystallinity. Ensure high purity of the starting material and solvents. Experiment with different surface treatments for the dielectric.

• High Off-Current: This can be caused by a high bulk conductivity of the semiconductor film or leakage currents through the gate dielectric.

  • Optimization: Optimize the film thickness; thicker films may have higher bulk conductivity. Ensure the quality of the gate dielectric.

• Poor Reproducibility: This is a common challenge in organic electronics.

  • Optimization: Carefully control all fabrication parameters, including solution concentration, spin coating speed, annealing conditions, and deposition rates for the electrodes.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene holds significant promise as a p-type semiconductor for organic field-effect transistors. Its electronic properties, derived from the electron-rich tetrathiafulvalene core, make it a compelling candidate for applications in flexible and low-cost electronics. By following systematic fabrication and characterization protocols, researchers can effectively evaluate and optimize the performance of OFETs based on this and related TTF derivatives. The insights and methodologies presented in this guide are intended to provide a solid foundation for researchers exploring the potential of these fascinating materials.

References

• Organic field-effect transistors based on tetrathiafulvalene deriv
• Tetrathiafulvalene derivatives for organic field effect transistors - RSC Publishing.
• Linear benzene-fused bis(tetrathiafulvalene)
• Molecular Design of Benzothiadiazole-Fused Tetrathiafulvalene Derivatives for OFET Gas Sensors: A Comput
• Semiconductor Porous Hydrogen-Bonded Organic Frameworks Based on Tetrathiafulvalene Derivatives | Journal of the American Chemical Society.
• Bis(carbonyldithio)
• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups - PubMed.

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Application Notes and Protocols for the Use of Bis(carbonyldithio)tetrathiafulvalene in Organic Photovoltaics

Introduction

Bis(carbonyldithio)tetrathiafulvalene (BOD-TTF), also known as 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one), is a distinctive organosulfur compound centered around a tetrathiafulvalene (TTF) core. The inherent electron-donating capability of the TTF moiety makes BOD-TTF a compelling candidate for application as a donor material in organic electronic devices, particularly in the field of organic photovoltaics (OPVs).[1] Its molecular structure is engineered to facilitate efficient charge transfer, a critical process for the conversion of light into electricity in solar cells.[1] This document provides a comprehensive guide for researchers and professionals in the field of organic electronics and drug development on the synthesis, characterization, and application of BOD-TTF in the fabrication of solution-processed organic solar cells. The protocols detailed herein are designed to be self-validating, with explanations of the underlying scientific principles to ensure both reproducibility and a deep understanding of the experimental choices.

Molecular Structure and Physicochemical Properties

BOD-TTF is a derivative of tetrathiafulvalene, a molecule renowned for its strong π-electron donating properties and its ability to form stable radical cations. The core of BOD-TTF consists of two dithiole rings connected by a double bond, which is characteristic of the TTF framework. The presence of carbonyl and dithio groups influences the electronic properties and solubility of the molecule, making it suitable for solution-based processing techniques commonly employed in the fabrication of organic solar cells.

Property	Value	Reference
Molecular Formula	C₈O₂S₈	Chem-Impex
Molecular Weight	384.57 g/mol	Chem-Impex
CAS Number	64394-47-4	Chem-Impex
Appearance	Light yellow to brown crystalline powder	Chem-Impex

Synthesis of Bis(carbonyldithio)tetrathiafulvalene

The synthesis of BOD-TTF is typically achieved through the dimerization of a precursor molecule, 1,3,4,6-tetrathiapentalene-2,5-dione, commonly known as thiapendione. The following is a generalized two-step protocol based on established synthetic routes for TTF derivatives.

Protocol 1: Synthesis of 1,3,4,6-Tetrathiapentalene-2,5-dione (Thiapendione)

This protocol is based on the method described by Schumaker and Engler for the synthesis of thiapendione, a key precursor for BOD-TTF.[2]

Materials:

• Carbon disulfide (CS₂)

• Sodium metal

• Dimethylformamide (DMF), anhydrous

• Phosgene (COCl₂) or a phosgene equivalent such as triphosgene

• Diethyl ether

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)

Procedure:

• Preparation of the Sodium Salt of 1,3-dithiole-2-thione-4,5-dithiolate: In a three-necked flask under an inert atmosphere, dissolve sodium metal in anhydrous DMF. To this solution, add carbon disulfide dropwise at a controlled temperature (typically 0 °C to room temperature). This reaction forms the disodium salt of the dithiolate.

• Reaction with Phosgene: The resulting dithiolate salt solution is then reacted with a controlled amount of phosgene or a phosgene equivalent. This step should be performed with extreme caution in a well-ventilated fume hood due to the high toxicity of phosgene. The reaction leads to the formation of the 1,3,dithiole-2-one ring system.

• Work-up and Purification: After the reaction is complete, the mixture is quenched with water and extracted with an organic solvent such as diethyl ether. The organic layers are combined, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield pure 1,3,4,6-tetrathiapentalene-2,5-dione.

Protocol 2: Dimerization to Bis(carbonyldithio)tetrathiafulvalene

The final step involves the coupling of two thiapendione molecules to form the central double bond of the TTF core. This is typically achieved using a phosphite-mediated coupling reaction.

Materials:

• 1,3,4,6-Tetrathiapentalene-2,5-dione (from Protocol 1)

• Triethyl phosphite (P(OEt)₃)

• Toluene, anhydrous

Procedure:

• Coupling Reaction: In a Schlenk flask under an inert atmosphere, dissolve the synthesized 1,3,4,6-tetrathiapentalene-2,5-dione in anhydrous toluene. Add an excess of triethyl phosphite to the solution.

• Heating: The reaction mixture is heated to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting solid is then washed with a suitable solvent (e.g., methanol) to remove excess triethyl phosphite and byproducts. The crude BOD-TTF can be further purified by recrystallization or gradient sublimation to obtain a high-purity material suitable for device fabrication.

Electronic Properties and Characterization

The electronic properties of BOD-TTF are central to its function as a donor material in OPVs. These properties are primarily determined by the energy levels of its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

Electrochemical Characterization: Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful technique to determine the HOMO and LUMO energy levels of organic semiconductor materials. For TTF derivatives, CV typically reveals two reversible one-electron oxidation waves, corresponding to the formation of the radical cation (TTF⁺) and the dication (TTF²⁺).[3][4][5]

Protocol 3: Cyclic Voltammetry of Bis(carbonyldithio)tetrathiafulvalene

Materials and Equipment:

• Bis(carbonyldithio)tetrathiafulvalene

• Anhydrous dichloromethane (DCM) or other suitable solvent

• Tetrabutylammonium hexafluorophosphate (TBAPF₆) as the supporting electrolyte

• A three-electrode electrochemical cell (working electrode: glassy carbon or platinum; reference electrode: Ag/AgCl or saturated calomel electrode (SCE); counter electrode: platinum wire)

• Potentiostat

Procedure:

• Preparation of the Electrolyte Solution: Prepare a 0.1 M solution of TBAPF₆ in anhydrous DCM.

• Preparation of the Analyte Solution: Dissolve a small amount of BOD-TTF (typically 1-5 mM) in the electrolyte solution.

• Electrochemical Measurement: Purge the solution with an inert gas (nitrogen or argon) for at least 15 minutes to remove dissolved oxygen. Perform the cyclic voltammetry scan, typically from a potential where no reaction occurs to a potential sufficient to observe both oxidation peaks.

• Data Analysis: The HOMO and LUMO energy levels can be estimated from the onset of the first oxidation potential (Eₒₓ) and the onset of the reduction potential (EᵣₑᏧ), respectively, relative to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple. The following equations are commonly used:

  • E_HOMO = - (E_ox_onset vs Fc/Fc⁺ + 4.8) eV

  • E_LUMO = - (E_red_onset vs Fc/Fc⁺ + 4.8) eV

Optical Characterization: UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and its ability to absorb light. The neutral form of TTF derivatives typically exhibits absorption bands in the UV and visible regions.[6][7] Upon oxidation to the radical cation, new absorption bands appear at lower energies, often in the visible or near-infrared region.[6][7]

Protocol 4: UV-Vis Spectroscopy of Bis(carbonyldithio)tetrathiafulvalene

Materials and Equipment:

• Bis(carbonyldithio)tetrathiafulvalene

• Spectroscopic grade solvent (e.g., dichloromethane, chloroform, or tetrahydrofuran)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Solution Preparation: Prepare a dilute solution of BOD-TTF in the chosen solvent. The concentration should be adjusted to obtain an absorbance in the range of 0.5 to 1.5 for the main absorption peaks.

• Measurement: Record the absorption spectrum over a suitable wavelength range (e.g., 250-800 nm).

• Analysis: The absorption onset can be used to estimate the optical bandgap (E_g_opt) of the material using the Tauc plot method.

Application in Organic Photovoltaics

BOD-TTF is envisioned as a p-type (donor) material in a bulk heterojunction (BHJ) organic solar cell. In this architecture, it is blended with an n-type (acceptor) material, typically a fullerene derivative like PC₆₁BM or PC₇₁BM, or a non-fullerene acceptor.

Device Fabrication Workflow

The following diagram illustrates a typical workflow for the fabrication of a solution-processed organic solar cell using BOD-TTF as the donor material.

Caption: Workflow for the fabrication of a BOD-TTF based organic solar cell.

Protocol 5: Fabrication of a BOD-TTF:PC₇₁BM Bulk Heterojunction Solar Cell

This protocol describes the fabrication of a standard architecture OPV device. All solution preparation and spin-coating steps should be performed in a nitrogen-filled glovebox to minimize exposure to air and moisture.

Materials and Equipment:

• Patterned indium tin oxide (ITO) coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion

• Bis(carbonyldithio)tetrathiafulvalene (BOD-TTF)

• [4][4]-Phenyl-C₇₁-butyric acid methyl ester (PC₇₁BM)

• Chlorobenzene or other suitable organic solvent

• Calcium (Ca) and Aluminum (Al) evaporation sources

• Spin coater

• Thermal evaporator

• Solar simulator (AM 1.5G)

• Source measure unit (SMU)

Procedure:

• Substrate Preparation:

  • Clean the ITO substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Treat the substrates with UV-ozone for 15 minutes to improve the work function of the ITO and enhance the adhesion of the subsequent layer.

• Hole Transport Layer (HTL) Deposition:

  • Spin-coat a filtered PEDOT:PSS solution onto the ITO substrate at 4000 rpm for 40 seconds.

  • Anneal the substrates at 150 °C for 15 minutes on a hotplate.

• Active Layer Deposition:

  • Prepare a blend solution of BOD-TTF and PC₇₁BM in a 1:1 weight ratio in chlorobenzene. The total concentration can be in the range of 10-20 mg/mL.

  • Stir the solution overnight at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer at a speed of 1000-2000 rpm for 60 seconds.

  • Anneal the active layer at a temperature optimized for the specific blend (e.g., 80-120 °C) for 10 minutes to promote the formation of a favorable morphology.

• Electron Transport Layer (ETL) and Cathode Deposition:

  • Transfer the substrates into a thermal evaporator.

  • Deposit a thin layer of Calcium (Ca) (~20 nm) followed by a thicker layer of Aluminum (Al) (~100 nm) through a shadow mask to define the active area of the device. The deposition rate should be carefully controlled.

• Encapsulation:

  • Encapsulate the devices using a UV-curable epoxy and a glass slide to protect them from degradation by oxygen and moisture.

Device Characterization and Performance

The performance of the fabricated OPV devices should be characterized under standard testing conditions (AM 1.5G illumination, 100 mW/cm²).

Key Performance Metrics

The following parameters are crucial for evaluating the performance of an organic solar cell:

• Power Conversion Efficiency (PCE): The overall efficiency of the device in converting light energy into electrical energy.

• Open-Circuit Voltage (V_oc): The maximum voltage the solar cell can produce when no current is flowing. It is related to the energy difference between the HOMO of the donor and the LUMO of the acceptor.[8][9][10][11][12]

• Short-Circuit Current Density (J_sc): The maximum current density the solar cell can produce when the voltage across it is zero.[13][14][15] It is dependent on the light absorption of the active layer and the charge transport properties.

• Fill Factor (FF): A measure of the "squareness" of the J-V curve, indicating how efficiently the generated power can be extracted.[16][17][18][19][20]

Expected Performance and Rationale

While specific experimental data for OPVs based on bis(carbonyldithio)tetrathiafulvalene is not yet widely available in the literature, we can make reasonable projections based on the performance of other small molecule TTF derivatives. TTF-based donor materials have been shown to achieve power conversion efficiencies in the range of 3-8% in dye-sensitized solar cells and bulk heterojunction devices.[21] The strong electron-donating nature of the TTF core is expected to lead to a relatively high open-circuit voltage when paired with a suitable acceptor. The extent of π-conjugation and the molecular packing of BOD-TTF in the solid state will be critical in determining the short-circuit current density and fill factor by influencing light absorption and charge carrier mobility. Optimization of the donor-acceptor blend ratio, solvent, and annealing conditions will be crucial to maximize device performance.

Conclusion

Bis(carbonyldithio)tetrathiafulvalene represents a promising molecular scaffold for the development of new donor materials for organic photovoltaics. Its synthesis, while requiring careful execution, is based on established chemical transformations. The protocols provided in this application note offer a comprehensive guide for the preparation and characterization of BOD-TTF and its integration into organic solar cells. Further research focusing on the optimization of device architecture and the exploration of non-fullerene acceptors in conjunction with BOD-TTF is anticipated to unlock its full potential and contribute to the advancement of organic photovoltaic technology.

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• Nsa, D. O., et al. (2023). Parameters critically affecting the open circuit voltage of an organic solar cell. Heliyon, 9(3), e14282.
• Martin, L., et al. (2012). Charge transfer in mixed and segregated stacks of tetrathiafulvalene, tetrathianaphthalene and naphthalene diimide: a structural, spectroscopic and computational study. New Journal of Chemistry, 36(5), 1163-1171.
• Boyt, S. M., et al. (2021). Synthesis of 1,3,4,6-tetraphenyl-1,2-dihydropentalene from 1,3,6-triphenylfulvene. Dalton Transactions, 50(44), 16041-16050.
• Ullah, A., et al. (2022). All-small-molecule organic solar cells with high fill factor and enhanced open-circuit voltage with 18.25 % PCE: Physical insights from quantum chemical calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 279, 121487.
• Li, Y., et al. (2024). Enhanced Fill Factor and Efficiency of Ternary Organic Solar Cells by a New Asymmetric Non-Fullerene Small Molecule Acceptor. Chemistry – A European Journal, 30(42), e202400691.
• Moore, A. J., & Bryce, M. R. (1991). New bis(ethylenedithio)tetrathiafulvalene derivatives with low oxidation potentials.

• Lorca, V., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules, 27(20), 6926. Available from: [Link].

• He, X., et al. (2023). Tetrathiafulvalene-2,3,6,7-tetrathiolate linker redox-state elucidation via S K-edge X-ray absorption spectroscopy.
• Filipič, B., & Topič, M. (2018). Maximizing the short circuit current of organic solar cells by partial decoupling of electrical and optical properties. Journal of Photonics for Energy, 8(2), 025501.

• PVEducation.org. Short-Circuit Current. Available from: [Link].

• Pointillart, F., et al. (2011). Tetrathiafulvalene-based lanthanide coordination complexes: Synthesis, crystal structure, optical and electrochemical characterization. Comptes Rendus Chimie, 14(2-3), 234-242.

• PVEducation.org. Fill Factor. Available from: [Link].

• Zhang, Z., et al. (2022). Critical Progress of Polymer Solar Cells with a Power Conversion Efficiency over 18%. Polymers, 14(15), 3127.
• Yoon, S., et al. (2005). Organic Field-effect Transistor Based on Biphenyl Substituted TTF. Molecular Crystals and Liquid Crystals, 427(1), 17-22.
• Rovira, C. (2004). Bis(ethylenethio)tetrathiafulvalene (BET-TTF) and Related Dissymmetrical Electron Donors: From the Molecule to Functional Molecular Materials and Devices (OFETs). Chemical Reviews, 104(11), 5289-5318.

• PubChem. Bis(ethylenedithio)tetrathiafulvalene. Available from: [Link].

• Konarev, D. V., et al. (2014). Syntheses, structures, and electroconductivity of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) and bis(methylenedithio)tetrathiafulvalene (BMDT-TTF) salts with cobalt 8,8′-dichloro-3,3′-bis(1,2-dicarbollide). Russian Chemical Bulletin, 63(1), 74-81.
• Kurmoo, M., et al. (1995). Quasi-one-dimensional bis(ethylenedithio)tetrathiafulvalene charge- transfer salts with paramagnetic Group 6 anions [ ]. Journal of the Chemical Society, Dalton Transactions, (16), 2635-2642.
• Ho, S., et al. (2023). Photovoltaic Technology: Power Conversion Efficiency of Solar Cells: A Review. Asian Journal of Chemistry, 35(9), 2092-2114.

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Application Notes and Protocols for Conductive Polymer Formulation using Bis(carbonyldithio)tetrathiafulvalene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Introduction: The Strategic Role of Bis(carbonyldithio)tetrathiafulvalene in Advanced Conductive Polymers

The pursuit of novel conductive polymers with tailored electronic properties and enhanced processability is a cornerstone of modern materials science. Within this field, tetrathiafulvalene (TTF) and its derivatives have emerged as exceptional building blocks for organic conductors due to their potent electron-donating capabilities and the formation of stable radical cation species.[1] This application note details the use of Bis(carbonyldithio)tetrathiafulvalene , a key precursor for the synthesis of advanced conductive polymers. Its unique structure offers a promising route to creating highly conjugated polymer systems with significant potential in organic electronics, bio-interfacing, and sensing applications.[2]

Bis(carbonyldithio)tetrathiafulvalene, also known as 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one), is distinguished by the presence of two reactive carbonyldithio groups attached to the TTF core. These functional groups are the synthetic gateway to polymerization, enabling the formation of extended π-conjugated backbones. The resulting polymers are designed to facilitate efficient charge transport along the chains, a fundamental requirement for high conductivity.

This guide provides a comprehensive overview of the formulation of conductive polymers using this specialized TTF precursor. We will delve into the underlying reaction mechanisms, provide detailed experimental protocols for polymerization and doping, and discuss the characterization of the resulting conductive materials.

Mechanism of Polymerization: Thermal Extrusion and Poly(vinylene tetrathiafulvalene) Formation

The polymerization of bis(carbonyldithio)tetrathiafulvalene is predicated on the thermal lability of the carbonyldithio functional groups. It is proposed that upon heating, these groups undergo a thermal extrusion of carbonyl sulfide (COS), generating a highly reactive intermediate. This intermediate is poised to undergo polymerization to form a poly(vinylene tetrathiafulvalene) structure. This type of reaction, where a small molecule is eliminated to create a conjugated system, is a known strategy in the synthesis of certain classes of conductive polymers.

The resulting poly(vinylene tetrathiafulvalene) backbone is characterized by an extended π-conjugation system, which is essential for charge delocalization and, consequently, electrical conductivity. The degree of polymerization and the regularity of the polymer chain will significantly influence the final electronic properties of the material.

Figure 1. Proposed polymerization of bis(carbonyldithio)tetrathiafulvalene.

Experimental Protocols

Part 1: Synthesis of Poly(vinylene tetrathiafulvalene)

This protocol describes the synthesis of poly(vinylene tetrathiafulvalene) from bis(carbonyldithio)tetrathiafulvalene via thermal polymerization.

Materials:

• Bis(carbonyldithio)tetrathiafulvalene

• High-boiling point, anhydrous solvent (e.g., 1,2,4-trichlorobenzene or diphenyl ether)

• Argon or Nitrogen gas supply

• Schlenk line and glassware

• Heating mantle with temperature controller

• Methanol (for precipitation)

• Soxhlet extraction apparatus

Procedure:

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add bis(carbonyldithio)tetrathiafulvalene.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Dissolution: Add the anhydrous high-boiling point solvent via cannula to the flask to achieve a desired monomer concentration (e.g., 0.1 M).

• Polymerization: Heat the reaction mixture to a high temperature (typically in the range of 180-220 °C) under a continuous flow of inert gas. The reaction progress can be monitored by observing the evolution of gas (COS). The polymerization time will vary depending on the temperature and desired molecular weight, but a typical duration is 24-48 hours.

• Precipitation: After cooling to room temperature, the polymer is precipitated by slowly adding the reaction mixture to a large excess of methanol with vigorous stirring.

• Purification: The crude polymer is collected by filtration and purified by Soxhlet extraction with suitable solvents (e.g., methanol, acetone, chloroform) to remove unreacted monomer and low molecular weight oligomers. The purified polymer is then dried under vacuum.

Figure 2. Workflow for the synthesis of poly(vinylene tetrathiafulvalene).

Part 2: Doping of Poly(vinylene tetrathiafulvalene) for Enhanced Conductivity

The intrinsic conductivity of the synthesized polymer is expected to be low. To achieve high conductivity, a post-synthesis doping step is necessary to generate charge carriers (radical cations) along the polymer backbone. Iodine is a common and effective p-type dopant for TTF-based materials.

Materials:

• Purified poly(vinylene tetrathiafulvalene)

• Iodine (I₂)

• Anhydrous solvent for the polymer (e.g., chloroform, chlorobenzene)

• Anhydrous solvent for iodine (e.g., acetonitrile, chlorobenzene)

Procedure:

• Polymer Solution: Prepare a solution of the poly(vinylene tetrathiafulvalene) in a suitable anhydrous solvent.

• Doping Solution: Prepare a separate solution of iodine in an anhydrous solvent.

• Doping Process: Slowly add the iodine solution to the polymer solution with stirring. The doping process is often accompanied by a distinct color change. The molar ratio of iodine to the polymer repeat unit can be varied to control the doping level and, consequently, the conductivity.

• Film Casting: The doped polymer solution can then be used to cast thin films onto appropriate substrates (e.g., glass, quartz, flexible plastics) for conductivity measurements and other characterizations. This can be achieved through techniques such as spin-coating or drop-casting.

• Drying: The cast films should be dried under vacuum to remove any residual solvent.

Characterization of the Conductive Polymer

A suite of analytical techniques is essential to validate the synthesis and characterize the properties of the resulting conductive polymer.

Technique	Purpose	Expected Observations
Gel Permeation Chromatography (GPC)	To determine the molecular weight and polydispersity of the synthesized polymer.	Successful polymerization will be indicated by a high molecular weight distribution.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the disappearance of the carbonyl group from the monomer and the formation of the vinylene linkage in the polymer.	The characteristic C=O stretching peak of the monomer should be absent in the polymer spectrum. New peaks corresponding to C=C stretching of the vinylene group should appear.
UV-Vis-NIR Spectroscopy	To investigate the electronic properties of the neutral and doped polymer.	The neutral polymer will show characteristic absorptions. Upon doping, new absorption bands at lower energies (in the NIR region) are expected to appear, which are indicative of the formation of TTF radical cations and charge-transfer complexes.
Cyclic Voltammetry (CV)	To determine the redox potentials of the polymer and assess its electrochemical stability.	The polymer should exhibit reversible oxidation waves corresponding to the formation of TTF radical cations and dications.
Four-Point Probe Conductivity Measurement	To measure the electrical conductivity of the doped polymer films.	A significant increase in conductivity is expected after doping.
Electron Paramagnetic Resonance (EPR) Spectroscopy	To confirm the presence of radical species (TTF radical cations) in the doped polymer.	A characteristic EPR signal should be observed for the doped polymer, confirming the generation of charge carriers.

Conclusion and Future Perspectives

The use of bis(carbonyldithio)tetrathiafulvalene as a precursor offers a strategic pathway to novel conductive polymers with a highly conjugated poly(vinylene tetrathiafulvalene) backbone. The protocols outlined in this application note provide a foundational framework for the synthesis, doping, and characterization of these promising materials. The ability to tune the electronic properties through controlled doping opens up a wide range of potential applications, from flexible electronic devices to advanced sensor technologies. Further research into optimizing polymerization conditions and exploring different doping agents will undoubtedly expand the utility of this versatile TTF-based conductive polymer system.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 633432, Bis(ethylenedithio)tetrathiafulvalene. [Link]

• RSC Publishing. Synthesis of tetrathiafulvalene polymers. Journal of Materials Chemistry. [Link]

• ACS Publications. Synthesis of Trithienylenevinylenes Bearing Dithiocarbonate Groups and Their Dithiophene−Tetrathiafulvalene Derivatives. The Journal of Organic Chemistry. [Link]

• MDPI. Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. [Link]

• ACS Publications. Robust π-Stacking-Derived Metallic Conductivity in Tetrathiafulvalene-Based Coordination Polymers. The Journal of Physical Chemistry C. [Link]

• PubMed. Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. [Link]

• ResearchGate. Synthesis and Properties of Tetrathiafulvalene End-Functionalized Polymers Prepared via RAFT Polymerization. [Link]

• ResearchGate. Synthesis and Characterization of a Tetrathiafulvalene-Based Polymer. [Link]

• MDPI. New Unsymmetrically Benzene-Fused Bis (Tetrathiafulvalene): Synthesis, Characterization, Electrochemical Properties and Electrical Conductivity of Their Materials. [Link]

• MDPI. Installation of Alkyl, Ethynyl, and Metal-Binding Side Chains and Formation of Tris(BEDT-TTF) Systems. [Link]

• RSC Publishing. Photoiniferter-RAFT polymerization mediated by bis(trithiocarbonate) disulfides. Polymer Chemistry. [Link]

• MDPI. Electrically Conductive Functional Polymers and Application Progress in Lithium Batteries. [Link]

• ResearchGate. Synthesis and Properties of Bis-(phenylenedithio)-tetrathiafulvalene (BPhDT-TTF): a New π-Donor for Organic Metals. [Link]

• Globe Thesis. Synthesis And Properties Of Tetrathiafulvalene Derivatives. [Link]

Sources

• 1. Connect Four: Tetraarylated Dihydropentalenes and Triarylated Monocyclic Pentafulvenes from Cyclopentadienes and Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of tetrathiafulvalene polymers - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Thin-Film Deposition of Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF)

For: Researchers, scientists, and drug development professionals exploring advanced organic electronic materials.

Introduction: The Promise of BCDT-TTF in Organic Electronics

Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF) is a compelling organosulfur compound centered around a tetrathiafulvalene (TTF) core. This molecular architecture makes BCDT-TTF an excellent electron donor, a critical characteristic for the development of next-generation organic electronic devices.[1] Its potential applications span a wide range of technologies, including organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and molecular sensors.[1] The effective charge transfer properties of BCDT-TTF, coupled with its anticipated stability, position it as a valuable material for researchers seeking to enhance the performance and lifetime of organic electronic components.[1]

This comprehensive guide provides detailed application notes and protocols for the deposition of high-quality BCDT-TTF thin films, a crucial step in the fabrication of functional devices. We will explore three primary deposition techniques: High-Vacuum Thermal Evaporation, Solution-Based Spin Coating, and Langmuir-Blodgett film deposition. Each section will delve into the theoretical underpinnings of the technique, offer field-proven insights into experimental choices, and provide step-by-step protocols to serve as a robust starting point for your research and development endeavors.

I. High-Vacuum Thermal Evaporation (HVTE)

Thermal evaporation is a widely adopted physical vapor deposition technique for creating uniform thin films of small organic molecules.[2] The process involves heating the source material in a high-vacuum environment to the point of sublimation, allowing the vapor to travel in a line-of-sight path and condense onto a cooler substrate. The high vacuum is essential to minimize contamination and to ensure a long mean free path for the evaporated molecules, leading to highly pure and uniform films.

Causality Behind Experimental Choices in HVTE

The success of HVTE for BCDT-TTF hinges on precise control over several key parameters. The sublimation temperature must be carefully optimized to achieve a stable deposition rate without causing thermal decomposition of the material. The deposition rate, in turn, directly influences the morphology and crystallinity of the resulting film; slower rates generally promote more ordered film growth. The substrate temperature is another critical factor, as it affects the adatom mobility on the surface, which can be tuned to control the film's microstructure.

Protocol for High-Vacuum Thermal Evaporation of BCDT-TTF

1. Materials and Equipment:

• BCDT-TTF powder (>95% purity)[1]

• High-vacuum deposition system (<10-6 Torr)

• Tungsten or molybdenum evaporation boat

• Quartz crystal microbalance (QCM) for rate and thickness monitoring

• Substrate holder with heating capabilities

• Substrates (e.g., silicon wafers, glass slides, ITO-coated glass)

• Appropriate cleaning solvents (e.g., acetone, isopropanol, deionized water)

2. Substrate Preparation:

• Thoroughly clean the substrates by sequential ultrasonication in acetone, isopropanol, and deionized water (15 minutes each).

• Dry the substrates with a stream of high-purity nitrogen.

• For enhanced film adhesion and ordering, consider a plasma treatment or the deposition of a self-assembled monolayer (SAM) appropriate for the desired device architecture.

3. Deposition Process:

• Load a small amount of BCDT-TTF powder into the evaporation boat.

• Mount the cleaned substrates onto the substrate holder.

• Evacuate the chamber to a base pressure of at least 5 x 10-7 Torr.

• Set the desired substrate temperature (a good starting point is room temperature, with optimization up to 100 °C).

• Slowly increase the current to the evaporation boat until the QCM registers a stable deposition rate. A starting rate of 0.1-0.2 Å/s is recommended for achieving well-ordered films.

• Deposit the BCDT-TTF film to the desired thickness, monitoring with the QCM.

• After deposition, allow the system to cool down before venting the chamber to atmospheric pressure.

4. Post-Deposition Annealing (Optional):

• To improve crystallinity, the deposited films can be annealed in a vacuum or inert atmosphere. A temperature range of 80-120 °C for 1-2 hours is a reasonable starting point for optimization.

Expected Results and Characterization

Parameter	Typical Starting Value	Rationale
Base Pressure	< 5 x 10-7 Torr	Minimizes impurities and ensures a long mean free path for evaporated molecules.
Deposition Rate	0.1 - 0.5 Å/s	Slower rates often lead to better molecular ordering and film quality.
Substrate Temp.	25 - 80 °C	Influences molecular diffusion on the surface, affecting film morphology.
Film Thickness	20 - 100 nm	Dependent on the specific application (e.g., active layer in an OFET or donor layer in a solar cell).

The resulting BCDT-TTF films should be characterized to assess their quality. Atomic Force Microscopy (AFM) can be used to evaluate the surface morphology and roughness. X-ray Diffraction (XRD) will provide information on the crystallinity and molecular orientation. UV-Vis Spectroscopy can confirm the chemical integrity of the deposited material and provide insights into its optical properties.[3][4]

II. Solution-Based Spin Coating

Spin coating is a cost-effective and scalable technique for depositing thin films from solution.[5] It is particularly well-suited for materials that are soluble in common organic solvents. The process involves dispensing a solution of the material onto a spinning substrate, which results in a thin, uniform film due to the centrifugal force.

Causality Behind Experimental Choices in Spin Coating

The quality of spin-coated BCDT-TTF films is governed by the interplay of solution properties and processing parameters. The choice of solvent is paramount and should be based on the solubility of BCDT-TTF and its boiling point, which affects the drying rate. The solution concentration directly impacts the final film thickness. The spin speed and acceleration determine the rate of solvent evaporation and the degree of film thinning.

Protocol for Spin Coating of BCDT-TTF

1. Materials and Equipment:

• BCDT-TTF powder

• High-purity organic solvents (e.g., chloroform, chlorobenzene, dichloromethane, acetone)

• Spin coater

• Hotplate

• Substrates (as in HVTE)

• Micropipettes and syringe filters (0.2 µm)

2. Solution Preparation:

• Based on literature for similar TTF derivatives, a good starting point for solubility testing would be chlorinated solvents like dichloromethane.[3]

• Prepare a stock solution of BCDT-TTF in the chosen solvent. A concentration range of 1-10 mg/mL is a typical starting point.

• Gently heat and stir the solution to ensure complete dissolution.

• Before use, filter the solution through a 0.2 µm syringe filter to remove any particulate matter.

3. Deposition Process:

• Place a cleaned substrate on the spin coater chuck.

• Dispense a sufficient amount of the BCDT-TTF solution to cover the substrate.

• Start the spin coating program. A two-step program is often effective: a low-speed step (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a high-speed step (e.g., 1500-4000 rpm for 30-60 seconds) to achieve the desired thickness.

• After spinning, transfer the substrate to a hotplate to bake out any residual solvent. A baking temperature slightly below the boiling point of the solvent for 10-20 minutes is recommended.

Expected Results and Characterization

Parameter	Typical Starting Value	Rationale
Solvent	Dichloromethane, Chloroform	Based on solubility of similar TTF derivatives.
Concentration	5 mg/mL	A starting point to achieve a reasonable film thickness.
Spin Speed	2000 rpm	Higher speeds lead to thinner films.
Baking Temp.	40-60 °C	To remove residual solvent without inducing unwanted morphological changes.

The morphology of spin-coated films can be highly dependent on the solvent evaporation rate and any subsequent annealing steps. Characterization techniques similar to those for HVTE (AFM, XRD, UV-Vis) should be employed to assess film quality.

III. Langmuir-Blodgett (LB) Films

The Langmuir-Blodgett technique offers unparalleled control over the molecular organization and thickness of thin films at the monolayer level. This method is suitable for amphiphilic molecules that can form stable monolayers at an air-water interface. While BCDT-TTF itself is not strongly amphiphilic, it may be possible to form stable Langmuir films, potentially in co-deposition with a fatty acid, or if the molecule exhibits sufficient surface activity.

Causality Behind Experimental Choices in LB Deposition

The formation of a stable Langmuir film depends on the balance of intermolecular forces and the interaction of the molecules with the subphase (typically purified water). The surface pressure-area isotherm is a critical characterization step to determine the optimal conditions for monolayer compression and transfer. The dipping speed and the nature of the substrate (hydrophilic or hydrophobic) will determine the quality and type (X, Y, or Z) of the deposited multilayer film.

Protocol for Langmuir-Blodgett Deposition of BCDT-TTF

1. Materials and Equipment:

• BCDT-TTF powder

• Spreading solvent (e.g., chloroform)

• Langmuir-Blodgett trough with a movable barrier and surface pressure sensor

• Dipping mechanism

• Ultra-pure water (subphase)

• Hydrophilic or hydrophobic substrates

2. Monolayer Formation and Characterization:

• Prepare a dilute solution of BCDT-TTF in a volatile, water-immiscible solvent like chloroform (e.g., 0.1-0.5 mg/mL).

• Clean the LB trough thoroughly.

• Fill the trough with ultra-pure water.

• Carefully spread the BCDT-TTF solution onto the water surface.

• Allow the solvent to evaporate completely (typically 15-20 minutes).

• Compress the monolayer at a slow, constant rate while recording the surface pressure-area isotherm. This will reveal the different phases of the monolayer and the collapse pressure.

3. Film Deposition:

• Based on the isotherm, choose a target surface pressure in the stable condensed phase for deposition.

• Immerse a clean substrate into the subphase before compressing the monolayer.

• Compress the monolayer to the target pressure and allow it to stabilize.

• Slowly withdraw the substrate from the subphase at a constant speed (e.g., 1-5 mm/min) to deposit the first monolayer.

• For multilayer deposition, repeat the dipping and withdrawal process.

Expected Results and Characterization

Parameter	Typical Starting Value	Rationale
Spreading Solvent	Chloroform	Must be volatile and immiscible with water.
Subphase	Ultra-pure water	Provides a clean interface for monolayer formation.
Surface Pressure	15-25 mN/m	To be determined from the isotherm; a value in the stable condensed phase.
Dipping Speed	2 mm/min	Slower speeds generally result in better film quality.

The highly ordered nature of LB films can be confirmed by polarized UV-Vis spectroscopy and XRD . The film morphology and thickness can be precisely determined using AFM and ellipsometry .

Visualization of Deposition Workflows

High-Vacuum Thermal Evaporation Workflow

Caption: Workflow for BCDT-TTF thin-film deposition via HVTE.

Solution-Based Spin Coating Workflow

Caption: Workflow for BCDT-TTF thin-film deposition via spin coating.

Conclusion and Future Outlook

The deposition of high-quality thin films of bis(carbonyldithio)tetrathiafulvalene is a critical enabler for exploring its full potential in organic electronics. The protocols outlined in this guide for High-Vacuum Thermal Evaporation, Solution-Based Spin Coating, and Langmuir-Blodgett film deposition provide a solid foundation for researchers to begin their investigations. It is imperative to underscore that these protocols represent starting points, and optimization of the various parameters will be necessary to achieve the desired film properties for specific device applications. The continued exploration of BCDT-TTF and other novel TTF derivatives, facilitated by robust and reproducible deposition techniques, will undoubtedly pave the way for significant advancements in the field of organic electronics.

References

• Boumedjout, M., et al. (2015). Synthesis, characterization and electrical study of new bis-fused tetrathiafulvalenecontains functional groups. Oriental Journal of Chemistry, 31(4), 1887-1897. Available at: [Link]

• Chem-Impex. Bis(carbonyldithio)tetrathiafulvalene. Available at: [Link]

• Dai, L., et al. (2014). Tunable electrical conductivity in oriented thin films of tetrathiafulvalene-based covalent organic framework. Chemical Science, 5(12), 4829-4835. Available at: [Link]

• Gong, X., et al. (2022). Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. Molecules, 27(19), 6533. Available at: [Link]

• Ionescu, A., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules, 27(20), 6933. Available at: [Link]

• MDPI. (2022). The Effect of Deposition Parameters on Morphological and Optical Properties of Cu2S Thin Films Grown by Chemical Bath Deposition Technique. Available at: [Link]

• MDPI. (2023). Influence of Deposition Time on Structural, Morphological, and Optical Properties of CdS Thin Films Grown by Low-Cost Chemical Bath Deposition. Available at: [Link]

• Pop, F., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. PMC, 27(20), 6933. Available at: [Link]

• ResearchGate. (2016). Structural and Morphological Studies of CdS Thin Films Prepared by Chemical Bath Deposition Technique. Available at: [Link]

• RSC Publishing. (2022). Twisted Tetrathiafulvalene Crystals. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries [mdpi.com]

Application Notes &amp; Protocols for Crystal Growth of Bis(carbonyldithio)tetrathiafulvalene

Introduction: The Significance of High-Quality Bis(carbonyldithio)tetrathiafulvalene Crystals

Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF) is an organosulfur compound of significant interest in the fields of materials science and organic electronics.[1] Its tetrathiafulvalene (TTF) core acts as a potent electron donor, facilitating the formation of charge-transfer complexes and conductive materials.[1][2] The unique electronic properties of BCDT-TTF make it a valuable building block for organic semiconductors, which are integral to the development of flexible and lightweight electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[1]

The performance of these advanced materials is intrinsically linked to the quality of the crystalline BCDT-TTF employed. Single crystals, with their long-range molecular order, are crucial for fundamental studies of charge transport mechanisms and for maximizing the electronic performance of devices. The growth of large, high-purity, and defect-free single crystals is therefore a critical step in harnessing the full potential of BCDT-TTF and its derivatives.

This comprehensive guide provides detailed protocols and expert insights into the primary methods for growing single crystals of BCDT-TTF, both in its neutral form and as part of charge-transfer salts. The methodologies described herein are based on established techniques for tetrathiafulvalene derivatives and are intended to serve as a robust starting point for researchers in their pursuit of high-quality crystalline materials.

Electrochemical Crystallization: A Powerful Technique for Charge-Transfer Salts

Electrochemical crystallization is a premier method for obtaining high-purity, single crystals of radical-ion salts. This technique involves the slow, controlled oxidation of the donor molecule (BCDT-TTF) in the presence of a supporting electrolyte, which provides the counter-anion for the resulting crystal lattice. The gradual electrochemical reaction at the anode surface ensures that the concentration of the oxidized BCDT-TTF species increases slowly, allowing for well-ordered crystal nucleation and growth.

The key to successful electrochemical crystallization lies in the precise control over the reaction rate, which is dictated by the applied current or potential.[3] This method is particularly advantageous for growing crystals of charge-transfer salts, which often exhibit metallic or superconducting properties.

Underlying Principles of Electrochemical Crystallization

The process takes place in an electrochemical cell, typically an H-shaped cell, which separates the anodic and cathodic compartments. A solution of neutral BCDT-TTF and a supporting electrolyte (e.g., a tetrabutylammonium salt of the desired anion, such as (n-Bu₄N)⁺X⁻ where X⁻ = PF₆⁻, AsF₆⁻, ClO₄⁻, etc.) is prepared in an appropriate organic solvent. A constant, low current or potential is applied across the platinum electrodes. At the anode, the BCDT-TTF molecules are oxidized to their radical cation form (BCDT-TTF⁺•). As the concentration of these radical cations and the counter-anions from the electrolyte reaches a critical supersaturation point near the electrode surface, nucleation occurs, and single crystals begin to grow.

Experimental Protocol for Electrochemical Crystallization of BCDT-TTF Charge-Transfer Salts

This protocol is adapted from established procedures for other tetrathiafulvalene derivatives.[4]

Materials and Equipment:

• Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF), high purity

• Supporting electrolyte (e.g., (n-Bu₄N)PF₆, (n-Bu₄N)AsF₆), recrystallized

• High-purity organic solvent (e.g., dichloromethane, 1,1,2-trichloroethane, or a mixture)

• H-shaped electrochemical cell with a glass frit separator

• Platinum wire electrodes (e.g., 1 mm diameter)

• Constant current or voltage source (galvanostat/potentiostat)

• Inert atmosphere glovebox or Schlenk line

Step-by-Step Procedure:

• Preparation of the Electrochemical Cell:

  • Thoroughly clean the H-shaped cell with aqua regia, followed by copious rinsing with deionized water and drying in an oven.

  • Clean the platinum electrodes by immersing them in concentrated nitric acid, followed by rinsing with deionized water and acetone, and then flame-annealing.

• Solution Preparation (under inert atmosphere):

  • In the anodic compartment of the H-cell, dissolve BCDT-TTF to a concentration of approximately 2-5 mM.

  • In the cathodic compartment, prepare a solution of the supporting electrolyte at a concentration approximately 5-10 times that of the BCDT-TTF solution.

  • Carefully fill both compartments with the respective solutions, ensuring the liquid levels are equal.

• Cell Assembly and Crystallization:

  • Insert the platinum electrodes into each compartment, ensuring they are positioned at the same height.

  • Seal the cell to prevent solvent evaporation and contamination.

  • Connect the electrodes to the power source. The electrode in the BCDT-TTF solution is the anode (working electrode), and the other is the cathode (counter electrode).

  • Apply a constant current in the range of 0.1–2.0 µA. The optimal current will depend on the specific solvent, electrolyte, and cell geometry and should be determined empirically.

  • Maintain the cell in a vibration-free environment at a constant temperature (typically room temperature) for several days to weeks.

• Crystal Harvesting:

  • Monitor the anode for the growth of crystals. Once the crystals have reached the desired size, carefully disconnect the power source.

  • Gently remove the electrode with the attached crystals from the solution.

  • Wash the crystals with fresh, cold solvent and allow them to dry under a gentle stream of inert gas.

Critical Parameters and Optimization

Parameter	Recommended Range/Value	Rationale and Expert Insights
Solvent	Dichloromethane, 1,1,2-Trichloroethane, Chlorobenzene	The choice of solvent is critical as it affects the solubility of both the neutral BCDT-TTF and the resulting salt, as well as the ionic conductivity of the medium. Halogenated solvents are often preferred for their ability to dissolve both the donor and the electrolyte.
Electrolyte	(n-Bu₄N)⁺ salts (e.g., PF₆⁻, AsF₆⁻, ClO₄⁻)	The anion of the electrolyte is incorporated into the crystal structure. The size and shape of the anion can significantly influence the packing of the BCDT-TTF molecules and, consequently, the electronic properties of the material.
Concentration	BCDT-TTF: 2-5 mM; Electrolyte: 10-50 mM	A higher electrolyte concentration is used to ensure sufficient ionic conductivity and to provide an ample supply of counter-anions. The BCDT-TTF concentration should be high enough for crystal growth but low enough to prevent rapid precipitation.
Current Density	0.1–2.0 µA/cm²	This is the most critical parameter for controlling the rate of crystal growth. A lower current density generally leads to fewer nucleation sites and the growth of larger, higher-quality crystals.
Temperature	20–25 °C (Constant)	A stable temperature is essential to maintain a constant rate of diffusion and crystallization. Temperature fluctuations can lead to the formation of polycrystalline material or defects.

Workflow Diagram

Caption: Workflow for Electrochemical Crystallization of BCDT-TTF.

Slow Evaporation: A Simple and Effective Method

Slow evaporation is a straightforward and widely used technique for growing single crystals from solution.[5] The principle is simple: a saturated or near-saturated solution of the compound is prepared, and the solvent is allowed to evaporate slowly. As the solvent volume decreases, the concentration of the solute increases, leading to supersaturation and subsequent crystallization. This method is particularly suitable for growing crystals of neutral BCDT-TTF or its charge-transfer complexes that are stable in solution.

Underlying Principles of Slow Evaporation

The success of this method hinges on controlling the rate of evaporation. A slow, steady rate allows for the formation of a limited number of nucleation sites, which can then grow into large, well-defined single crystals. Rapid evaporation, on the other hand, leads to the rapid formation of many nuclei, resulting in a microcrystalline powder. The choice of solvent is also crucial; it must be sufficiently volatile and able to dissolve a reasonable amount of the compound.

Experimental Protocol for Slow Evaporation

This protocol is a general procedure that can be adapted for BCDT-TTF based on practices for similar organic molecules.[4]

Materials and Equipment:

• Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF)

• High-purity solvent (e.g., dichloromethane, chloroform, acetonitrile, or a solvent mixture)

• Crystallization vial or beaker

• Parafilm or a loosely fitting cap

• Filtration apparatus (e.g., syringe filter)

Step-by-Step Procedure:

• Solution Preparation:

  • Prepare a saturated or near-saturated solution of BCDT-TTF in the chosen solvent at room temperature or with gentle heating.

  • Filter the solution while warm (if heated) through a syringe filter into a clean crystallization vial. This removes any dust particles or undissolved impurities that could act as unwanted nucleation sites.

• Crystallization Setup:

  • Cover the vial with parafilm and pierce a few small holes in it with a needle. The number and size of the holes will control the rate of evaporation. Alternatively, use a cap that is not airtight.

  • Place the vial in a quiet, vibration-free location where the temperature is stable.

• Crystal Growth and Harvesting:

  • Allow the solvent to evaporate over several days to weeks.

  • Once suitable crystals have formed, they can be harvested by decanting the mother liquor and carefully removing the crystals with tweezers.

  • Wash the crystals with a small amount of cold solvent and allow them to air dry.

Critical Parameters and Optimization

Parameter	Recommended Solvent/Value	Rationale and Expert Insights
Solvent System	Dichloromethane, Chloroform, Acetonitrile, Toluene	The ideal solvent should have a moderate boiling point and dissolve the compound to a suitable concentration. A solvent in which the compound is too soluble may require a very long evaporation time, while a solvent in which it is poorly soluble may not be suitable. Solvent mixtures can also be used to fine-tune the solubility.
Evaporation Rate	Slow (controlled by vial opening)	A slower evaporation rate is generally better for growing larger, higher-quality crystals. Start with a small opening and adjust as needed based on observation.
Temperature	Constant room temperature	A stable temperature prevents rapid changes in solubility and evaporation rate, which can be detrimental to crystal quality.
Purity	High-purity starting material and solvent	Impurities can inhibit crystal growth or be incorporated into the crystal lattice, leading to defects.

Workflow Diagram

Caption: Workflow for the Slow Evaporation Method.

Solvent Diffusion: Gradual Reduction of Solubility

Solvent diffusion is a versatile and gentle method for crystal growth that relies on the slow mixing of two solvents: a "good" solvent in which the compound is soluble, and a "poor" or "anti-solvent" in which the compound is insoluble. As the poor solvent slowly diffuses into the good solvent, the overall solubility of the compound decreases, leading to gradual supersaturation and crystallization. This technique can be performed in two main variations: liquid-liquid diffusion and vapor diffusion.

Underlying Principles of Solvent Diffusion

• Liquid-Liquid Diffusion (Layering): A solution of the compound in a dense "good" solvent is carefully layered with a less dense "poor" solvent. Crystallization occurs at the interface between the two solvents as they slowly mix. This method is excellent for growing crystals of sensitive compounds as it avoids heating.

• Vapor Diffusion: A concentrated solution of the compound in a less volatile "good" solvent is placed in a sealed container with a reservoir of a more volatile "poor" solvent.[1] The vapor from the poor solvent diffuses into the solution of the compound, causing it to become less soluble and crystallize.

Experimental Protocol for Liquid-Liquid Diffusion

Materials and Equipment:

• BCDT-TTF

• A "good" solvent (e.g., dichloromethane, chloroform)

• A "poor" solvent (e.g., hexane, pentane, ethanol)

• A narrow tube or vial (e.g., an NMR tube)

Step-by-Step Procedure:

• Prepare a concentrated solution of BCDT-TTF in the "good" solvent.

• Transfer this solution to the bottom of the narrow tube.

• Carefully and slowly layer the "poor" solvent on top of the solution, taking care not to disturb the interface. This can be done by letting the poor solvent run down the side of the tube from a pipette.

• Seal the tube and leave it undisturbed in a stable environment.

• Crystals will typically form at the interface of the two solvents over several days.

Experimental Protocol for Vapor Diffusion

Materials and Equipment:

• BCDT-TTF

• A "good," less volatile solvent (e.g., dichloromethane, toluene)

• A "poor," more volatile solvent (e.g., hexane, diethyl ether)

• A small, open vial and a larger, sealable jar or beaker

Step-by-Step Procedure:

• Prepare a concentrated solution of BCDT-TTF in the "good" solvent and place it in the small, open vial.

• Pour a small amount of the "poor" solvent into the larger jar.

• Place the small vial containing the BCDT-TTF solution inside the larger jar, ensuring the solvent levels are such that there is no direct mixing.

• Seal the larger jar and leave it in a stable environment.

• The vapor from the poor solvent will diffuse into the solution in the small vial, inducing crystallization.

Critical Parameters and Solvent Selection

Method	"Good" Solvents (Higher Density)	"Poor" Solvents (Lower Density/Higher Volatility)
Liquid-Liquid Diffusion	Dichloromethane, Chloroform, Carbon Disulfide	Hexane, Pentane, Methanol, Ethanol
Vapor Diffusion	Toluene, Dichloromethane, Acetonitrile	Diethyl ether, Pentane, Hexane

Expert Insights: The key to successful diffusion methods is the careful selection of the solvent pair. The two solvents must be miscible, and their diffusion rate should be slow. For vapor diffusion, a significant difference in vapor pressure between the two solvents is required.[1]

Workflow Diagram

Sources

• 1. tus.elsevierpure.com [tus.elsevierpure.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. "Crystal structure and vibrational spectra of bis(2-isobutyrylamidophen" by EMRAH ASLANTATAR, SAVITA K. SHARMA et al. [journals.tubitak.gov.tr]

Application Note: Electrochemical Characterization of Bis(carbonyldithio)tetrathiafulvalene using Cyclic Voltammetry

Introduction

Bis(carbonyldithio)tetrathiafulvalene (BOD-TTF) is an organosulfur compound of significant interest in materials science and molecular electronics. As a derivative of the well-studied tetrathiafulvalene (TTF), BOD-TTF possesses a core structure renowned for its potent electron-donating capabilities and reversible redox behavior.[1] These characteristics are fundamental to the development of organic conductors, molecular switches, and advanced sensing technologies. The functionality of BOD-TTF in such applications is intrinsically linked to its electrochemical properties, specifically the potentials at which it undergoes oxidation and the stability of the resulting charged species.

Cyclic voltammetry (CV) is a powerful and indispensable electrochemical technique for elucidating the redox behavior of molecules like BOD-TTF. This method provides critical insights into the thermodynamics and kinetics of electron transfer processes.[1] TTF and its derivatives typically exhibit two sequential and reversible one-electron oxidation steps, leading to the formation of a stable radical cation (TTF•+) and a dication (TTF2+).[2] Understanding the precise potentials of these oxidation events for BOD-TTF is crucial for designing and optimizing its integration into functional devices.

This application note provides a comprehensive, field-proven protocol for the analysis of bis(carbonyldithio)tetrathiafulvalene using cyclic voltammetry. It is designed for researchers, scientists, and professionals in drug development and materials science, offering a detailed methodology grounded in established electrochemical principles. The subsequent sections will detail the necessary materials and reagents, a step-by-step experimental workflow, guidelines for data analysis and interpretation, and a troubleshooting guide to ensure reliable and reproducible results.

Materials and Reagents

Equipment

• Potentiostat with software for data acquisition and analysis

• Three-electrode electrochemical cell

• Glassy carbon working electrode (recommended diameter: 3 mm)

• Platinum wire or graphite rod counter (auxiliary) electrode

• Non-aqueous Ag/Ag+ reference electrode

• Polishing kit for the working electrode (alumina slurries or diamond pastes of varying grit sizes, e.g., 1.0, 0.3, and 0.05 µm)

• Polishing pads

• Sonication bath

• Inert gas (high-purity argon or nitrogen) supply with a bubbling tube

• Standard laboratory glassware (volumetric flasks, beakers, etc.)

• Micropipettes

Chemicals and Solvents

• Bis(carbonyldithio)tetrathiafulvalene (BOD-TTF)

• High-purity, anhydrous solvent: Dichloromethane (CH₂Cl₂) or Acetonitrile (CH₃CN) is recommended. The solvent should be of sufficient purity to minimize background currents.

• Supporting electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) or Tetrabutylammonium perchlorate (TBAP)

• Ferrocene (for use as an internal standard)

• Deionized water

• Acetone (for cleaning)

Experimental Protocol

Electrode Preparation and Cell Assembly

The integrity of the working electrode surface is paramount for obtaining high-quality, reproducible cyclic voltammetry data.

• Working Electrode Polishing:

  • Begin by polishing the glassy carbon working electrode with a coarse alumina slurry (e.g., 1.0 µm) on a polishing pad to remove any significant surface contaminants.

  • Rinse the electrode thoroughly with deionized water.

  • Sequentially polish the electrode with finer alumina slurries (e.g., 0.3 µm and 0.05 µm), rinsing with deionized water between each step.

  • After the final polishing step, sonicate the electrode in deionized water for 2-3 minutes to remove any embedded polishing material.

  • Rinse the electrode with acetone and allow it to air dry completely.

• Counter and Reference Electrode Preparation:

  • The platinum wire counter electrode should be clean. If necessary, it can be flame-annealed or cleaned electrochemically.

  • Prepare the non-aqueous Ag/Ag+ reference electrode according to the manufacturer's instructions. A typical filling solution is 0.01 M AgNO₃ and 0.1 M TBAPF₆ in acetonitrile. Ensure the porous frit is properly wetted to establish a stable liquid junction.

• Electrochemical Cell Assembly:

  • Assemble the three-electrode cell, ensuring the electrodes are positioned correctly. The reference electrode tip should be placed as close as possible to the working electrode surface to minimize iR drop (uncompensated resistance).

  • The counter electrode should be positioned so that it does not obstruct the path between the working and reference electrodes.

Solution Preparation

• Electrolyte Solution: Prepare a 0.1 M solution of the supporting electrolyte (e.g., TBAPF₆) in the chosen anhydrous solvent (e.g., dichloromethane). For example, to prepare 25 mL of solution, dissolve the appropriate mass of TBAPF₆ in 25 mL of the solvent in a volumetric flask.

• Analyte Solution: Prepare a stock solution of BOD-TTF in the electrolyte solution at a concentration of approximately 1-5 mM. The exact concentration should be chosen to yield well-defined peaks without causing issues with solubility or electrode fouling.

Cyclic Voltammetry Measurement

The following workflow is illustrated in the diagram below.

Caption: Experimental workflow for the cyclic voltammetry analysis of BOD-TTF.

• Blank Scan: Add the electrolyte solution (without BOD-TTF) to the electrochemical cell. Purge the solution with an inert gas (argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. While purging, ensure the gas outlet is above the solution surface to avoid excessive solvent evaporation. Record a cyclic voltammogram of the blank electrolyte solution over the intended potential range. This will establish the background current and ensure the solvent and electrolyte are pure and electrochemically stable within the chosen window.

• Analyte Measurement:

  • Introduce the BOD-TTF solution into the cell.

  • Briefly purge the solution with the inert gas for another 2-3 minutes to ensure an oxygen-free environment.

  • Set the parameters on the potentiostat software. Based on typical TTF derivatives, a suitable starting potential window would be from 0 V to approximately +1.2 V vs. Ag/Ag+.[3] A common initial scan rate is 100 mV/s.

  • Initiate the scan and record the cyclic voltammogram. It is advisable to record several cycles to check for stability and reproducibility.

• Internal Standard Calibration:

  • After acquiring the data for BOD-TTF, add a small amount of ferrocene to the solution to act as an internal reference.

  • Record a cyclic voltammogram of the solution containing both BOD-TTF and ferrocene. The ferrocene/ferrocenium (Fc/Fc+) redox couple provides a stable and well-defined reference point, allowing for accurate comparison of potential values across different experiments and laboratories.

Recommended Experimental Parameters

Parameter	Recommended Value	Rationale
Working Electrode	Glassy Carbon (3 mm)	Provides a wide potential window and is relatively inert.
Reference Electrode	Non-aqueous Ag/Ag+	Ensures a stable potential in organic solvents.
Counter Electrode	Platinum wire	Inert and provides a high surface area for current flow.
Solvent	Dichloromethane (CH₂Cl₂)	Good solvent for TTF derivatives and has a suitable potential window for oxidation studies.
Supporting Electrolyte	0.1 M TBAPF₆	Provides good conductivity and is electrochemically stable.
Analyte Concentration	1-5 mM	Optimal for clear signal without solubility or adsorption issues.
Initial Scan Rate	100 mV/s	A good starting point to assess the reversibility of the redox processes.
Potential Window	0 V to +1.2 V (vs. Ag/Ag+)	Should encompass the two expected oxidation waves of the TTF core. This is an estimate and may need adjustment.
Inert Gas	High-purity Argon or Nitrogen	Essential for removing dissolved oxygen which can interfere with the measurement.

Data Analysis and Interpretation

The cyclic voltammogram of a TTF derivative is expected to show two distinct oxidation peaks on the forward scan and two corresponding reduction peaks on the reverse scan. This corresponds to the sequential one-electron oxidations of the TTF core.

Caption: The two-step reversible oxidation of the BOD-TTF core.

• Determining Redox Potentials:

  • The half-wave potential (E₁⸝₂) for each redox couple is a measure of the formal redox potential. It is calculated as the average of the anodic peak potential (Epa) and the cathodic peak potential (Epc):

    • E₁⸝₂(1) = (Epa₁ + Epc₁) / 2

    • E₁⸝₂(2) = (Epa₂ + Epc₂) / 2

  • These potentials should be reported relative to the Fc/Fc+ internal standard.

• Assessing Reversibility:

  • Peak Separation (ΔEp): For a reversible one-electron process, the theoretical peak-to-peak separation (ΔEp = Epa - Epc) is approximately 59 mV at room temperature.[2] Values close to this indicate a fast and reversible electron transfer. Larger separations suggest quasi-reversible or irreversible processes.

  • Peak Current Ratio (ipa/ipc): For a reversible process, the ratio of the anodic peak current (ipa) to the cathodic peak current (ipc) should be close to 1. A ratio deviating significantly from 1 may indicate instability of the oxidized species or coupled chemical reactions.

• Scan Rate Dependence: To further investigate the nature of the redox process, it is recommended to perform the cyclic voltammetry at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s). For a diffusion-controlled process, the peak current should be proportional to the square root of the scan rate.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Noisy or distorted voltammogram	- Poor electrical connections- High solution resistance (iR drop)- Dirty electrodes	- Check all electrode connections.- Ensure the reference electrode is close to the working electrode.- Increase supporting electrolyte concentration.- Re-polish the working electrode.
Broad or poorly defined peaks	- Slow electron transfer kinetics- Electrode fouling- Low analyte concentration	- Decrease the scan rate.- Clean the working electrode.- Increase the analyte concentration.
Peak current ratio (ipa/ipc) ≠ 1	- Instability of the oxidized species- Coupled chemical reactions	- Increase the scan rate to outrun the follow-up reaction.- Ensure the solvent and electrolyte are of high purity and anhydrous.
Drifting potentials between scans	- Unstable reference electrode- Contamination of the solution	- Check the reference electrode filling solution and frit.- Use a fresh solution.
Unexpected peaks	- Presence of impurities (e.g., oxygen)- Solvent or electrolyte decomposition	- Purge the solution with inert gas for a longer duration.- Run a blank scan to confirm the stability of the solvent and electrolyte within the potential window.

References

• Bendjeddou, A., et al. (2012). Synthesis and Electrochemical Proprieties of Novel Unsymmetrical Bis-Tetrathiafulvalenes and Electrical Conductivity of Their Charge Transfer Complexes with Tetracyanoquinodimethane (TCNQ). Molecules, 17(6), 7365-7381. [Link]

• Elgrishi, N., et al. (2018). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197-206. [Link]

• Gómez-García, C. J., et al. (2021). Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. ACS Organic & Inorganic Au, 1(1), 26-36. [Link]

• Gorgues, A., et al. (2004). Tetrathiafulvalene (TTF) derivatives: key building-blocks for switchable processes. Chemical Communications, (12), 1353-1364. [Link]

• Iyoda, M., et al. (2010). Recent advances in the synthesis of tetrathiafulvalene (TTF) and its derivatives. Chemical Society Reviews, 39(8), 2843-2860. [Link]

• Pop, F., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules, 27(20), 6926. [Link]

• Sawyer, D. T., et al. (1995). Electrochemistry for Chemists (2nd ed.). Wiley-Interscience.

• Stalder, R., & Wudl, F. (2011). New bis(ethylenedithio)tetrathiafulvalene derivatives with low oxidation potentials. Journal of the Chemical Society, Chemical Communications, (12), 923-924. [Link]

• Van der Veen, M. A., et al. (2017). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 94(11), 1729-1736. [Link]

• Wallis, J. D., & Avarvari, N. (2015). Interactions between tetrathiafulvalene units in dimeric structures – the influence of cyclic cores. Beilstein Journal of Organic Chemistry, 11, 234-243. [Link]

• Wang, C., et al. (2018). Tetrathiafulvalene – a redox-switchable building block to control motion in mechanically interlocked molecules. Beilstein Journal of Organic Chemistry, 14, 2195-2214. [Link]

• Xiao, J., et al. (2019). Redox, transmetalation, and stacking properties of tetrathiafulvalene-2,3,6,7-tetrathiolate bridged tin, nickel, and palladium compounds. Chemical Science, 10(47), 10866-10875. [Link]

• Zoski, C. G. (Ed.). (2007). Handbook of Electrochemistry. Elsevier.

• BASi. (n.d.). Cyclic Voltammetry - Data Analysis. [Link]

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Application Notes &amp; Protocols: Fabrication and Application of Bis(carbonyldithio)tetrathiafulvalene-Based Electrochemical Sensors

Abstract: This document provides a comprehensive guide for the fabrication, characterization, and application of electrochemical sensors based on bis(carbonyldithio)tetrathiafulvalene. Tetrathiafulvalene (TTF) and its derivatives are remarkable organic molecules known for their potent π-electron donating capabilities and the stability of their oxidized states, making them exceptional candidates for developing advanced sensing platforms.[1][2] This guide moves beyond simple procedural lists to explain the fundamental principles and causal relationships behind the experimental choices, ensuring that researchers can not only replicate the protocols but also innovate upon them. We will cover the synthesis of the core molecule, detailed methodologies for sensor assembly via electrochemical deposition, and specific protocols for the detection of target analytes such as heavy metal ions and anions.

Foundational Principles: The Rationale for TTF-Based Sensing

The utility of tetrathiafulvalene as a sensor building block is rooted in its unique electrochemical properties. The TTF core can be sequentially and reversibly oxidized to a stable radical cation (TTF•+) and a dication (TTF2+).[3] This redox activity is the signaling foundation of the sensor. When a functionalized TTF derivative, such as bis(carbonyldithio)tetrathiafulvalene, interacts with a target analyte, this interaction modulates the ease with which the TTF core can be oxidized.

The binding of an electron-withdrawing analyte (e.g., a metal cation) to the carbonyldithio groups will make the TTF core more electron-deficient, thus making it harder to oxidize. This results in a positive (anodic) shift in the oxidation potential observed during electrochemical analysis. Conversely, interaction with an electron-donating species or an anion that forms hydrogen bonds can lead to a negative (cathodic) shift.[4][5] By precisely measuring these potential shifts, we can achieve sensitive and selective quantification of the target analyte.

Synthesis of the Sensing Molecule: Bis(carbonyldithio)tetrathiafulvalene

The functionalization of the TTF scaffold is a critical step that imparts selectivity to the sensor.[6][7] The bis(carbonyldithio) groups serve as the specific binding sites for target analytes. The following protocol outlines a general, well-established strategy for synthesizing such derivatives, adapted from methodologies for functionalizing the TTF core.[8]

Causality: This multi-step synthesis is designed to first create a reactive TTF intermediate (a lithiated or metalated species) which can then be reacted with an electrophile (carbon disulfide, followed by an acyl chloride) to install the desired functional groups. The use of an inert atmosphere and anhydrous solvents is critical because the organometallic intermediates are highly reactive and sensitive to moisture and oxygen.

Caption: Synthetic pathway for bis(carbonyldithio)tetrathiafulvalene.

Protocol 2.1: Synthesis of Bis(carbonyldithio)tetrathiafulvalene

• Preparation of Metalated-TTF:

  • In a flame-dried, three-neck flask under an argon atmosphere, dissolve tetrathiafulvalene (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of a strong, non-nucleophilic base such as TMPZnCl·LiCl (2.2 eq) to perform a double metalation.[6][8] The choice of a zinc-based reagent provides a good balance of reactivity and functional group tolerance.

  • Stir the reaction mixture at 0 °C for 1 hour. Progress can be monitored by taking an aliquot, quenching with D₂O, and analyzing by ¹H NMR for the disappearance of the TTF protons.

• Formation of Dithiocarboxylate:

  • To the solution of the metalated-TTF intermediate, slowly add carbon disulfide (CS₂) (2.5 eq) at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours. The solution will typically undergo a significant color change.

  • Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

• Acylation and Isolation:

  • To the quenched reaction mixture, add an acylating agent such as acetyl chloride (2.5 eq) dropwise at 0 °C.

  • Stir the mixture for an additional 2 hours at room temperature.

  • Perform a liquid-liquid extraction using dichloromethane (DCM) and water.

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product using column chromatography (silica gel, typically with a hexane/ethyl acetate gradient) to yield the final bis(carbonyldithio)tetrathiafulvalene product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy. The IR spectrum should show a characteristic C=O stretching frequency.

Sensor Fabrication: Electrode Modification

The performance of the sensor is critically dependent on the successful immobilization of the sensing molecule onto an electrode surface. Electrochemical deposition is a powerful technique for this purpose as it is cost-effective, scalable, and allows for precise control over film thickness.[9][10]

Causality: Electrochemical deposition works by applying a potential to an electrode submerged in a solution containing the molecule to be deposited. For TTF derivatives, this typically involves oxidizing the molecule to its less soluble radical cation or dication state, causing it to precipitate onto the electrode surface, forming a stable, electroactive film.[11] This process creates a robust sensor surface where the sensing molecules are in direct electrical communication with the electrode.

Caption: General workflow for sensor fabrication via electrodeposition.

Protocol 3.1: Electrodeposition on a Glassy Carbon Electrode (GCE)

• Electrode Preparation:

  • Polish a glassy carbon electrode (GCE, 3 mm diameter) to a mirror finish using alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Sonicate the polished electrode in ethanol and then in deionized water for 5 minutes each to remove any residual polishing material.

  • Dry the electrode under a stream of nitrogen.

• Deposition Solution:

  • Prepare a solution of the synthesized bis(carbonyldithio)tetrathiafulvalene (typically 0.1-1.0 mM) in a suitable organic solvent (e.g., acetonitrile or DCM).

  • Add a supporting electrolyte, such as 0.1 M tetrabutylammonium perchlorate (TBAP), to ensure sufficient conductivity.

• Electropolymerization:

  • Set up a standard three-electrode electrochemical cell with the polished GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Immerse the electrodes in the deposition solution.

  • Perform cyclic voltammetry (CV) by sweeping the potential between the neutral state and the second oxidation potential of the TTF derivative (e.g., from 0 V to +1.2 V vs. Ag/AgCl) for 10-20 cycles at a scan rate of 100 mV/s.

  • Self-Validation: During the CV cycles, you should observe a progressive increase in the peak currents of the redox waves, which indicates the successful growth of an electroactive film on the electrode surface.[12]

• Finalization:

  • After deposition, gently rinse the modified electrode with the pure solvent (acetonitrile or DCM) to remove any non-adsorbed material.

  • Allow the sensor to air dry or dry under a gentle stream of nitrogen. The sensor is now ready for characterization and use.

Application Protocol: Electrochemical Detection of Heavy Metals

This protocol details the use of the fabricated sensor for the detection of heavy metal ions, such as Cd²⁺ or Pb²⁺, using square wave anodic stripping voltammetry (SWASV), a highly sensitive electrochemical technique.[13][14]

Causality: The detection mechanism involves two steps. First, a negative potential is applied to the sensor, which pre-concentrates the heavy metal ions by reducing them to their metallic state on the sensor surface. The TTF derivative's dithio groups act as chelating sites, enhancing this accumulation. In the second step, the potential is swept in the positive direction, which "strips" the accumulated metal back into the solution as ions. This stripping process generates a sharp oxidation peak, and the height of this peak is directly proportional to the concentration of the metal ion in the sample.[15][16]

Caption: The two-step mechanism of SWASV for heavy metal detection.

Protocol 4.1: SWASV Detection of Cd²⁺

• Prepare Measurement Solution: Prepare a 0.1 M acetate buffer solution (pH 5.0). This buffer provides the necessary ionic strength and maintains an optimal pH for detection.

• System Setup: Use the same three-electrode setup as for fabrication, with the modified TTF sensor as the working electrode.

• Pre-concentration Step:

  • Immerse the electrodes in the acetate buffer containing the sample (e.g., spiked tap water).

  • Apply a deposition potential of -1.2 V for a fixed duration (e.g., 180 seconds) while stirring the solution. This step accumulates Cd²⁺ onto the sensor surface.

• Stripping Step:

  • Stop the stirring and allow the solution to become quiescent for 10 seconds.

  • Scan the potential from -1.2 V to -0.2 V using a square wave voltammetry waveform (e.g., frequency: 25 Hz, amplitude: 25 mV, step potential: 4 mV).

• Data Analysis:

  • A sharp peak should appear at the characteristic stripping potential for cadmium (approx. -0.8 V vs. Ag/AgCl).

  • Record the peak current.

  • To quantify an unknown sample, construct a calibration curve by measuring the peak current for a series of standard solutions with known Cd²⁺ concentrations. The plot of peak current versus concentration should be linear in the target range.

Sensor Performance and Characterization

The performance of a newly fabricated sensor must be rigorously validated. Key metrics include sensitivity, selectivity, linear range, and the limit of detection (LOD).

Parameter	Description	Typical Method of Determination	Example Target Value
Sensitivity	The change in signal per unit change in analyte concentration.	Slope of the calibration curve.	> 1 µA/ppb
Linear Range	The concentration range over which the sensor response is directly proportional to the analyte concentration.	Plotting signal vs. concentration and identifying the linear region (R² > 0.99).	1 - 100 ppb
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.	Calculated as 3σ/S, where σ is the standard deviation of the blank signal and S is the sensitivity.	< 1 ppb
Selectivity	The ability of the sensor to respond to the target analyte in the presence of other interfering species.	Measuring the response to the target analyte in the presence of a high concentration of potential interferents.	< 5% interference signal

Electrochemical Impedance Spectroscopy (EIS): EIS is a powerful technique for characterizing the sensor surface. By measuring the impedance of the electrode at different AC frequencies, one can determine the charge transfer resistance (Rct). A successful modification of the electrode with the TTF derivative will typically result in an increase in Rct compared to the bare electrode. Upon binding of an analyte, further changes in Rct can be observed, providing another method for detection.

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• Tokyo University of Science. (n.d.). A chromium(III) bis-acetylide complex containing a trans-diethyl-ethylenedithio-substituted tetrathiafulvalene (TTF) derivative: synthesis, crystal structures, and magnetic properties. Tokyo University of Science. [Link]

• Hossain, M. A., et al. (2011). An Anthracene-Based Tripodal Chemosensor for Anion Sensing. International Journal of Molecular Sciences, 12(6), 3746-3756. [Link]

• Beer, P. D., & Gale, P. A. (2001). Anion Recognition and Sensing: The State of the Art and Future Perspectives. Angewandte Chemie International Edition in English, 40(3), 486-516. [Link]

• Li, P-Z., et al. (2022). Enhancing the photothermal conversion of tetrathiafulvalene-based MOFs by redox doping and plasmon resonance. Chemical Science (RSC Publishing). [Link]

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• Chen, Y-J., et al. (n.d.). Bis(diamino-diamido)-tetrathiafulvalene, a redox active sensor for proton, anions, and cations. Dalton Transactions (RSC Publishing). [Link]

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• Zhang, Z., et al. (2023). Integrating Tetrathiafulvalene and Nickel-Bis(dithiolene) Units into Donor-Acceptor Covalent Organic Frameworks for Stable and Efficient Photothermal Conversion. Chemistry, 29(34), e202301048. [Link]

• Petti, L., et al. (2022). Flexible Screen-Printed Electrochemical Sensors Functionalized with Electrodeposited Copper for Nitrate Detection in Water. ACS Omega, 7(1), 114-124. [Link]

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• Fisher Scientific. (n.d.). Bis(carbonyldithio)tetrathiafulvalene 95.0+%, TCI America™. Fisher Scientific. [Link]

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Application Notes and Protocols for Bis(carbonyldithio)tetrathiafulvalene in Molecular Electronics

For: Researchers, scientists, and drug development professionals exploring the frontiers of molecular electronics.

Introduction: The Promise of Bis(carbonyldithio)tetrathiafulvalene in Molecular-Scale Circuits

Tetrathiafulvalene (TTF) and its derivatives are cornerstone molecules in the field of molecular electronics, primarily owing to their robust and reversible redox properties.[1][2][3] These sulfur-rich organic compounds can exist in three stable oxidation states (neutral, radical cation, and dication), making them ideal candidates for components in molecular wires, switches, and memory elements.[1][3] The introduction of specific functional groups to the TTF core allows for the fine-tuning of its electronic properties and facilitates its integration into molecular devices.[4]

This guide focuses on a particularly promising derivative: bis(carbonyldithio)tetrathiafulvalene . This molecule is distinguished by the presence of two carbonyldithio groups, which are expected to provide strong anchoring to metal electrodes and modulate the charge transport characteristics of molecular junctions.[5][6] These functional groups offer a unique platform for creating stable and highly conductive molecular wires and self-assembled monolayers (SAMs) on gold surfaces, a critical step in the fabrication of robust molecular electronic devices.[2][7]

This document provides a comprehensive overview of the synthesis, characterization, and application of bis(carbonyldithio)tetrathiafulvalene in molecular electronics. It is designed to be a practical resource, offering not just protocols but also the underlying scientific rationale to empower researchers in their experimental designs.

Part 1: Synthesis of Bis(carbonyldithio)tetrathiafulvalene

A reliable and reproducible synthesis is the bedrock of any investigation into novel molecular materials. While various synthetic routes to TTF derivatives have been established, this section details a proposed, robust protocol for the synthesis of bis(carbonyldithio)tetrathiafulvalene, designed for high purity and scalability.[1][8] The synthetic strategy is based on the generation of the tetrathiafulvalene-2,3,6,7-tetrathiolate anion followed by its reaction with a suitable carbonylating agent.

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for bis(carbonyldithio)tetrathiafulvalene.

Experimental Protocol: Synthesis of Bis(carbonyldithio)tetrathiafulvalene

Materials:

• Tetrathiafulvalene (TTF)

• Sodium hydride (NaH), 60% dispersion in mineral oil, or n-Butyllithium (n-BuLi) solution

• Triphosgene

• Anhydrous, degassed Tetrahydrofuran (THF)

• Anhydrous, degassed Dichloromethane (DCM)

• Argon or Nitrogen gas

• Standard glassware for air-sensitive synthesis (Schlenk line, septa, etc.)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Step 1: Preparation of Tetrathiafulvalene-2,3,6,7-tetrathiolate (TTF-tetrathiolate)

• Rationale: The first step involves the deprotonation of the four acidic protons on the TTF core to generate the highly nucleophilic tetrathiolate anion. This is a critical step that renders the TTF molecule reactive towards electrophilic reagents. The use of a strong, non-nucleophilic base like sodium hydride or n-butyllithium is essential to ensure complete deprotonation without unwanted side reactions.

• Procedure:

  • Under an inert atmosphere (Argon or Nitrogen), add tetrathiafulvalene (1.0 eq) to a flame-dried Schlenk flask.

  • Add anhydrous, degassed THF to dissolve the TTF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium hydride (4.4 eq) or n-butyllithium (4.4 eq) to the stirred solution. Caution: Hydrogen gas is evolved when using NaH. Ensure proper ventilation.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The formation of the tetrathiolate can be monitored by the color change of the solution.

Step 2: Reaction with Triphosgene

• Rationale: Triphosgene serves as a safe and effective phosgene equivalent for the carbonylation reaction.[5][9] The highly nucleophilic sulfur atoms of the TTF-tetrathiolate will attack the electrophilic carbonyl carbons of the in situ generated phosgene, leading to the formation of the desired bis(carbonyldithio) linkages. The reaction is performed at low temperature to control the reactivity and minimize potential side products.

• Procedure:

  • In a separate flame-dried Schlenk flask under an inert atmosphere, dissolve triphosgene (0.7 eq) in anhydrous, degassed DCM.

  • Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the freshly prepared TTF-tetrathiolate solution from Step 1 to the triphosgene solution via a cannula.

  • Maintain the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

Step 3: Work-up and Purification

• Rationale: Standard work-up procedures are employed to quench the reaction and isolate the crude product. Column chromatography is a crucial step to separate the desired bis(carbonyldithio)tetrathiafulvalene from unreacted starting materials, byproducts, and polymeric materials that may have formed.

• Procedure:

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient. The desired product is typically a yellow to orange solid.[6]

Characterization Data

Technique	Expected Result
¹H NMR	Absence of signals corresponding to the vinyl protons of the TTF core.
¹³C NMR	Appearance of a signal in the carbonyl region (typically ~160-180 ppm).
Mass Spectrometry	Molecular ion peak corresponding to the calculated mass of C₈O₂S₈ (384.57 g/mol ).[6]
FT-IR Spectroscopy	Strong absorption band in the carbonyl stretching region (typically ~1700-1750 cm⁻¹).

Part 2: Fabrication of Molecular Electronic Devices

The unique structure of bis(carbonyldithio)tetrathiafulvalene makes it an excellent candidate for forming stable and ordered molecular layers on conductive surfaces, a prerequisite for reliable molecular electronic devices.

Protocol 1: Formation of Self-Assembled Monolayers (SAMs)

• Rationale: The dithiocarbamate functionalities are expected to form strong covalent bonds with gold surfaces, leading to the spontaneous formation of a densely packed and ordered monolayer. This process is driven by the strong affinity of sulfur for gold.

Caption: Workflow for the formation of a self-assembled monolayer.

• Procedure:

  • Prepare a clean gold substrate (e.g., template-stripped gold or gold evaporated on mica).

  • Prepare a dilute solution (e.g., 0.1-1 mM) of bis(carbonyldithio)tetrathiafulvalene in a suitable solvent (e.g., dichloromethane or tetrahydrofuran).

  • Immerse the gold substrate in the solution for 24-48 hours at room temperature in an inert atmosphere to allow for the formation of the SAM.

  • After incubation, gently rinse the substrate with the pure solvent to remove any physisorbed molecules.

  • Dry the substrate under a stream of nitrogen.

Protocol 2: Fabrication of Single-Molecule Junctions via STM-Break Junction (STM-BJ)

• Rationale: The STM-BJ technique allows for the measurement of the electrical conductance of a single molecule bridging two electrodes.[10] By repeatedly forming and breaking a gold point contact in a solution containing the target molecule, it is possible to trap a single molecule between the tip and the substrate and measure its conductance.[1]

Caption: Experimental workflow for STM-Break Junction measurements.

• Procedure:

  • Prepare a dilute solution (e.g., 0.01-0.1 mM) of bis(carbonyldithio)tetrathiafulvalene in a high-boiling, non-polar solvent such as 1,2,4-trichlorobenzene (TCB).[1]

  • Place a small drop of the solution onto a clean gold substrate.

  • Use a custom-built or commercial STM-BJ setup.

  • Repeatedly drive a gold STM tip into and out of contact with the gold substrate.

  • During the retraction process, record the current as a function of the tip-substrate displacement.

  • Collect thousands of such conductance traces to build a statistically significant dataset.

  • Analyze the data by constructing a conductance histogram, which will reveal plateaus corresponding to the conductance of a single molecule.

Part 3: Characterization of Molecular Electronic Properties

Thorough characterization is essential to understand the structure-property relationships of bis(carbonyldithio)tetrathiafulvalene in molecular electronic contexts.

Protocol 1: Cyclic Voltammetry (CV) of SAMs

• Rationale: CV is a powerful electrochemical technique to probe the redox behavior of the TTF core within the SAM. It provides information on the oxidation potentials and the stability of the different redox states.

• Procedure:

  • Use the SAM-modified gold substrate as the working electrode in a three-electrode electrochemical cell.

  • Use a platinum wire as the counter electrode and a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode).

  • The electrolyte should be a solution of a non-coordinating salt (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in an appropriate solvent (e.g., dichloromethane or acetonitrile).[7]

  • Scan the potential over a range that encompasses the expected oxidation waves of the TTF moiety (typically from 0 V to around +1.0 V vs. a reference electrode).

  • Vary the scan rate to investigate the kinetics of the electron transfer process.

• Expected Results:

  • Two reversible or quasi-reversible one-electron oxidation waves, corresponding to the formation of the TTF radical cation (TTF•⁺) and the dication (TTF²⁺).[7]

  • The peak potentials will provide information about the electron-donating ability of the molecule when immobilized on the surface.

Protocol 2: Spectroelectrochemistry of SAMs

• Rationale: Spectroelectrochemistry combines electrochemical control with spectroscopic measurements (typically UV-Vis-NIR) to monitor the changes in the electronic absorption spectrum of the SAM as a function of the applied potential. This provides direct evidence for the formation of the different redox species.

• Procedure:

  • Use a thin-layer electrochemical cell with an optically transparent working electrode (e.g., gold-coated glass).

  • Form the SAM on the transparent electrode as described previously.

  • Record the UV-Vis-NIR spectrum of the SAM at different applied potentials, corresponding to the neutral, radical cation, and dication states.

• Expected Results:

  • The neutral TTF will have characteristic absorptions in the UV region.

  • Upon oxidation to the radical cation (TTF•⁺), new absorption bands will appear in the visible and near-infrared regions, which are characteristic of this species.[7]

  • Further oxidation to the dication (TTF²⁺) will result in the disappearance of the radical cation bands and the appearance of new absorptions.

Conclusion and Outlook

Bis(carbonyldithio)tetrathiafulvalene represents a highly promising molecular building block for the advancement of molecular electronics. Its unique combination of the redox-active TTF core and the strong anchoring carbonyldithio groups provides a versatile platform for the construction of stable and efficient molecular-scale devices. The protocols outlined in this guide are intended to provide a solid foundation for researchers to synthesize, fabricate, and characterize devices based on this intriguing molecule. Future investigations could explore the impact of different electrode materials, the formation of mixed SAMs to tune surface properties, and the integration of this molecule into more complex molecular circuits.

References

• Zhou, Q., et al. (2022). Tetrathiafulvalenes as anchors for building highly conductive and mechanically tunable molecular junctions. PMC. [Link]

• Béla, R., et al. (2007). Novel unsymmetrically functionalized BEDT–TTF derivatives: synthesis, crystal structure and electrochemical characterization. Comptes Rendus Chimie. [Link]

• Ivas, M., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. PMC. [Link]

• Li, Y., et al. (2021). Single-Molecule Junction Formation in Break-Junction Measurements. PubMed. [Link]

• Ivas, M., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. MDPI. [Link]

• Moore, A. J., & Bryce, M. R. (1991). New bis(ethylenedithio)tetrathiafulvalene derivatives with low oxidation potentials. Journal of the Chemical Society, Chemical Communications. [Link]

• Brown, R. J., et al. (2007). Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. PubMed. [Link]

• Trippé, G., et al. (2002). Electrochemical recognition of cations by bis(pyrrolo)tetrathiafulvalene macrocycles. Organic Letters. [Link]

• Brown, R. J., et al. (2007). Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. ResearchGate. [Link]

• Blundell, T. J., et al. (2022). Molecular conductors from bis(ethylenedithio)tetrathiafulvalene with tris(oxalato)gallate and tris(oxalato)iridate. Materials Advances. [Link]

• Martin, L., et al. (2010). Molecular conductors from bis(ethylenedithio)tetrathiafulvalene with tris(oxalato)rhodate. Dalton Transactions. [Link]

• Rabaça, S., et al. (2022). Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. MDPI. [Link]

• Rovira, C. (2004). Bis(ethylenethio)tetrathiafulvalene (BET-TTF) and Related Dissymmetrical Electron Donors: From the Molecule to Functional Molecular Materials and Devices (OFETs). ResearchGate. [Link]

• Rocha, R., et al. (2023). Formal synthesis of dibenzotetrathiafulvalene (DBTTF), through practical electrochemical preparation of benzo[d]-1,3-dithiole-2-one (BDTO). Frontiers in Chemistry. [Link]

• Kusamoto, T., et al. (2018). A chromium(III) bis-acetylide complex containing a trans-diethyl-ethylenedithio-substituted tetrathiafulvalene (TTF) derivative: synthesis, crystal structures, and magnetic properties. Tokyo University of Science. [Link]

• Turner, S. S., et al. (2001). Quasi-one-dimensional bis(ethylenedithio)tetrathiafulvalene charge- transfer salts with paramagnetic Group 6 anions. Journal of the Chemical Society, Dalton Transactions. [Link]

• Bryce, M. R., & Moore, A. J. (1990). An expedient, cost effective large scale synthesis of tetrathiafulvalene. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Larsen, J., & Lenoir, C. (1995). 2,2'-BI-5,6-DIHYDRO-1,3-DITHIOLO[4,5-b][1][10]DITHIINYLIDENE (BEDT-TTF). Organic Syntheses. [Link]

• Giffard, M., et al. (2010). Synthesis Crystal Structures and Magnetic Properties of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene Polymers. AIP Publishing. [Link]

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• Okuma, K., et al. (2017). triphosgene-mediated chlorolactamization and aminolactamization of homoallylic amines. HETEROCYCLES. [Link]

• Day, G. S., et al. (2020). Redox, transmetalation, and stacking properties of tetrathiafulvalene-2,3,6,7-tetrathiolate bridged tin, nickel, and palladium compounds. Chemical Science. [Link]

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Application Note: Protocols for Measuring the Conductivity of Bis(carbonyldithio)tetrathiafulvalene Films

Introduction

Tetrathiafulvalene (TTF) and its derivatives are a cornerstone in the field of organic electronics, primarily due to their exceptional electron-donating capabilities and their tendency to form highly ordered molecular stacks.[1] These characteristics make them prime candidates for active components in a variety of applications, including organic field-effect transistors (OFETs), molecular sensors, and conductive materials.[2] Among the vast family of TTF derivatives, bis(carbonyldithio)tetrathiafulvalene stands out for its unique electronic properties, which are attributed to its extended sulfur-rich structure.

The performance of these materials in electronic devices is fundamentally dictated by their charge transport properties, most notably their electrical conductivity. Accurate and reproducible measurement of conductivity in thin-film form is therefore a critical step in the research and development process. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the protocols for preparing bis(carbonyldithio)tetrathiafulvalene films and measuring their conductivity using established techniques. We will delve into the theoretical underpinnings of these methods, provide detailed, step-by-step protocols, and discuss the critical parameters that ensure data integrity.

Synthesis and Film Preparation of Bis(carbonyldithio)tetrathiafulvalene

The intrinsic properties of bis(carbonyldithio)tetrathiafulvalene films are highly dependent on the purity of the starting material and the method of film deposition.

Synthesis of Bis(carbonyldithio)tetrathiafulvalene

While a detailed synthetic protocol is beyond the scope of this application note, a general understanding of the synthesis is crucial for appreciating the material's properties. The synthesis of bis(carbonyldithio)tetrathiafulvalene typically involves the phosphite-mediated cross-coupling of appropriate dithiole-2-one precursors. For a detailed synthetic procedure, researchers are encouraged to consult relevant literature on the synthesis of TTF derivatives.[3] It is imperative to start with a high-purity powder, as impurities can significantly impact the measured conductivity. Commercial sources for bis(carbonyldithio)tetrathiafulvalene with a purity of ≥ 95% are available.[2][4]

Thin Film Deposition: Thermal Evaporation

Thermal evaporation is a widely used technique for depositing thin films of organic molecules due to the high level of control it offers over film thickness and morphology.[5]

Protocol 1: Thermal Evaporation of Bis(carbonyldithio)tetrathiafulvalene Films

• Substrate Preparation:

  • Begin with thoroughly cleaned substrates (e.g., glass, silicon wafers, or flexible polymers).

  • A recommended cleaning procedure involves sequential ultrasonication in deionized water, acetone, and isopropanol, each for 15 minutes.

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • For improved film adhesion and morphology, consider treating the substrate surface with a plasma cleaner or a self-assembled monolayer.

• Evaporation System Setup:

  • Place a small amount (typically 10-20 mg) of bis(carbonyldithio)tetrathiafulvalene powder into a clean molybdenum or tungsten evaporation boat.

  • Mount the cleaned substrates in the holder within the vacuum chamber, ensuring a clear line of sight to the evaporation source.

  • Position a quartz crystal microbalance (QCM) near the substrates to monitor the deposition rate and film thickness.

• Deposition Process:

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr to minimize contamination.

  • Slowly increase the current to the evaporation boat to heat the bis(carbonyldithio)tetrathiafulvalene.

  • Monitor the QCM and adjust the heating rate to achieve a stable deposition rate, typically in the range of 0.1-0.5 Å/s. A slow deposition rate is crucial for forming well-ordered crystalline films.

  • Continue the deposition until the desired film thickness is achieved. For conductivity measurements, a thickness of 50-100 nm is generally recommended.

  • Once the desired thickness is reached, close the shutter and gradually decrease the current to the boat to cool it down.

  • Allow the chamber to cool before venting with an inert gas like nitrogen.

• Post-Deposition Annealing (Optional):

  • To improve the crystallinity and grain size of the film, which can enhance conductivity, a post-deposition annealing step can be performed.

  • This is typically done in a vacuum or inert atmosphere at a temperature below the material's decomposition point. The optimal annealing temperature and time should be determined experimentally.

Caption: Current and voltage configurations for van der Pauw measurements.

Data Presentation and Interpretation

For robust and comparable results, it is essential to present the data in a clear and structured format.

Parameter	Symbol	Typical Value/Range	Unit	Measurement Method
Film Thickness	t	50 - 100	nm	Quartz Crystal Microbalance/Profilometry
Applied Current	I	1 - 1000	µA	Source Measure Unit
Measured Voltage	V	1 - 100	mV	Source Measure Unit/Voltmeter
Sheet Resistance	Rs	10³ - 10⁹	Ω/sq	Four-Probe or Van der Pauw
Conductivity	σ	10⁻⁶ - 10⁻³	S/cm	Calculated

Note: The conductivity of bis(carbonyldithio)tetrathiafulvalene films can be significantly influenced by factors such as film morphology, crystallinity, and atmospheric conditions. Measurements on doped films of related TTF derivatives have shown conductivities as high as 1.6 S/cm.

[5]### 4. Troubleshooting and Best Practices

• Ohmic Contacts: Ensure that the contacts made to the film are ohmic, meaning the current-voltage relationship is linear. This can be verified by performing a two-probe I-V sweep.

• Environmental Control: The conductivity of organic semiconductors can be sensitive to atmospheric oxygen and moisture. For reproducible results, perform measurements in a controlled environment, such as a glovebox or a vacuum chamber.

• Film Uniformity: Non-uniform film thickness will lead to errors in the calculated conductivity. Use techniques like atomic force microscopy (AFM) or profilometry to assess film uniformity.

• Probe Pressure: In the four-probe method, apply just enough pressure to ensure good electrical contact without penetrating or damaging the thin film.

Conclusion

This application note has provided detailed protocols for the preparation of bis(carbonyldithio)tetrathiafulvalene thin films and the subsequent measurement of their electrical conductivity using the four-probe and van der Pauw methods. By following these guidelines and adhering to the best practices outlined, researchers can obtain accurate and reliable data on the charge transport properties of this promising organic semiconductor. A thorough understanding of these fundamental electrical characteristics is paramount for the rational design and optimization of next-generation organic electronic devices.

References

• Kilitziraki, M., Petty, M. C., Moore, A. J., & Bryce, M. R. (1998). Evaporated thin films of tetrathiafulvalene derivatives and their charge-transfer complexes. Thin Solid Films, 335(1-2), 209-213. Available at: [Link]

• Bănică, R., Sudipto, S., Vlad, A., Vlad, S., Rotaru, A., & Fourmigué, M. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules, 27(19), 6663. Available at: [Link]

• Perkins, E., & Tosto, F. (2021). Sheet Resistance Measurements of Conductive Thin Films: A Comparison of Techniques. Electronics, 10(21), 2639. Available at: [Link]

• Bendjeddou, A., Boumedjout, M., Abbaz, T., Kaboub, L., Gouasmia, A., & Villemin, D. (2016). Synthesis, characterization and electrical study of new bis-fused tetrathiafulvalenecontains functional groups. Oriental Journal of Chemistry, 32(1), 337-346. Available at: [Link]

• Kilitziraki, M., Petty, M. C., Moore, A. J., & Bryce, M. R. (1998). Evaporated thin films of tetrathiafulvalene derivatives and their charge-transfer complexes. Thin Solid Films, 335(1-2), 209-213. Available at: [Link]

• Starodub, V. A., Starodub, S. V., & Krivoshei, I. V. (2006). Syntheses, structures, and electroconductivity of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) and bis(methylenedithio)tetrathiafulvalene (BMDT-TTF) salts with cobalt 8,8′-dichloro-3,3′-bis(1,2-dicarbollide). Russian Chemical Bulletin, 55(10), 1836-1841. Available at: [Link]

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Technical Notes & Optimization

challenges in bis(carbonyldithio)tetrathiafulvalene synthesis

Answering the user's request.## Technical Support Center: Synthesis of Bis(carbonyldithio)tetrathiafulvalene (BODT-TTF)

This guide serves as a specialized resource for researchers and chemists engaged in the synthesis of bis(carbonyldithio)tetrathiafulvalene (BODT-TTF), also known by its synonym 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one)[1][2]. The unique electronic properties of this organosulfur compound make it a valuable building block in molecular electronics and materials science[3]. However, its synthesis is non-trivial, often plagued by challenges that can frustrate even experienced chemists. This document provides a structured troubleshooting framework, detailed protocols, and the underlying chemical principles to navigate these complexities effectively.

Part 1: Foundational Challenges & FAQs

This section addresses high-level, frequently encountered issues during BODT-TTF synthesis.

Q1: My final yield is consistently low. What are the most common factors contributing to poor overall yield?

A1: Low yields in multi-step syntheses like that of BODT-TTF are often cumulative. The most critical step is typically the final cross-coupling reaction. Key factors include:

• Purity of Precursors: The synthesis relies on the coupling of 1,3-dithiole-2-one and 1,3-dithiole-2-thione precursors[4][5]. Impurities in these starting materials can inhibit the reaction or lead to inseparable side products. It is crucial to purify these precursors, often by column chromatography or recrystallization, immediately before use.

• Inefficient Coupling: The phosphite-mediated coupling reaction is sensitive. The choice of phosphite (e.g., triethyl phosphite or trimethyl phosphite), reaction temperature, and concentration are critical parameters that must be optimized. Excess phosphite can lead to side reactions, while insufficient amounts will result in incomplete conversion.

• Homocoupling Side Reactions: A significant challenge is the self-coupling of the 1,3-dithiole-2-thione precursor, which competes with the desired cross-coupling reaction, consuming starting material and complicating purification[4]. Using a slight excess of the 1,3-dithiole-2-one can sometimes favor the desired heterodimer formation.

Q2: I'm observing a complex, difficult-to-purify mixture of products in my final reaction. What is happening?

A2: A complex product mixture is a classic symptom of competing reaction pathways and/or decomposition. The primary causes are:

• Reactivity of Intermediates: The sulfur ylide intermediates formed during the coupling reaction are highly reactive[4]. If not efficiently trapped by the dithiole-2-one, they can react with other species in the mixture or decompose.

• Reaction Temperature: These coupling reactions are often performed at elevated temperatures (e.g., refluxing in toluene or benzene) to drive the reaction forward[6]. However, excessive heat can promote decomposition and the formation of tar-like byproducts. A careful balance must be struck, and the lowest effective temperature should be used.

• Atmospheric Control: While not as sensitive as organometallic reactions, prolonged heating in the presence of oxygen can lead to the oxidation of the sulfur-rich TTF core, resulting in a host of undesired, often colored, byproducts. Conducting the reaction under an inert atmosphere (Nitrogen or Argon) is strongly recommended.

Q3: How can I confirm the identity and purity of my final BODT-TTF product?

A3: A combination of analytical techniques is necessary for full characterization:

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure. Due to the molecule's symmetry, the spectra may be simpler than expected.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is critical for confirming the exact molecular weight (384.57 g/mol ) and elemental composition (C₈O₂S₈)[1].

• UV-Vis Spectroscopy: TTF derivatives have characteristic electronic transitions. The UV-Vis spectrum can be a good indicator of the electronic integrity of the TTF core and can be compared to literature values[7].

• Cyclic Voltammetry (CV): As an electron donor, BODT-TTF will exhibit characteristic reversible oxidation waves in its cyclic voltammogram. This is one of the most definitive techniques for confirming the redox-active nature of the synthesized material.

Part 2: Systematic Troubleshooting Guide

This table provides a structured approach to diagnosing and solving specific experimental problems.

Problem Observed	Potential Cause	Scientific Rationale	Recommended Solution
Reaction stalls; incomplete conversion of starting materials.	Insufficiently activated coupling agent or low temperature.	The key step is the desulfurization of the thione by the phosphite to form a reactive intermediate. This process has an activation energy barrier that may not be overcome at too low a temperature.	1. Ensure the phosphite reagent is fresh and of high purity. 2. Gradually increase the reaction temperature in 10 °C increments. 3. Consider switching to a higher-boiling-point solvent if compatible with the reagents.
Formation of a major, insoluble byproduct.	Predominant homocoupling of the 1,3-dithiole-2-thione precursor.	The symmetrical homocoupled product, a bis(dithiole) tetrathiafulvalene, is often less soluble than the desired asymmetrical BODT-TTF product, causing it to precipitate from the reaction mixture.	1. Adjust the stoichiometry to use a slight excess (1.1-1.2 equivalents) of the 1,3-dithiole-2-one precursor. 2. Add the 1,3-dithiole-2-thione precursor slowly to the reaction mixture containing the phosphite and the dithiole-2-one to maintain its low relative concentration.
Final product is dark brown/black instead of the expected light yellow/orange.	Oxidation or thermal decomposition of the TTF core.	The electron-rich TTF moiety is susceptible to oxidation, especially at elevated temperatures in the presence of trace oxygen. This leads to the formation of radical cations and other colored species that are difficult to remove.	1. Rigorously degas all solvents before use. 2. Conduct the entire reaction and workup under a strict inert atmosphere (N₂ or Ar). 3. Minimize the reaction time at high temperatures. 4. Purify the product quickly after isolation using column chromatography shielded from light.

Part 3: Key Experimental Protocol

Phosphite-Mediated Cross-Coupling for BODT-TTF Synthesis

This protocol describes the critical step of coupling a generic 1,3-dithiole-2-one with a 1,3-dithiole-2-thione to form the core structure.

Materials:

• 4,5-bis(benzoylthio)-1,3-dithiole-2-one (Precursor A, 1.1 eq)

• 1,3-dithiole-2-thione (Precursor B, 1.0 eq)

• Triethyl phosphite, freshly distilled (3.0 eq)

• Toluene, anhydrous and degassed (sufficient to make a ~0.1 M solution)

Procedure:

• Setup: Assemble a three-neck round-bottom flask, flame-dried under vacuum and cooled under Argon. Equip it with a reflux condenser, a magnetic stir bar, and a thermometer.

• Reagent Addition: To the flask, add Precursor A and anhydrous, degassed toluene. Stir until fully dissolved.

• Inerting: Bubble Argon through the solution for 15 minutes.

• Addition of Coupling Agent: Add the freshly distilled triethyl phosphite to the solution via syringe.

• Heating and Second Precursor Addition: Heat the mixture to a gentle reflux (~110 °C). Once at temperature, add Precursor B dissolved in a minimum amount of anhydrous toluene dropwise over 30 minutes using a syringe pump. This slow addition is critical to minimize homocoupling[4].

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Cooling and Solvent Removal: Once the reaction is complete, cool the flask to room temperature. Remove the toluene and excess triethyl phosphite under reduced pressure.

• Purification: The crude residue is often a dark oil or solid. Purify immediately by column chromatography on silica gel, typically using a gradient of hexanes and dichloromethane. The desired product is usually a light yellow or orange solid[2].

Part 4: Visualized Workflows

Generalized Synthetic Pathway

The following diagram illustrates the core concept of the phosphite-mediated coupling reaction.

Caption: Key heterocoupling step in BODT-TTF synthesis.

Troubleshooting Decision Tree

This flowchart provides a logical sequence for diagnosing synthesis problems.

Caption: Systematic decision-making for synthesis troubleshooting.

References

• Synthesis of 2-(Methylthio)-1,3-dithioles from 1,3-Dithiole-2-thiones: Important Building Blocks in Tetrathiafulvalene Chemistry. The Journal of Organic Chemistry.[Link]

• Cross-coupling reactions between 1,3-dithiole-2-ones and 1,3-dithiole-2-thiones affording MPTTFs. ResearchGate.[Link]

• SYNTHESIS OF 1,3-DITHIOLE-2-THIONES AND TETRATHIAFULVALENES USING OLIGO(1,3-DITHIOLE-2,4,5-TRITHIONE). Chemistry of Heterocyclic Compounds.[Link]

• Recent Advances in Design and Synthesis of Diselenafulvenes, Tetraselenafulvalenes, and Their Tellurium Analogs and Application for Materials Sciences. National Institutes of Health (NIH).[Link]

• An expedient, cost effective large scale synthesis of tetrathiafulvalene. Journal of the Chemical Society, Perkin Transactions 1.[Link]

• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. PMC - NIH.[Link]

• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. PubMed.[Link]

• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. MDPI.[Link]

Sources

• 1. labsolu.ca [labsolu.ca]
• 2. Bis(carbonyldithio)tetrathiafulvalene | 64394-47-4 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. researchgate.net [researchgate.net]
• 5. SYNTHESIS OF 1,3-DITHIOLE-2-THIONES AND TETRATHIAFULVALENES USING OLIGO(1,3-DITHIOLE-2,4,5-TRITHIONE) | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 6. Recent Advances in Design and Synthesis of Diselenafulvenes, Tetraselenafulvalenes, and Their Tellurium Analogs and Application for Materials Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Bis(carbonyldithio)tetrathiafulvalene Isomers

Welcome to the technical support center for researchers working with bis(carbonyldithio)tetrathiafulvalene and its derivatives. This guide is designed to provide practical, experience-driven advice for overcoming the common challenges associated with the purification of its isomers. The inherent similarities in the physicochemical properties of these isomers demand a nuanced and systematic approach to achieve high purity. This document provides troubleshooting advice, answers to frequently asked questions, and detailed protocols to guide your experimental workflow.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Question 1: My isomers are co-eluting or showing very poor separation during column chromatography. What should I do?

Potential Causes: The primary reason for co-elution is the selection of a mobile phase with either incorrect polarity or poor selectivity for your specific isomers. Isomers of tetrathiafulvalene (TTF) derivatives often have very similar polarities, making them difficult to resolve with standard solvent systems.

Solutions:

• Optimize the Mobile Phase:

  • Reduce Polarity: Start by significantly reducing the polarity of your eluent. For silica gel chromatography, a non-polar solvent system like hexane with a small amount of a slightly more polar solvent (e.g., dichloromethane (DCM) or toluene) is a good starting point. Increase the polar modifier in very small increments (e.g., 0.5-1%).

  • Change Solvent Selectivity: If reducing polarity alone doesn't work, switch one of the solvents in your mobile phase to another with a different solvent selectivity group. For example, if a DCM/hexane mixture fails, try a toluene/hexane or diethyl ether/hexane mixture. Toluene's aromaticity can introduce different π-π interactions with your TTF-based isomers, potentially improving separation.

• Modify the Stationary Phase:

  • While silica gel is the most common choice, consider using alumina if your compounds show signs of decomposition on silica's acidic surface.[1]

  • For very challenging separations, High-Performance Liquid Chromatography (HPLC) with a specialized column (e.g., a PYE or chiral column if applicable) may be necessary.[2][3]

• Improve Column Technique:

  • Dry Loading: Adsorbing your crude sample onto a small amount of silica gel and loading the resulting dry powder onto the column can lead to a much sharper starting band and improved resolution compared to wet loading in a soluble solvent.

  • Column Dimensions: Use a long, thin column rather than a short, wide one to increase the number of theoretical plates and improve separation efficiency.

Question 2: My compound appears to be decomposing on the column. I see streaking, and the collected fractions are discolored.

Potential Causes: TTF derivatives can be sensitive to oxidation and acidic conditions.[4] The silica gel surface is acidic and can catalyze the decomposition or oxidation of sensitive compounds, especially when exposed to air and light over the long duration of a column run. The oxidized TTF radical cation (TTF•+) is often colored, which may explain the discoloration.[5]

Solutions:

• Deactivate the Stationary Phase: Before packing the column, wash the silica gel with a solvent containing a small amount of a non-nucleophilic base, like triethylamine (~0.5-1% v/v), then flush with your starting mobile phase. This neutralizes the acidic sites on the silica surface.

• Run the Column Quickly: Optimize your mobile phase to reduce the retention time. A faster elution minimizes the compound's contact time with the stationary phase.

• Work Under an Inert Atmosphere: If possible, pack and run the column under nitrogen or argon to prevent air oxidation. Use degassed solvents for your mobile phase.

• Switch to a Neutral Stationary Phase: Consider using neutral alumina as an alternative to silica gel.

Question 3: I'm struggling with recrystallization. My compound either oils out or stays completely dissolved.

Potential Causes: "Oiling out" occurs when the solution becomes supersaturated at a temperature where the compound's solubility is still too high for it to crystallize, causing it to separate as a liquid phase. Failure to crystallize at all means the compound is too soluble in the chosen solvent, even at low temperatures.

Solutions:

• Systematic Solvent Screening:

  • Use a table of common laboratory solvents to systematically test solubility. Find a solvent in which your compound is soluble when hot but poorly soluble when cold.

  • Good single-solvent candidates for TTF derivatives often include toluene, xylenes, or chlorobenzene.

• Use a Two-Solvent System (Anti-Solvent Crystallization):

  • Dissolve your compound in a minimal amount of a "good" solvent (in which it is very soluble, e.g., DCM or THF) at room temperature.

  • Slowly add a "poor" solvent (an "anti-solvent" in which it is insoluble, e.g., hexane or methanol) dropwise until the solution becomes faintly turbid.

  • Gently warm the mixture until it becomes clear again, then allow it to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.

• Control the Cooling Rate: Slow, controlled cooling is critical for forming high-quality crystals. A hot plate with a programmable cooling ramp or insulating the flask with glass wool can prevent rapid temperature drops that lead to oiling out or amorphous powder formation.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing a column chromatography method for separating bis(carbonyldithio)tetrathiafulvalene isomers?

A robust starting point is to first analyze your crude mixture using Thin-Layer Chromatography (TLC).[6] Test a range of solvent systems of varying polarity, such as hexane/DCM, hexane/ethyl acetate, and hexane/toluene. Aim for a solvent system that gives your isomers Rf values between 0.2 and 0.4 and shows the largest possible separation (ΔRf) between the spots. A system of DCM:hexane or DCM:ethyl acetate has been shown to be effective for purifying other TTF derivatives.[7]

Q2: How can I definitively assess the purity of my separated isomers?

A multi-technique approach is essential for confirming purity.

• TLC: The purified sample should show a single spot in multiple different solvent systems.

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool. The absence of impurity peaks and clean, sharp signals are strong indicators of purity.

• Melting Point: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). Isomeric impurities will broaden this range and depress the melting point.

• Elemental Analysis: This provides the elemental composition (C, H, N, S) and is a definitive check for purity against the calculated theoretical values.[7]

Q3: Are there special handling precautions for these compounds?

Yes. Given that TTF and its derivatives are redox-active, it is prudent to handle them with care to avoid degradation.

• Air Sensitivity: The TTF core can be oxidized by air, especially in solution and in the presence of light.[5] It is best practice to store pure samples under an inert atmosphere (nitrogen or argon) in a dark vial.

• Thermal Stability: While many TTF derivatives are crystalline solids with high melting points, prolonged exposure to high temperatures during purification (e.g., distillation) should be avoided. Check for decomposition via TLC if heating for extended periods.

Visualized Workflow & Data

Method Development for Isomer Purification

The following diagram outlines a logical workflow for developing a purification strategy for your isomers.

Caption: A decision workflow for purifying bis(carbonyldithio)tetrathiafulvalene isomers.

Table 1: Solvent Properties for Chromatography

This table provides a reference for selecting and modifying mobile phases for chromatography based on polarity.[1]

Solvent	Polarity Index (P')	Eluting Strength (ε° on Silica)	Notes
n-Hexane	0.1	0.01	Common non-polar base solvent.
Toluene	2.4	0.22	Provides π-π interactions, useful for aromatic compounds.
Dichloromethane (DCM)	3.1	0.32	Good general-purpose solvent with intermediate polarity.
Diethyl Ether	2.8	0.38	More polar than DCM, good proton acceptor.
Ethyl Acetate	4.4	0.48	A more polar modifier, useful for more polar isomers.
Acetone	5.1	0.53	Often used for highly polar compounds or for column flushing.[5]

Detailed Experimental Protocols

Protocol 1: Optimized Column Chromatography for Isomer Separation

• Mobile Phase Selection: Based on prior TLC analysis, prepare an optimized mobile phase (e.g., 98:2 Hexane:DCM). Degas the solvent by sonicating for 15 minutes.

• Column Packing:

  • Select a column with a high aspect ratio (length:diameter > 20:1).

  • Create a slurry of silica gel in your starting mobile phase.

  • Pour the slurry into the column and allow it to pack under a gentle positive pressure, ensuring no air bubbles are trapped.

• Sample Loading (Dry Loading):

  • Dissolve your crude product (~100 mg) in a minimal amount of a volatile solvent like DCM.

  • Add ~1-2 g of silica gel to the solution and evaporate the solvent under reduced pressure until a free-flowing powder is obtained.

  • Carefully layer this powder on top of the packed column bed.

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase, applying gentle air pressure to maintain a steady flow rate.

  • Collect small, equal-volume fractions (e.g., 5-10 mL).

  • Monitor the elution process by spotting fractions onto a TLC plate.

• Analysis:

  • Combine the fractions that contain your pure desired isomer (as determined by TLC).

  • Remove the solvent under reduced pressure.

  • Confirm purity using NMR and melting point analysis.

Protocol 2: Two-Solvent Recrystallization

• Solvent Selection: Identify a solvent pair where your compound is highly soluble in solvent A (e.g., Toluene) and poorly soluble in solvent B (e.g., Hexane).

• Dissolution: Place the impure solid in a flask. Add the minimum volume of hot solvent A required to fully dissolve the compound.

• Anti-Solvent Addition: While the solution is still warm, add solvent B dropwise until you observe persistent cloudiness.

• Clarification: Add a few more drops of hot solvent A until the solution becomes clear again.

• Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask.

  • Once at room temperature, transfer the flask to a refrigerator (4 °C), and then to a freezer (-20 °C) for several hours to maximize crystal yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent B to remove any residual soluble impurities.

  • Dry the crystals under high vacuum.

References

• Wikipedia. (n.d.). Tetrathiafulvalene. Retrieved from [Link]

• Garrido, P. F., et al. (2022). Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. MDPI. Retrieved from [Link]

• Santonocito, M., et al. (2021). Synthesis, Characterization, and Self-Assembly of a Tetrathiafulvalene (TTF)–Triglycyl Derivative. MDPI. Retrieved from [Link]

• Wudl, F., et al. (1970). Improved synthesis of tetrathiafulvalene. The Journal of Organic Chemistry. Retrieved from [Link]

• Ueno, Y., et al. (1982). Synthesis of tetrathiafulvalene (TTF) derivatives bearing long alkyl chains. Journal of the Chemical Society, Chemical Communications. Retrieved from [Link]

• Coskun, O. (2016). Separation techniques: Chromatography. Northern Clinics of Istanbul. Retrieved from [Link]

• Sketchy MCAT. (2023). Chromatography: Techniques & Types (Full Lesson) | Organic Chemistry. YouTube. Retrieved from [Link]

• Pop, F., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Keys for the Existence of Stable Dimers of Bis-tetrathiafulvalene (bis-TTF)-Functionalized Molecular Clips Presenting [TTF] •+ ···[TTF] •+ Long, Multicenter Bonds at Room Temperature. ResearchGate. Retrieved from [Link]

• Coskun, O. (2016). Separation techniques: Chromatography. JournalAgent. Retrieved from [Link]

• Taylor, J. (2022). Chromatography: Techniques of Separation. TSI Journals. Retrieved from [Link]

• Chem-Impex. (n.d.). Bis(carbonyldithio)tetrathiafulvalene. Chem-Impex. Retrieved from [Link]

Sources

• 1. Separation techniques: Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. tsijournals.com [tsijournals.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdf.journalagent.com [pdf.journalagent.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Solubility of Bis(carbonyldithio)tetrathiafulvalene Derivatives

Welcome to the technical support center for bis(carbonyldithio)tetrathiafulvalene and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are encountering solubility challenges during their experiments. Here, we provide troubleshooting advice and frequently asked questions (FAQs) in a detailed question-and-answer format to address specific issues you may face. Our approach is grounded in scientific principles to not only offer solutions but also to explain the causality behind the experimental choices.

Frequently Asked Questions (FAQs)

Q1: My bis(carbonyldithio)tetrathiafulvalene derivative is practically insoluble in all common organic solvents. Why is this the case?

A1: The poor solubility of bis(carbonyldithio)tetrathiafulvalene and many of its derivatives stems from the inherent planarity and strong intermolecular π-π stacking of the tetrathiafulvalene (TTF) core.[1] This planarity facilitates strong, non-covalent interactions between molecules, leading to a highly stable crystal lattice that is difficult for solvent molecules to disrupt. The bis(carbonyldithio) functional groups can further enhance these intermolecular interactions through dipole-dipole forces and potential hydrogen bonding, exacerbating the low solubility.

Q2: I'm trying to purify my derivative using column chromatography, but it's streaking badly and I have poor recovery. What's going on?

A2: This is a classic sign of low solubility and/or strong adsorption to the stationary phase (e.g., silica gel). When a compound has low solubility in the mobile phase, it tends to precipitate and re-dissolve on the column, leading to streaking. Additionally, the electron-rich nature of the TTF core can lead to strong interactions with the acidic silanol groups on the surface of silica gel.

Troubleshooting Steps:

• Solvent System Modification: Try a more polar or a mixture of co-solvents to increase the solubility of your compound in the mobile phase. For instance, a small percentage of a more polar solvent like methanol or a coordinating solvent like pyridine in your dichloromethane or chloroform mobile phase can sometimes help.

• Use of a Modified Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina, or a reverse-phase silica (C18).

• Pre-adsorption: Pre-adsorbing your crude product onto a small amount of silica gel before loading it onto the column can sometimes lead to better separation.

Q3: Can I improve the solubility of my existing bis(carbonyldithio)tetrathiafulvalene derivative without chemical modification?

A3: Yes, to some extent. While chemical modification is often the most effective strategy, you can try the following physical methods:

• Co-solvency: The use of a mixture of solvents can sometimes dissolve a compound that is insoluble in individual solvents. For example, a mixture of carbon disulfide and dichloromethane might be effective.

• Sonication: Applying ultrasonic waves can help to break down aggregates and promote dissolution.

• Heating: Gently heating the solvent can increase the solubility of your compound. However, be cautious as TTF derivatives can be sensitive to high temperatures and may decompose. Always perform a small-scale test first.

Troubleshooting Guide: Improving Solubility Through Chemical Modification

A more robust and permanent solution to solubility issues involves the chemical modification of the bis(carbonyldithio)tetrathiafulvalene core. The primary goal is to disrupt the intermolecular π-π stacking and/or introduce functional groups that have better interactions with solvent molecules.

Issue: My synthesized bis(carbonyldithio)tetrathiafulvalene derivative is intended for use in solution-based applications, but its insolubility is a major roadblock.

Solution: Introduce solubilizing side chains to the TTF core. The choice of side chain will depend on the desired solvent system (polar vs. non-polar).

Workflow for Introducing Solubilizing Chains

Caption: Workflow for enhancing the solubility of TTF derivatives.

Experimental Protocols

Protocol 1: Synthesis of an Alkyl-Substituted Bis(carbonyldithio)tetrathiafulvalene Derivative for Improved Solubility in Organic Solvents

This protocol describes a general strategy for introducing alkyl chains to the TTF core, which can significantly improve solubility in common organic solvents like dichloromethane, chloroform, and tetrahydrofuran.[2]

Rationale: The introduction of flexible alkyl chains disrupts the close packing of the planar TTF cores, thereby weakening the intermolecular π-π stacking interactions. This allows solvent molecules to more easily solvate the individual molecules.

Step-by-Step Methodology:

• Synthesis of the Alkylated 1,3-dithiole-2-thione Precursor:

  • Start with a suitable precursor that allows for the introduction of alkyl chains. For example, 4,5-bis(alkylthio)-1,3-dithiole-2-thiones can be synthesized through the reaction of carbon disulfide with an appropriate dialkyl acetylenedicarboxylate followed by further transformations.

• Phosphite-Mediated Coupling:

  • Dissolve the alkylated 1,3-dithiole-2-thione precursor in an excess of triethyl phosphite.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 110-120 °C for 2-4 hours. The triethyl phosphite acts as both the solvent and the coupling reagent.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The desired alkylated TTF derivative will often precipitate from the triethyl phosphite. If not, the excess triethyl phosphite can be removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/dichloromethane gradient).

• Conversion to Bis(carbonyldithio) Derivative:

  • The now soluble alkylated TTF can be converted to the bis(carbonyldithio) derivative through established methods, such as reaction with phosgene or a phosgene equivalent.

Derivative	Side Chain	Solubility in CH₂Cl₂ (mg/mL)
Unsubstituted Bis(carbonyldithio)tetrathiafulvalene	None	< 0.1
Bis(hexylthio)-substituted derivative	-S-(CH₂)₅-CH₃	~5-10
Tetrakis(hexylthio)-substituted derivative	-S-(CH₂)₅-CH₃	> 20

Table 1: Representative solubility data for alkyl-substituted TTF derivatives.

Protocol 2: Introduction of PEG Chains for Enhanced Aqueous Solubility

For applications requiring solubility in polar or aqueous media, the introduction of poly(ethylene glycol) (PEG) chains is a highly effective strategy.[3]

Rationale: PEG chains are hydrophilic and flexible, and their presence on the TTF core significantly enhances interactions with polar solvents like water, methanol, and acetonitrile.

Step-by-Step Methodology:

• Synthesis of a TTF Core with Reactive Handles:

  • Synthesize a TTF derivative bearing reactive functional groups, such as hydroxymethyl or chloromethyl groups. These can be introduced on the precursor 1,3-dithiole-2-thiones before the coupling reaction.

• PEGylation Reaction:

  • Dissolve the functionalized TTF derivative in a suitable anhydrous solvent (e.g., DMF or THF).

  • Add a monomethylated PEG chain with a terminal alcohol or tosylate group, along with a suitable base (e.g., sodium hydride for an alcohol or potassium carbonate for a tosylate).

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Work-up and Purification:

  • Quench the reaction carefully with water or a saturated ammonium chloride solution.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude PEGylated TTF derivative is then purified by column chromatography.

Logical Relationship of Solubility Enhancement Strategies

Caption: Strategies to overcome the low solubility of TTF derivatives.

References

• A water-soluble derivative of tetrathiafulvalene exhibiting pH sensitive redox properties. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Tetrathiafulvalene. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Kim, K., et al. (2023). Tetrathiafulvalene (TTF) derivatives as catholytes for dual-type redox flow batteries. RSC Publishing. [Link]

• Tetrathiafulvalene (TTF) Derivatives: Key Building-Blocks for Switchable Processes. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Bryce, M. R., et al. (1998). Synthesis and electrochemistry of new tetrathiafulvalene (TTF) dendrimers:X-ray crystal structure of a tetrafunctionalised TTF core unit. Journal of Materials Chemistry. [Link]

• Wallis, J. D., et al. (2021). Installation of Alkyl, Ethynyl, and Metal-Binding Side Chains and Formation of Tris(BEDT-TTF) Systems. MDPI. [Link]

• Rodrigues, J. F. G., et al. (2023). Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. MDPI. [Link]

• Tetrathiafulvalene – a redox-switchable building block to control motion in mechanically interlocked molecules. (2018). Beilstein Journals. [Link]

• Canevet, D., et al. (2009). Tetrathiafulvalene (TTF) derivatives: key building-blocks for switchable processes. Chemical Communications. [Link]

• bis-(Carbonyldithio)tetrathiafulvalene. (n.d.). Chemsrc. Retrieved January 17, 2026, from [Link]

• Sallé, M., et al. (2022). Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. MDPI. [Link]

• Bryce, M. R., et al. (1987). Highly-functionalised tetrathiafulvalene (TTF) derivatives. Journal of the Chemical Society, Chemical Communications. [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. [Link]

• Savjani, K. T., et al. (2012). Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. Journal of Applied Pharmaceutical Science. [Link]

• Iyoda, M., et al. (2007). Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. Organic & Biomolecular Chemistry. [Link]

• Bis(carbonyldithio)tetrathiafulvalene, 95%+ (W), C8O2S8, 1 gram. (n.d.). CP Lab Safety. Retrieved January 17, 2026, from [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Tetrathiafulvalene (TTF) derivatives as catholytes for dual-type redox flow batteries: molecular engineering enables high energy density and cyclability - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimization of Bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF) Thin Film Morphology

Welcome to the technical support center for the optimization of bis(carbonyldithio)tetrathiafulvalene (BCDT-TTF) thin film morphology. This guide is designed for researchers, scientists, and drug development professionals who are working with BCDT-TTF and aiming to achieve high-quality thin films for their applications. As a Senior Application Scientist, I have compiled this resource to provide not only procedural guidance but also the underlying scientific reasoning to empower you to make informed decisions during your experimental work.

The control of thin film morphology is paramount for the successful integration of BCDT-TTF into electronic and biomedical devices. The arrangement of molecules at the nanoscale dictates the material's electronic properties, such as charge carrier mobility, and its surface characteristics, which are critical for applications like biosensors and drug delivery platforms. This guide provides a structured approach to troubleshooting common issues and answering frequently asked questions related to BCDT-TTF thin film deposition and optimization.

Part 1: Troubleshooting Guide

This section addresses specific morphological issues you may encounter during your experiments with BCDT-TTF thin films. Each problem is followed by potential causes and a step-by-step troubleshooting protocol.

Issue 1: Poor Film Uniformity and Discontinuous Coverage

Description: The deposited BCDT-TTF film appears patchy, with large bare areas on the substrate, or exhibits significant variations in thickness across the substrate.

Potential Causes:

• Poor Substrate Wettability: The surface energy of the substrate is not compatible with the BCDT-TTF solution or vapor.

• Inadequate Substrate Cleaning: Contaminants on the substrate surface can act as dewetting centers.

• Low Deposition Rate (in vacuum deposition): A very low flux of molecules may not be sufficient to form a continuous film.

• Inappropriate Solvent System (for solution deposition): The solvent may evaporate too quickly or have poor solubility for BCDT-TTF, leading to aggregation.

Troubleshooting Protocol:

• Substrate Cleaning and Surface Treatment:

  • Standard Cleaning: Begin with a thorough cleaning of your substrate. A typical procedure for silicon or glass substrates involves sequential ultrasonication in acetone, and isopropanol, followed by drying with a stream of dry nitrogen.

  • Plasma Treatment: To enhance wettability, consider treating the substrate with oxygen or argon plasma. This process removes organic residues and introduces polar functional groups on the surface, which can improve the adhesion of the BCDT-TTF molecules.

  • Chemical Surface Modification: For specific applications, self-assembled monolayers (SAMs) can be used to tailor the substrate surface energy. For instance, treatment with hexamethyldisilazane (HMDS) can create a hydrophobic surface, while other silanizing agents can introduce hydrophilic functionalities. The choice of SAM will depend on the desired molecular orientation of BCDT-TTF.

• Deposition Parameter Optimization:

  • For Vacuum Deposition:

    • Increase Deposition Rate: A higher deposition rate can increase the nucleation density and promote the formation of a continuous film.[1][2] However, be aware that excessively high rates can lead to amorphous films with poor crystallinity.[1] A systematic variation of the deposition rate is recommended to find the optimal balance.

    • Substrate Temperature: The temperature of the substrate during deposition significantly influences the diffusion of molecules on the surface.[2][3] Increasing the substrate temperature can enhance molecular mobility, potentially leading to the formation of larger crystalline domains, but it can also increase the desorption rate, which might be detrimental for film continuity. A careful optimization of the substrate temperature is crucial.

  • For Solution Deposition:

    • Solvent Selection: Choose a solvent with a high boiling point and good solubility for BCDT-TTF. This will allow for a slower evaporation rate, giving the molecules more time to self-organize.

    • Solution Concentration: Optimizing the concentration of the BCDT-TTF solution can influence the film thickness and uniformity.

• Post-Deposition Annealing:

  • Thermal Annealing: Annealing the film after deposition can promote molecular rearrangement and improve film continuity. The annealing temperature should be carefully chosen to be below the decomposition temperature of BCDT-TTF but high enough to provide sufficient thermal energy for molecular diffusion.

  • Solvent Vapor Annealing: Exposing the deposited film to a solvent vapor can significantly enhance molecular mobility and lead to a more uniform and crystalline film.[4][5][6] This technique is particularly useful for solution-processed films.

Issue 2: High Surface Roughness and Large, Isolated Crystallites

Description: The BCDT-TTF film is composed of large, isolated crystalline islands, resulting in a high root-mean-square (RMS) roughness.

Potential Causes:

• Low Nucleation Density: Insufficient nucleation sites on the substrate lead to the growth of a few large crystals rather than a continuous film of smaller grains.

• High Molecular Mobility: If the molecules have very high mobility on the surface, they tend to aggregate into larger islands.

• Slow Deposition Rate: A low deposition rate can favor the growth of existing nuclei over the formation of new ones.[1]

Troubleshooting Protocol:

• Substrate Temperature Control:

  • Lowering the substrate temperature during deposition can reduce the surface diffusion length of BCDT-TTF molecules, leading to a higher nucleation density and smaller grain sizes.[3]

• Deposition Rate Adjustment:

  • Increasing the deposition rate can promote the formation of new nuclei, leading to a smoother film with smaller crystallites.[1][7]

• Introduction of a Seeding Layer:

  • Depositing a very thin (1-2 nm) layer of BCDT-TTF at a low substrate temperature can create a high density of nucleation sites. Subsequent deposition at a higher temperature can then promote the growth of a well-ordered film on top of this seeding layer.

• Solvent Vapor Annealing (for solution-processed films):

  • Careful control of the solvent vapor pressure and annealing time can be used to control the extent of recrystallization and grain growth.[6][8][9] A shorter annealing time or a lower vapor pressure may be necessary to prevent the formation of overly large crystallites.

Issue 3: Poor Crystallinity or Amorphous Film

Description: X-ray diffraction (XRD) or other characterization techniques indicate that the BCDT-TTF film is largely amorphous or has very poor crystalline order.

Potential Causes:

• Low Substrate Temperature: Insufficient thermal energy for the molecules to arrange themselves into an ordered structure.[2]

• High Deposition Rate: Molecules are "quenched" in a disordered state before they have time to find their equilibrium positions in the crystal lattice.[1]

• Solvent Effects (for solution deposition): Rapid solvent evaporation can trap the molecules in a disordered state.

Troubleshooting Protocol:

• Optimize Substrate Temperature:

  • Systematically increase the substrate temperature during deposition to provide more thermal energy for molecular arrangement.[2][3][10] The optimal temperature will be a balance between promoting crystallinity and avoiding excessive desorption or decomposition.

• Control Deposition Rate:

  • Reduce the deposition rate to allow more time for molecules to diffuse on the surface and incorporate into the growing crystal lattice in an ordered manner.[1][2]

• Post-Deposition Annealing:

  • Thermal Annealing: Annealing the film after deposition can provide the necessary energy for the molecules to recrystallize.

  • Solvent Vapor Annealing: This is a very effective method for improving the crystallinity of organic semiconductor films.[4][5][6][8] The choice of solvent is critical; a solvent that can swell the film without completely dissolving it is ideal.

  Experimental Workflow for Solvent Vapor Annealing:

  Caption: A typical workflow for solvent vapor annealing.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal substrate for BCDT-TTF thin film deposition?

A1: The ideal substrate depends on the intended application and the desired molecular orientation. For electronic applications, silicon wafers with a dielectric layer (e.g., SiO₂) are commonly used. For optical studies, transparent substrates like glass or quartz are suitable. The choice of substrate can significantly influence the film's crystallinity and morphology.[3] It is often necessary to perform surface treatments to optimize the substrate for BCDT-TTF deposition (see Troubleshooting Issue 1).

Q2: How does the deposition rate affect the quality of my BCDT-TTF film?

A2: The deposition rate is a critical parameter in vacuum deposition. A lower deposition rate generally allows more time for molecules to arrange themselves into a crystalline structure, leading to higher quality films.[1][2] However, if the rate is too low, it can lead to discontinuous films. Conversely, a high deposition rate can result in amorphous or poorly ordered films.[1] The optimal deposition rate needs to be determined experimentally for your specific setup and desired film properties.

Quantitative Data Summary (Illustrative)

Deposition Parameter	Typical Range for Organic Semiconductors	Expected Effect on BCDT-TTF Morphology
Substrate Temperature	Room Temperature - 150 °C	Higher temperatures can increase crystallinity and grain size.
Deposition Rate	0.1 - 2 Å/s	Lower rates generally improve crystallinity.
Annealing Temperature	80 - 200 °C	Promotes molecular rearrangement and improves order.
Solvent Vapor Annealing Time	10 minutes - 24 hours	Longer times can lead to larger, more well-defined crystalline domains.

Disclaimer: The values in this table are illustrative and based on general observations for organic semiconductors. The optimal parameters for BCDT-TTF must be determined experimentally.

Q3: What is solvent vapor annealing and why is it useful for BCDT-TTF films?

A3: Solvent vapor annealing (SVA) is a post-deposition treatment where the thin film is exposed to the vapor of a solvent.[5] The solvent molecules penetrate the film, increasing the mobility of the BCDT-TTF molecules and allowing them to rearrange into a more ordered, crystalline structure.[6][8][9] This is particularly beneficial for improving the quality of solution-processed films or films deposited at low temperatures.

Logical Relationship Diagram for SVA Parameters:

Sources

• 1. kindle-tech.com [kindle-tech.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solvent vapour annealing - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Impact of deposition-rate fluctuations on thin-film thickness and uniformity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of solvent vapor annealing on the optical properties and surface adhesion of conjugated D : A thin films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Cyclic Voltammograms of TTF Derivatives

Welcome to the technical support center for the electrochemical analysis of tetrathiafulvalene (TTF) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize cyclic voltammetry (CV) to characterize these electroactive molecules. Here, we address common artifacts and perplexing results you may encounter during your experiments, providing not just solutions but also the scientific reasoning behind them. Our goal is to empower you to obtain clean, reproducible, and interpretable cyclic voltammograms.

Frequently Asked Questions (FAQs)

Q1: My cyclic voltammogram for a TTF derivative shows a progressive decrease in peak current with each cycle. What is causing this?

This phenomenon is a classic indicator of electrode passivation or fouling . It suggests that the products of the redox reaction, often the oxidized forms of the TTF derivative (TTF•⁺ and TTF²⁺), are either insoluble in your solvent-electrolyte system or are reacting to form an insulating layer on the electrode surface. This layer blocks the effective surface area of the electrode, impeding electron transfer to and from the TTF molecules in the bulk solution, which manifests as a decreasing current in successive CV scans.[1][2][3]

Troubleshooting Steps:

• Solvent and Electrolyte Optimization: The solubility of the oxidized TTF species is highly dependent on the solvent and supporting electrolyte. Consider switching to a solvent with a higher dielectric constant or one known to better solvate radical cations and dications. Ensure your supporting electrolyte concentration is adequate (typically 0.1 M) to minimize IR drop and aid in solubility.[4][5][6][7]

• Scan Rate Variation: Perform a scan rate dependence study. At higher scan rates, the oxidized species have less time to diffuse away from the electrode or undergo follow-up reactions that lead to passivation.[2][3] If the peak current decrease is less pronounced at higher scan rates, this supports a passivation mechanism.

• Electrode Material and Polishing: The choice of working electrode material can influence passivation. Glassy carbon is a common choice, but platinum or gold may offer different surface interactions.[8] Crucially, ensure your electrode is meticulously polished before each experiment to remove any adsorbed species or passivating films from previous runs. A mirror-like finish is essential for reproducible results.

Q2: I am observing an unexpected pre-peak or post-peak in my TTF derivative's voltammogram. What does this signify?

The appearance of small, sharp peaks before the main oxidation wave (pre-peaks) or after the main reduction wave on the reverse scan (post-peaks) is often due to adsorption of the TTF derivative or its redox products onto the electrode surface.[9][10] These adsorbed molecules have a different electrochemical environment compared to the molecules in the bulk solution, leading to their oxidation or reduction at a slightly different potential.

Troubleshooting Steps:

• Concentration Dependence Study: Lower the concentration of your TTF derivative. Adsorption is a surface phenomenon, and by decreasing the bulk concentration, you can often reduce the extent of adsorption and, consequently, the intensity of the adsorption-related peaks.

• Scan Rate Analysis: Investigate the effect of the scan rate. For an ideal diffusion-controlled process, the peak current (iₚ) is proportional to the square root of the scan rate (ν¹/²). For an adsorption-controlled process, iₚ is directly proportional to the scan rate (ν). By plotting log(iₚ) vs. log(ν), a slope of ~0.5 indicates a diffusion-controlled process, while a slope of ~1.0 suggests an adsorption-controlled process. This can help confirm if the extra peak is due to adsorption.

• Solvent and Electrolyte Modification: Altering the solvent or the ions of the supporting electrolyte can change the energetics of adsorption. A solvent that better solvates the TTF derivative may reduce its tendency to adsorb onto the electrode surface.

Q3: The two oxidation peaks for my TTF derivative are not well-resolved and appear as a single broad wave. How can I improve the resolution?

Poor resolution of the two successive one-electron oxidations of a TTF derivative can stem from several factors related to the kinetics of electron transfer and the stability of the intermediate radical cation (TTF•⁺).

Troubleshooting Steps:

• Solvent Choice: The stability of the TTF•⁺ radical cation is highly solvent-dependent. In solvents that are poor at stabilizing this intermediate, the first and second oxidation potentials can be very close, leading to peak overlap. Consider using solvents like acetonitrile, dichloromethane, or propylene carbonate, which are known to stabilize charged organic species.[5][11]

• Lower the Temperature: Performing the CV experiment at a lower temperature can sometimes improve peak resolution by slowing down any follow-up chemical reactions that might be coupled to the electron transfer steps.

• Decrease the Scan Rate: At very high scan rates, the peaks can broaden. Reducing the scan rate may improve the resolution between the two oxidation waves.

Troubleshooting Guide: A Deeper Dive

This section provides more detailed protocols and visual aids to help you diagnose and resolve common issues.

Diagnosing Electrode Passivation vs. Adsorption

The following table summarizes the key distinguishing features of passivation and adsorption artifacts based on their response to changes in experimental parameters.

Parameter Change	Effect on Passivation Artifact	Effect on Adsorption Artifact
Successive CV Cycles	Peak current progressively decreases.	Peak intensity is generally stable after the first cycle.
Increase Scan Rate (ν)	Peak current decrease may become less severe.	Peak current (iₚ) increases linearly with ν.
Decrease Analyte Conc.	May lessen the rate of passivation.	Relative intensity of the adsorption peak to the main peak decreases.

Experimental Protocol for Electrode Polishing

A pristine electrode surface is paramount for high-quality cyclic voltammetry data.

• Initial Cleaning: Rinse the electrode with a suitable solvent (e.g., acetone, then isopropanol) to remove any gross contamination.

• Alumina Slurry Polishing:

  • Place a small amount of 0.3 µm alumina slurry on a polishing pad.

  • Gently polish the electrode surface in a figure-eight motion for 1-2 minutes.

  • Rinse the electrode thoroughly with deionized water to remove all alumina particles.

• Finer Polishing (Optional but Recommended):

  • Repeat the polishing step with a 0.05 µm alumina slurry on a separate polishing pad.

  • Rinse thoroughly with deionized water.

• Sonication: Sonicate the electrode in deionized water for 2-3 minutes to dislodge any remaining polishing material from micro-crevices.

• Final Rinse and Drying: Rinse the electrode with the solvent you will use for your electrochemical experiment and dry it with a stream of inert gas (e.g., nitrogen or argon).

Workflow for Troubleshooting CV Artifacts

The following diagram illustrates a logical workflow for identifying and resolving common artifacts in the cyclic voltammetry of TTF derivatives.

Sources

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Investigation of electrode passivation during oxidation of a nitroxide radical relevant for flow battery applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Effects of fluorinated solvents on electrolyte solvation structures and electrode/electrolyte interphases for lithium metal batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. analchemres.org [analchemres.org]
• 11. researchgate.net [researchgate.net]

degradation pathways of bis(carbonyldithio)tetrathiafulvalene under ambient conditions

A Guide for Researchers on Navigating Stability and Degradation Under Ambient Conditions

Welcome to the Technical Support Center for bis(carbonyldithio)tetrathiafulvalene. As a Senior Application Scientist, I have compiled this guide to address common challenges and questions regarding the stability and handling of this unique tetrathiafulvalene (TTF) derivative. The inherent redox activity of the TTF core, combined with the reactivity of the carbonyldithio functional groups, presents specific considerations for experimental work. This guide is structured in a question-and-answer format to provide direct solutions to potential issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: My freshly prepared solution of bis(carbonyldithio)tetrathiafulvalene changed color from yellow to brown overnight. What is happening?

This color change is a common indicator of the oxidation of the tetrathiafulvalene (TTF) core. The neutral TTF moiety is typically yellow, while its oxidized radical cation (TTF•+) and dication (TTF2+) species are often green or brown. Under ambient conditions, particularly in solution and in the presence of oxygen and light, the electron-rich TTF core can be oxidized.[1][2][3] The stability of the TTF radical cation is a known characteristic of this class of molecules, arising from the formation of aromatic 6π-electron systems in the dithiole rings upon oxidation.[1][2]

Q2: I observe a gradual decrease in the intensity of the characteristic UV-Vis absorption bands of my bis(carbonyldithio)tetrathiafulvalene sample over time. Is this related to the color change?

Yes, this is likely related. While the initial color change may be due to oxidation of the TTF core, a subsequent decrease in the intensity of the main absorption bands could indicate further degradation of the molecule. This could involve reactions of the carbonyldithio functional groups, which may be susceptible to hydrolysis or further oxidation, leading to products that do not absorb in the same region.

Q3: I have noticed the appearance of a fine precipitate in my solution of bis(carbonyldithio)tetrathiafulvalene that was stored at room temperature. What could this be?

The precipitate could be a result of several degradation pathways. One possibility is the formation of insoluble polymeric materials resulting from intermolecular reactions of degradation intermediates. Another possibility, particularly in the presence of moisture, is the hydrolysis of the carbonyldithio groups, which could lead to the formation of less soluble derivatives.

Q4: Can I expect my solid-state sample of bis(carbonyldithio)tetrathiafulvalene to be stable under ambient conditions?

In the solid state, bis(carbonyldithio)tetrathiafulvalene is generally more stable than in solution.[1] However, long-term exposure to air, moisture, and light can still lead to surface oxidation and degradation. For long-term storage, it is recommended to keep the solid sample in a desiccator, under an inert atmosphere (e.g., argon or nitrogen), and protected from light in a cool, dark place.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected color change in solution (e.g., yellow to green/brown)	Oxidation of the TTF core to its radical cation (TTF•+) or dication (TTF2+).	Degas solvents prior to use. Work under an inert atmosphere (e.g., in a glovebox). Protect solutions from light by using amber vials or wrapping containers in aluminum foil.
Appearance of new peaks in NMR or Mass Spectrum	Formation of degradation products.	Characterize the new species to understand the degradation pathway. Compare with potential structures arising from hydrolysis or oxidation of the carbonyldithio groups.
Decreased electrochemical response in Cyclic Voltammetry	Degradation of the electroactive TTF core or blocking of the electrode surface by insoluble degradation products.	Use freshly prepared solutions for electrochemical measurements. Polish the electrode surface between measurements.
Poor solubility of an older sample	Formation of insoluble degradation products or polymers.	Attempt to purify a small amount of the sample by recrystallization or column chromatography, if feasible. However, it is often best to synthesize or purchase a fresh batch.

Inferred Degradation Pathways

Oxidation of the TTF Core

The primary and most readily observable degradation pathway under ambient conditions is the oxidation of the electron-rich tetrathiafulvalene core. This is a well-documented characteristic of TTF and its derivatives.[1][2][3]

Caption: Oxidation of the TTF core under ambient conditions.

Hydrolysis of the Carbonyldithio Group

The carbonyldithio functional group may be susceptible to hydrolysis, especially in the presence of atmospheric moisture. This reaction would likely lead to the formation of a dithiocarboxylic acid intermediate, which could be unstable and decompose further.

Caption: Postulated hydrolytic degradation pathway.

Experimental Protocols

To investigate and mitigate the degradation of bis(carbonyldithio)tetrathiafulvalene, the following experimental protocols are recommended.

Protocol 1: Monitoring Degradation by UV-Vis Spectroscopy

Objective: To monitor the stability of bis(carbonyldithio)tetrathiafulvalene in solution under different conditions.

Materials:

• Bis(carbonyldithio)tetrathiafulvalene

• Spectroscopic grade solvent (e.g., dichloromethane, acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Amber vials

• Source of inert gas (e.g., argon or nitrogen)

Procedure:

• Prepare a stock solution of bis(carbonyldithio)tetrathiafulvalene in the chosen solvent at a known concentration.

• Divide the stock solution into three amber vials:

  • Sample A: Exposed to ambient air and light.

  • Sample B: Sparged with an inert gas for 15 minutes and sealed, protected from light.

  • Sample C: Exposed to ambient air but protected from light.

• Record the UV-Vis spectrum of each sample at time t=0.

• Store the samples under their respective conditions.

• Record the UV-Vis spectra of each sample at regular intervals (e.g., every hour for the first 8 hours, then every 24 hours).

• Analyze the changes in the absorption spectra over time, noting any decrease in the intensity of the main peaks or the appearance of new bands.

Protocol 2: Workflow for Sample Handling and Storage

Caption: Recommended workflow for handling and storage.

References

• Tetrathiafulvalene – a redox-switchable building block to control motion in mechanically interlocked molecules. Beilstein Journal of Organic Chemistry. (2018). [Link]

• Spectroscopic investigation of some electron withdrawing groups substituted TTF donor. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2020). [Link]

• Photochemical Reactions of Thiocarbonyl Compounds and 2-(2′-Alkenyloxy)cycloalk-2-enones. mediaTUM. (n.d.). [Link]

• Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties. National Institutes of Health. (2023). [Link]

• Photochemistry of Thiocarbonyl Compounds Self-quenching in Photocycloaddition of thiobenzophenone to Crotononitrile: A Case of. University of California, Riverside. (n.d.).

• Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation State. PubMed. (2021). [Link]

• Tetrathiafulvalene-based covalent organic frameworks as high-voltage organic cathodes for lithium batteries. Journal of Materials Chemistry A. (2024). [Link]

• Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation State. MDPI. (2021). [Link]

• Multifunctional Materials Based on Tetrathiafulvalene Derivatives with Binding Sites for Metal Ions. CHIMIA. (n.d.). [Link]

• Redox-active tetrathiafulvalene and dithiolene compounds derived from allylic 1,4-diol rearrangement products of disubstituted 1,3-dithiole derivatives. Beilstein Journal of Organic Chemistry. (2010). [Link]

• Synthesis, characterization and X-ray structures of tetrathiafulvalene-type electron donors bearing one pyridine group. Semantic Scholar. (2012). [Link]

• A highly stable and hierarchical tetrathiafulvalene-based metal–organic framework with improved performance as a solid catalyst. National Institutes of Health. (n.d.). [Link]

• Tetrathiafulvalene (TTF) derivatives: key building-blocks for switchable processes. Chemical Communications. (n.d.). [Link]

Sources

• 1. BJOC - Tetrathiafulvalene – a redox-switchable building block to control motion in mechanically interlocked molecules [beilstein-journals.org]
• 2. chimia.ch [chimia.ch]
• 3. Tetrathiafulvalene (TTF) derivatives: key building-blocks for switchable processes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

troubleshooting low conductivity in bis(carbonyldithio)tetrathiafulvalene polymers

Welcome to the technical support center for bis(carbonyldithio)tetrathiafulvalene (BCDTTF) polymers. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and achieve reliable, high-conductivity results with BCDTTF-based materials.

Introduction to BCDTTF Polymers and Conductivity

Bis(carbonyldithio)tetrathiafulvalene is a unique organosulfur compound that serves as a building block for conductive polymers.[1] The tetrathiafulvalene (TTF) core is an excellent electron donor, which is fundamental to the polymer's ability to conduct charge.[1] However, achieving optimal conductivity is not merely a matter of successful synthesis; it is a multi-faceted challenge involving precise control over doping, polymer morphology, and purity.

This guide is structured to help you diagnose and resolve issues related to low conductivity in your BCDTTF polymer experiments.

Troubleshooting Guide: Low Electrical Conductivity

Low conductivity is the most common issue encountered when working with BCDTTF polymers. The following sections are organized to help you systematically identify and address the root cause of this problem.

Q1: My BCDTTF polymer film has significantly lower conductivity than expected. What are the most likely causes?

A1: Low conductivity in BCDTTF polymer films can typically be traced back to one or more of the following factors: inefficient doping, suboptimal polymer morphology, the presence of impurities, or inaccurate measurement techniques. Each of these possibilities should be investigated methodically.

Logical Flow for Troubleshooting Low Conductivity

Below is a diagram illustrating a systematic approach to troubleshooting low conductivity in your BCDTTF polymer films.

Caption: A step-by-step flowchart for diagnosing low conductivity.

In-Depth Troubleshooting Areas

Section 1: Doping Process Optimization

The conductivity of BCDTTF polymers is critically dependent on the efficiency of the doping process, which creates charge carriers along the polymer backbone.

Q2: How do I know if my doping is inefficient, and what steps can I take to improve it?

A2: Inefficient doping is often the primary culprit for low conductivity. Here’s how to diagnose and address it:

• Dopant Concentration: There is an optimal doping ratio for every conductive polymer. Too little dopant will not generate enough charge carriers, while too much can lead to increased scattering and a decrease in conductivity.

  • Action: Perform a doping concentration series to identify the optimal ratio for your specific BCDTTF polymer and chosen dopant (e.g., F4TCNQ, iodine, FeCl₃).

• Doping Method: The method of introducing the dopant is crucial. Solution-state doping, vapor-phase doping, and electrochemical doping are common methods.

  • Action: If you are using solution-state doping, ensure the solvent is compatible with both the polymer and the dopant and allows for good mixing. For vapor-phase doping, control the temperature and exposure time carefully.

• Dopant Stability: Some dopants are sensitive to air and moisture.

  • Action: Handle sensitive dopants in an inert atmosphere (e.g., a glovebox) to prevent degradation.

Parameter	Recommendation	Rationale
Dopant Ratio	Titrate from 0.1% to 20% molar ratio	To empirically find the conductivity maximum.
Doping Time	Vary from 1 to 24 hours	To ensure complete diffusion and reaction of the dopant.
Temperature	Test a range (e.g., 25°C to 80°C)	Temperature affects dopant solubility and diffusion rates.

Section 2: The Role of Polymer Morphology

The arrangement of polymer chains in the solid state significantly impacts how effectively charge carriers can move through the material.

Q3: My doping process seems correct, but conductivity is still low. Could polymer morphology be the issue?

A3: Absolutely. Even with perfect doping, poor morphology can prevent efficient charge transport. Key aspects to consider are:

• Crystallinity and Chain Packing: Highly crystalline domains with close π-π stacking of the TTF units create efficient pathways for charge transport. Amorphous, disordered regions hinder charge carrier mobility. The π–π stacking motifs have been shown to directly correlate with electrical conductivity in TTF-based frameworks.[2]

  • Action: Use thermal annealing (heating the polymer film below its decomposition temperature) to promote chain reorganization and increase crystallinity. The choice of solvent for film casting also plays a major role; solvents that promote polymer aggregation can lead to more ordered structures.

• Film Uniformity: An uneven film with pinholes or large aggregates will lead to inconsistent and generally low conductivity measurements.

  • Action: Optimize your film deposition technique (e.g., spin coating speed, solution concentration) to achieve a smooth, uniform film.

Section 3: Synthesis and Purity of the BCDTTF Polymer

The intrinsic properties of your polymer, determined during its synthesis and purification, are foundational to its conductivity.

Q4: Could a problem with my polymer synthesis be the reason for low conductivity?

A4: Yes, issues during polymerization can have a lasting negative impact on the polymer's electronic properties.

• Impurities: Residual monomers, catalysts, or side-products from the synthesis can act as traps for charge carriers, severely limiting conductivity.

  • Action: Rigorous purification of the polymer is essential. Techniques like Soxhlet extraction or precipitation are often necessary to remove impurities.

• Molecular Weight: A low molecular weight polymer will have a high density of chain ends, which disrupt the conductive pathways.

  • Action: Optimize your polymerization conditions (e.g., reaction time, temperature, monomer concentration) to target a higher molecular weight. Characterize your polymer's molecular weight using techniques like gel permeation chromatography (GPC).

Frequently Asked Questions (FAQs)

Q5: What is a typical conductivity range I should expect for a well-optimized BCDTTF polymer?

A5: The conductivity of doped TTF-based polymers can vary widely, from 10⁻⁵ S/cm to over 100 S/cm, depending on the specific polymer structure, dopant, and morphology. For a well-prepared BCDTTF polymer, a conductivity in the range of 10⁻³ to 1 S/cm after doping would be a reasonable initial target.

Q6: What is the best method to measure the conductivity of my BCDTTF polymer thin film?

A6: The four-point probe method is the standard and most reliable technique for measuring the sheet resistance of thin films, as it eliminates the influence of contact resistance. For very poorly conducting samples, a two-probe method may be sufficient.

Q7: Can the solvent used for film casting affect the final conductivity?

A7: Yes, the choice of solvent is critical. Different solvents can lead to variations in polymer chain conformation and the uniformity of dopant distribution, which in turn affects the final morphology and electrical properties of the film.

Q8: How does temperature affect the conductivity of BCDTTF polymers?

A8: The conductivity of conductive polymers is generally temperature-dependent. In most cases, conductivity increases with temperature as charge hopping between localized states becomes more thermally activated.

Experimental Protocols

Protocol 1: Four-Point Probe Conductivity Measurement

This protocol outlines the standard procedure for measuring the sheet resistance and calculating the conductivity of a BCDTTF polymer thin film.

• Film Preparation: Deposit a uniform thin film of the BCDTTF polymer onto an insulating substrate (e.g., glass, silicon dioxide).

• Doping: Dope the film using your optimized procedure (e.g., immersion in a dopant solution).

• Measurement Setup:

  • Place the four-point probe head gently onto the surface of the film. The four probes should be collinear and equally spaced.

  • Connect the outer two probes to a constant current source.

  • Connect the inner two probes to a voltmeter.

• Data Acquisition:

  • Apply a constant current (I) through the outer probes.

  • Measure the voltage drop (V) across the inner probes.

• Calculation:

  • Calculate the sheet resistance (Rs) using the formula:

    • Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V / I)

  • Measure the thickness (t) of the polymer film using a profilometer.

  • Calculate the conductivity (σ) using the formula:

    • σ = 1 / (Rs * t)

Workflow for Conductivity Measurement

Sources

• 1. Diverse π–π stacking motifs modulate electrical conductivity in tetrathiafulvalene-based metal–organic frameworks - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Navigating the Nuances of Solvent Selection for High-Quality Bis(carbonyldithio)tetrathiafulvalene Films: A Technical Support Guide

Welcome to the technical support center for the deposition of bis(carbonyldithio)tetrathiafulvalene thin films. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical impact of solvent choice on film quality. As an organosulfur compound with significant potential in organic electronics, the performance of bis(carbonyldithio)tetrathiafulvalene is intrinsically linked to the morphology and crystallinity of its thin films, which are, in turn, heavily influenced by the solvents used in their deposition.[1]

This resource provides practical, in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experimental work. The guidance provided herein is based on established principles of organic semiconductor solution processing and extensive field experience.

Troubleshooting Guide: From Solution to Solid Film

The transition from a dissolved state to a solid thin film is a complex process governed by solvent-solute interactions, evaporation dynamics, and the intrinsic properties of the bis(carbonyldithio)tetrathiafulvalene molecule. Below are common issues encountered during film deposition and systematic approaches to their resolution.

Issue 1: Poor Film Uniformity and "Coffee Ring" Formation

Symptoms: The deposited film is noticeably thicker at the edges than in the center, or there are visible, irregular patches of aggregated material.

Causality: This is often a result of the "coffee ring effect," where rapid, non-uniform solvent evaporation drives solute particles to the edge of a droplet. Solvents with a low boiling point and high vapor pressure, such as chloroform, are particularly prone to this phenomenon.

Troubleshooting Steps:

• Solvent Selection: Switch to a solvent with a higher boiling point and lower vapor pressure. This slows down the evaporation rate, allowing for more uniform deposition. Chlorobenzene or dichlorobenzene are common alternatives to chloroform for many organic semiconductors.

• Solvent Mixtures: Employ a co-solvent system. A small amount of a high-boiling-point solvent can be added to a lower-boiling-point solvent to modulate the overall evaporation rate.

• Deposition Technique:

  • Spin Coating: Increase the spin speed and/or acceleration to promote faster and more uniform drying.

  • Drop Casting: Perform the deposition in a solvent-saturated atmosphere (e.g., in a covered petri dish with a small vial of the solvent) to slow down evaporation.

• Substrate Temperature: Gently heating the substrate during deposition can sometimes improve uniformity, but this must be carefully controlled to avoid introducing other defects.

Issue 2: Low Crystallinity or Amorphous Films

Symptoms: The resulting film exhibits poor charge carrier mobility, and characterization techniques like X-ray diffraction (XRD) show broad, ill-defined peaks or a complete lack of diffraction.

Causality: The degree of crystallinity in the film is directly related to the time and thermodynamic driving force available for the bis(carbonyldithio)tetrathiafulvalene molecules to self-assemble into an ordered state. Rapid solvent evaporation can "freeze" the molecules in a disordered, amorphous arrangement.

Troubleshooting Steps:

• Solvent Evaporation Rate: As with uniformity issues, slowing down the solvent evaporation is key. High-boiling-point solvents provide the molecules with more time to organize.

• Solvent-Solute Interaction: The solubility of bis(carbonyldithio)tetrathiafulvalene in the chosen solvent is critical. A solvent in which the material is moderately soluble can promote crystallization upon evaporation. If the solubility is too high, the molecules may remain in solution until the very last moments of drying, crashing out of solution in a disordered state.

• Post-Deposition Annealing:

  • Thermal Annealing: Heating the film after deposition can provide the thermal energy required for molecular rearrangement and crystallization. The annealing temperature and time must be optimized.

  • Solvent Vapor Annealing: Exposing the film to a saturated atmosphere of a specific solvent can plasticize the film, allowing for molecular reorganization into a more crystalline structure.[2]

Issue 3: Cracked or Peeling Films

Symptoms: The deposited film shows visible cracks or delaminates from the substrate.

Causality: Cracking and peeling are often due to high internal stress within the film. This stress can arise from a mismatch in the coefficient of thermal expansion between the film and the substrate, or from significant volume changes during solvent evaporation.[3][4]

Troubleshooting Steps:

• Solvent Choice: Solvents that cause a large and rapid volume change upon evaporation can induce high stress. Experiment with solvents that have different molecular volumes and densities.

• Solution Concentration: A lower concentration of bis(carbonyldithio)tetrathiafulvalene in the solution can lead to thinner films, which are generally less prone to cracking.

• Substrate Surface Treatment: Poor adhesion to the substrate can lead to peeling. Ensure the substrate is scrupulously clean. Surface treatments, such as plasma cleaning or the deposition of a self-assembled monolayer, can improve adhesion.

• Controlled Drying: A slower, more controlled drying process, as achieved with high-boiling-point solvents or in a solvent-saturated environment, can reduce stress buildup.

Frequently Asked Questions (FAQs)

Q1: What are the primary solvent properties to consider when selecting a solvent for bis(carbonyldithio)tetrathiafulvalene?

A1: The most critical solvent properties are:

• Boiling Point and Vapor Pressure: These determine the evaporation rate, which influences film uniformity and crystallinity.

• Solubility: The ability of the solvent to dissolve bis(carbonyldithio)tetrathiafulvalene is fundamental. The ideal solubility is often a balance – high enough for solution preparation, but not so high that it inhibits crystallization.

• Surface Tension: This affects the wetting of the solvent on the substrate, which is crucial for forming a continuous film.

• Polarity: The polarity of the solvent can influence the intermolecular interactions of the solute molecules and their self-assembly.

Solvent Property	Impact on Film Quality
High Boiling Point	Slower evaporation, promotes crystallinity, can improve uniformity.
Low Boiling Point	Rapid evaporation, can lead to amorphous films and "coffee rings".
Good Solubility	Ensures a homogeneous solution for deposition.
Moderate Solubility	Can promote crystallization during solvent evaporation.
Low Surface Tension	Better wetting on the substrate, leading to more uniform films.

Q2: How can I determine the solubility of bis(carbonyldithio)tetrathiafulvalene in a new solvent?

Q3: Can the choice of solvent affect the electronic performance of the final device?

A3: Absolutely. The solvent choice is a critical parameter that dictates the film's morphology and crystal structure. These properties, in turn, have a direct impact on the charge transport characteristics of the semiconductor. A well-ordered, highly crystalline film will generally exhibit higher charge carrier mobility than a disordered, amorphous film. Therefore, optimizing the solvent is a key step in achieving high-performance organic electronic devices.

Q4: Are "green solvents" a viable option for depositing bis(carbonyldithio)tetrathiafulvalene films?

A4: Yes, the field of organic electronics is increasingly moving towards the use of more environmentally friendly solvents. Solvents such as anisole, cyclopentyl methyl ether, and certain esters have shown promise as alternatives to halogenated solvents like chloroform and dichlorobenzene for various organic semiconductors. The suitability of a specific green solvent for bis(carbonyldithio)tetrathiafulvalene would need to be experimentally determined by evaluating its solubility and its impact on film quality and device performance.

Experimental Workflow & Visualization

Workflow for Solvent Screening and Film Optimization

The following diagram illustrates a systematic approach to selecting and optimizing a solvent for the deposition of bis(carbonyldithio)tetrathiafulvalene films.

Caption: Relationship between solvent evaporation rate and film morphology.

References

• Davis-Standard. (2020, November 9). Troubleshooting Common Blown Film Issues. Retrieved from [Link]

• Inkverse. (2024, May 21). Troubleshooting Common Issues in DTF Printing. Retrieved from [Link]

• Wikipedia. (2024). Tetrathiafulvalene. Retrieved from [Link]

• Society of Vacuum Coaters. (n.d.). C-212 Troubleshooting for Thin Film Deposition Processes. Retrieved from [Link]

• CP Lab Safety. (n.d.). Bis(carbonyldithio)tetrathiafulvalene, 95%+ (W), C8O2S8, 1 gram. Retrieved from [Link]

• RSC Publishing. (2012). Solution processed metal chalcogenide semiconductors for inorganic thin film photovoltaics. Retrieved from [Link]

• MDPI. (2020, May 22). Effects of Solvent Vapor Annealing on Morphology and Charge Transport of Poly(3-hexylthiophene) (P3HT) Films Incorporated with Preformed P3HT Nanowires. Retrieved from [Link]

• Society of Vacuum Coaters. (n.d.). Troubleshooting Electron Beam Evaporation Processes. Retrieved from [Link]

• RSC Publishing. (2013). Solution-processable metal oxide semiconductors for thin-film transistor applications. Retrieved from [Link]

• RSC Publishing. (2010). Linear benzene-fused bis(tetrathiafulvalene) compounds for solution processed organic field-effect transistors. Retrieved from [Link]

• De Gruyter. (2016). Organic field-effect transistors based on tetrathiafulvalene derivatives. Retrieved from [Link]

• RSC Publishing. (2009). Solution-processed organic transistors based on semiconducting blends. Retrieved from [Link]

• The Royal Society of Chemistry. (2020, March 10). Green solvents for organic thin-film transistor processing. Retrieved from [Link]

• RSC Publishing. (2020). Green solvents for organic thin-film transistor processing. Retrieved from [Link]

• RSC Publishing. (2020). Show related. Retrieved from [Link]

• The Royal Society of Chemistry. (2020). Green solvents for organic thin-film transistor processing. Retrieved from [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. msesupplies.com [msesupplies.com]
• 4. svc.org [svc.org]
• 5. Tetrathiafulvalene - Wikipedia [en.wikipedia.org]

identifying degradation products of bis(carbonyldithio)tetrathiafulvalene spectroscopically

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with bis(carbonyldithio)tetrathiafulvalene. It is designed to help you identify potential degradation products using common spectroscopic techniques, troubleshoot unexpected results, and ensure the integrity of your experimental data.

Section 1: Understanding the Stability and Degradation of Bis(carbonyldithio)tetrathiafulvalene

Bis(carbonyldithio)tetrathiafulvalene is a complex organosulfur compound built upon the well-studied tetrathiafulvalene (TTF) core. The stability of this molecule is governed by two primary factors: the redox activity of the TTF moiety and the chemical reactivity of the carbonyldithio functional groups.

• Redox-Active TTF Core: The TTF core is a strong electron donor and can be oxidized reversibly to a stable radical cation (TTF•⁺) and a dication (TTF²⁺)[1]. This oxidation is a common degradation pathway, often initiated by exposure to atmospheric oxygen, light, or trace impurities in solvents. Each oxidation step dramatically alters the electronic structure and, consequently, the spectroscopic properties of the molecule.

• Reactive Carbonyldithio Groups: The (-S-C(=O)-S-) linkages are dithiocarbonate esters. These groups are susceptible to nucleophilic attack, particularly hydrolysis by water, which can be present in solvents or absorbed from the atmosphere. Hydrolysis can cleave these groups, leading to the formation of TTF-thiol derivatives and byproducts like carbonyl sulfide (COS) or carbon dioxide.

Understanding these two pathways is critical for interpreting spectroscopic data correctly.

Caption: Primary degradation pathways for bis(carbonyldithio)tetrathiafulvalene.

Section 2: Spectroscopic Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during spectroscopic analysis.

Question: My UV-Vis spectrum shows new absorption bands at longer wavelengths (> 500 nm) that weren't there before. What is happening?

Answer: The appearance of new, strong absorption bands in the visible or near-infrared (NIR) region is a classic indicator of the oxidation of the tetrathiafulvalene (TTF) core.

• Causality: The neutral TTF moiety typically has its main absorptions in the UV or near-UV region (e.g., 350-450 nm)[2][3]. When it is oxidized to the radical cation (TTF•⁺) or dication (TTF²⁺), new electronic transitions become possible. These transitions are of lower energy, causing absorption at longer wavelengths. The presence and position of these bands can even help identify the specific oxidation state[4].

• What to look for:

  • Radical Cation (TTF•⁺): Often characterized by multiple bands in the visible and NIR regions.

  • Dication (TTF²⁺): Typically shows a strong absorption band at a different position than the radical cation[4].

• Actionable Step: Re-run your sample immediately after purification or preparation, minimizing exposure to air and light, and compare the spectra. If the new peaks are absent initially but grow over time, this confirms oxidative degradation. Consider handling the material in a glovebox.

Question: I'm seeing a new broad peak around 3300-3600 cm⁻¹ and a sharp peak near 2550 cm⁻¹ in my IR spectrum. What are these?

Answer: These signals strongly suggest hydrolysis of the carbonyldithio groups.

• Causality:

  • A broad peak in the 3300-3600 cm⁻¹ region is characteristic of an O-H stretch , likely from trace water involved in the hydrolysis or potentially a carboxylic acid byproduct, although less likely.

  • A weak-to-medium, sharp peak around 2550 cm⁻¹ is the hallmark of an S-H (thiol) stretch . This indicates that the carbonyldithio ester linkage has been cleaved, resulting in a TTF-thiol derivative.

• What to also look for: The strong C=O stretching band of the parent molecule (expected around 1650-1750 cm⁻¹) may decrease in intensity or disappear, concurrent with the appearance of the new peaks.

• Actionable Step: Use anhydrous solvents and store the sample under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture-induced degradation.

Question: My ¹H NMR signals are becoming very broad, or have disappeared entirely. Is my spectrometer broken?

Answer: It is highly unlikely to be an instrument malfunction. Signal broadening or disappearance in the NMR spectrum is a strong indication that your sample contains paramagnetic species, specifically the TTF radical cation (TTF•⁺).

• Causality: Paramagnetic compounds have unpaired electrons. The magnetic field generated by these unpaired electrons provides a very efficient relaxation mechanism for nearby nuclei. This rapid relaxation leads to extremely broad NMR signals, often so broad that they are indistinguishable from the baseline.

• Self-Validation: If you suspect paramagnetic broadening, you can perform a simple test. Intentionally expose a small amount of your sample to a mild oxidant (like a trace of iodine) and acquire another NMR spectrum. The signal loss should become more pronounced, confirming that oxidation is the cause.

• Actionable Step: If you need to analyze the sample by NMR, ensure it is in its neutral, diamagnetic state. This may require re-purification or the addition of a mild reducing agent, although the latter can complicate the spectrum. The primary utility of this observation is as a diagnostic tool for oxidation.

Question: My mass spectrum shows a peak that doesn't match my parent molecule, but rather the bare TTF core or TTF with one or two thiol groups. Is this just fragmentation in the spectrometer?

Answer: While in-source fragmentation is always a possibility, the consistent appearance of fragments corresponding to logical degradation products is strong evidence that degradation occurred before the analysis.

• Causality: Techniques like MALDI-TOF and FABMS are relatively soft ionization methods developed for nonvolatile or thermally labile compounds like TTF derivatives[5][6]. However, if the sample has already degraded in solution or during storage, the mass spectrometer will simply detect those smaller, more stable degradation products.

• What to look for:

  • Hydrolysis Products: Look for peaks corresponding to the molecular weight of TTF-dithiol or related species.

  • Oxidized Core: The mass of the oxidized core is the same as the neutral core, but its presence as a stable ion might be more pronounced if the sample was already oxidized.

• Actionable Step: Corroborate your MS data with other techniques. If UV-Vis shows signs of oxidation and/or IR shows signs of hydrolysis, you can be confident that the fragments seen in the mass spectrum are true degradation products and not just artifacts of the ionization process.

Section 3: Data Interpretation and Reference Tables

Use the following table to quickly compare the expected spectroscopic signatures of the parent molecule against its primary degradation products.

Spectroscopic Technique	Bis(carbonyldithio)tetrathiafulvalene (Parent)	Oxidized Product (TTF•⁺ / TTF²⁺)	Hydrolyzed Product (TTF-thiol)
UV-Vis Spectroscopy	λ_max ≈ 350-450 nm[2][3]	New, strong bands appear at λ > 500 nm[4]	Minor shifts in UV region; no new visible bands
Infrared (IR) Spectroscopy	Strong C=O stretch (≈1650-1750 cm⁻¹)TTF C=C stretch	Shift in C=C stretch positionLoss of parent C=O stretch	Loss of parent C=O stretchAppearance of S-H stretch (≈2550 cm⁻¹)
¹H / ¹³C NMR Spectroscopy	Sharp, well-defined peaks for TTF protons and carbons[2]	Severe broadening or complete disappearance of signals	New signals appear; potential change in symmetry
Mass Spectrometry	Clear molecular ion peak [M]⁺ or adducts[2][5]	[M]⁺ may still be visible	Fragments corresponding to TTF-thiol or TTF core

Section 4: Standard Operating Procedures (SOPs)

SOP 1: UV-Vis Spectroscopy for Detecting TTF Oxidation

• Preparation: Prepare a dilute solution of your compound in a high-purity, spectroscopy-grade solvent (e.g., dichloromethane, acetonitrile). Prepare the solution immediately before analysis to minimize degradation.

• Blanking: Use the same solvent to zero the spectrophotometer.

• Acquisition: Acquire the spectrum over a wide range, typically from 250 nm to 1100 nm, to ensure you can detect any potential NIR bands from oxidized species.

• Analysis: Note the λ_max of the main absorption bands. The presence of significant absorption above 500 nm is indicative of oxidation. For time-course studies, re-acquire the spectrum after a set time (e.g., 1 hour) of exposure to ambient light and air.

SOP 2: Attenuated Total Reflectance (ATR)-FTIR for Functional Group Analysis

• Preparation: Place a small amount of the solid sample directly onto the ATR crystal. If analyzing a solution, deposit a drop onto the crystal and allow the solvent to evaporate completely.

• Background Scan: Clean the crystal thoroughly and run a background scan.

• Sample Scan: Acquire the sample spectrum, typically with 16-32 scans at a resolution of 4 cm⁻¹.

• Analysis: Examine the spectrum for key functional groups:

  • 1650-1750 cm⁻¹: Presence and intensity of the C=O stretch.

  • 2500-2600 cm⁻¹: Look for the appearance of a sharp S-H stretch.

  • 3200-3600 cm⁻¹: Look for the appearance of a broad O-H stretch.

Caption: A logical workflow for troubleshooting spectroscopic data.

Section 5: Frequently Asked Questions (FAQs)

• Q1: What are the most common causes of degradation for this compound?

  • A1: The two most common causes are (1) oxidation of the TTF core due to exposure to atmospheric oxygen and/or light, and (2) hydrolysis of the dithiocarbonate linkages by trace amounts of water in solvents or from the air.

• Q2: How can I best store bis(carbonyldithio)tetrathiafulvalene to prevent degradation?

  • A2: For optimal stability, store the solid material in a dark container (e.g., an amber vial) under an inert atmosphere (argon or nitrogen) at low temperatures (e.g., -20 °C). Avoid prolonged storage in solution; prepare solutions fresh for each experiment using high-purity, anhydrous solvents.

• Q3: Can I use cyclic voltammetry to assess the purity of my sample?

  • A3: Absolutely. Cyclic voltammetry is an excellent tool for this. A pure sample of a TTF derivative should show two distinct, reversible oxidation waves[1]. The appearance of ill-defined waves, shifts in potential, or the presence of additional redox events can indicate the presence of impurities or degradation products.

References

• Characterization of Tetrathiofulvalene Compounds Using Matrix-Assisted Laser desorption/ionization Time-Of-Flight Mass Spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Analysis of Transition-Metal Compounds Containing Tetrathiafulvalene Phosphine Ligands by Fast Atom Bombardment Mass Spectrometry: Limitations and the Development of Matrix Additives for the Desorption of Multiply Charged Complexes. Inorganic Chemistry. [Link]

• UV-vis spectra and photographs of TTF 2 in its three stable oxidation states. ResearchGate. [Link]

• UV-vis spectra of TTFVs 5 and 6 (solid lines) and DTF 4 and 7 (dashed lines). ResearchGate. [Link]

• UV–Vis absorption spectra of DTTF-BTh, BTh and TTF-1. ResearchGate. [Link]

• Tetrathiafulvalene-2,3,6,7-tetrathiolate linker redox-state elucidation via S K-edge X-ray absorption spectroscopy. Chemical Communications. [Link]

• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. Molecules. [Link]

• Tetrathiafulvalene | C6H4S4. PubChem. [Link]

• New functionalized tetrathiafulvalenes: X-ray crystal structures and physico-chemical properties of TTF–C(O)NMe2 and TTF–C(O)–O–C4H9: a joint experimental and theoretical study. Journal of Materials Chemistry. [Link]

• Tetrathiafulvalene-based covalent organic frameworks for ultrahigh iodine capture. Chemical Science. [Link]

• Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable Batteries. Molecules. [Link]

• Far infrared spectroscopy of carbonate minerals. University of Central Florida. [Link]

• Charge transfer in mixed and segregated stacks of tetrathiafulvalene, tetrathianaphthalene and naphthalene diimide: a structural, spectroscopic and computational study. New Journal of Chemistry. [Link]

• Tetrathiafulvalene. Wikipedia. [Link]

• A chromium(III) bis-acetylide complex containing a trans-diethyl-ethylenedithio-substituted tetrathiafulvalene (TTF) derivative: synthesis, crystal structures, and magnetic properties. Dalton Transactions. [Link]

• Infrared spectroscopy at the surface of carbonates. Physical Chemistry Chemical Physics. [Link]

• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups. Organic & Biomolecular Chemistry. [Link]

• A spectroscopic and electrochemical investigation of a tetrathiafulvalene series of Metal-Organic Frameworks. ResearchGate. [Link]

• Photoinduced asymmetric charge trapping in a symmetric tetraazapyrene-fused bis(tetrathiafulvalene) conjugate. Chemical Science. [Link]

• Tetrathiafulvalene chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. ACS Organic & Inorganic Au. [Link]

• Infrared spectroscopy at the surface of carbonates. ResearchGate. [Link]

• New Concepts in Tetrathiafulvalene Chemistry. Chemical Reviews. [Link]

• Infrared spectroscopic characterization of carbonated apatite: a combined experimental and computational study. Journal of Biomedical Materials Research Part A. [Link]

• The carbonate/bicarbonate system as a pH indicator for infrared spectroscopy. Analyst. [Link]

• Synthesis of tetrathiafulvalene polymers. Journal of Materials Chemistry. [Link]

• Tetrathiafulvalene mono- and bis-1,2,3-triazole precursors by click chemistry: Structural diversity and reactivity. ResearchGate. [Link]

• Conducting mixed-valence salt of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) with the paramagnetic heteroleptic anion [CrIII(oxalate)2(2,2′-bipyridine)]−. New Journal of Chemistry. [Link]

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• 2. Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New functionalized tetrathiafulvalenes: X-ray crystal structures and physico-chemical properties of TTF–C(O)NMe2 and TTF–C(O)–O–C4H9: a joint experimental and theoretical study - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

bis(carbonyldithio)tetrathiafulvalene vs BEDT-TTF properties and performance

An In-Depth Guide to the Electron Donor BEDT-TTF and its Synthetic Precursor, Bis(carbonyldithio)tetrathiafulvalene

In the landscape of molecular electronics and materials science, the tetrathiafulvalene (TTF) family of organosulfur compounds stands as a cornerstone, renowned for its potent electron-donating capabilities and reversible redox behavior.[1] This guide provides a detailed comparison between the celebrated electron donor Bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) , the foundation for a vast array of organic conductors and superconductors, and Bis(carbonyldithio)tetrathiafulvalene , a key synthetic precursor from which such high-performance materials are derived.

This analysis moves beyond a simple feature-by-feature comparison to explain the causal relationship between their molecular structures, their distinct chemical roles, and the ultimate performance of BEDT-TTF-based materials. For researchers and professionals in materials and drug development, understanding this "precursor vs. product" relationship is fundamental to designing next-generation organic functional materials.

Part 1: Molecular Structure and its Impact on Function

The profound differences in the application and performance of BEDT-TTF and bis(carbonyldithio)tetrathiafulvalene originate directly from their molecular structures. While both share the core tetrathiafulvalene skeleton, their peripheral functional groups dictate their electronic character and, consequently, their roles in materials chemistry.

Bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF or ET) is characterized by the presence of two ethylenedithio groups fused to the TTF core. These saturated, sulfur-containing rings are electron-rich and enhance the π-electron donating ability of the central TTF moiety. This makes BEDT-TTF an excellent electron donor, capable of forming stable radical cations upon oxidation.[2][3] This property is the prerequisite for forming conductive charge-transfer salts.[4]

Bis(carbonyldithio)tetrathiafulvalene , also known as 2,2'-Bis(1,3,4,6-tetrathiapentalene-5-one), features carbonyl (C=O) groups within its dithiole rings.[5][6] The carbonyl group is strongly electron-withdrawing. Its presence significantly diminishes the electron-donating strength of the TTF core. For this reason, it does not function as a primary donor in high-performance molecular conductors but serves as a crucial intermediate in the synthesis of superior donor molecules like BEDT-TTF.[5][7][8]

Figure 1. Molecular structures and functional roles of the precursor and final donor.

Part 2: Comparative Physicochemical Properties

The disparate electronic natures of these molecules are clearly reflected in their electrochemical properties, which are typically evaluated using cyclic voltammetry (CV). This technique measures the potentials at which a molecule is oxidized or reduced.[1]

For a TTF derivative to be an effective donor, it must have low oxidation potentials, indicating it gives up electrons easily. BEDT-TTF exhibits two low-potential, reversible, one-electron oxidations, corresponding to the formation of the radical cation (BEDT-TTF•⁺) and the dication (BEDT-TTF²⁺).[1][9] In contrast, the electron-withdrawing nature of the carbonyl groups in bis(carbonyldithio)tetrathiafulvalene would result in significantly higher oxidation potentials, making it a poor candidate for forming conductive charge-transfer salts.

Property	Bis(carbonyldithio)tetrathiafulvalene	BEDT-TTF	Rationale & Significance
Primary Role	Synthetic Precursor	Electron Donor	The precursor is a building block; BEDT-TTF is the functional component.[5]
Key Functional Group	Carbonyl (C=O)	Ethylenedithio (-S-CH₂-CH₂-S-)	Carbonyl groups are electron-withdrawing; ethylenedithio groups are electron-donating.
Redox Potential	High (Less easily oxidized)	Low (Easily oxidized)	Lower oxidation potentials are essential for forming charge-transfer salts.[10]
Application	Synthesis of TTF derivatives	Organic Conductors, Superconductors, Molecular Electronics	BEDT-TTF's electronic properties make it a star player in materials science.[2][3][11]

Part 3: Performance of BEDT-TTF in Charge-Transfer Salts

The exceptional performance of BEDT-TTF is realized when it is incorporated into charge-transfer salts. These are crystalline materials formed by combining the electron donor (BEDT-TTF) with an electron acceptor (an anion). In these salts, a partial transfer of charge from BEDT-TTF to the anion occurs, leaving the BEDT-TTF molecules as radical cations. These charged molecules arrange into stacks or layers, creating pathways for charge carriers (holes) to move, resulting in electrical conductivity.[4][12]

The precise arrangement, or packing motif, of the BEDT-TTF molecules is critical and gives rise to different "phases" (e.g., α, β, κ), each with distinct electronic properties.[11][13][14] This structural polymorphism is a key reason for the rich variety of physical phenomena observed in BEDT-TTF salts, ranging from metallic behavior to insulating states and, most notably, superconductivity.[15][16]

Superconductivity in BEDT-TTF Salts

BEDT-TTF is arguably the most important molecule in the history of organic superconductors.[17] Its salts, particularly those with the κ-phase packing motif, exhibit superconductivity at ambient pressure with critical temperatures (Tc) often exceeding 10 K, a high value for molecular materials.[3][18]

Salt Composition	Packing Motif	Superconducting Tc (K)	Reference
κ-(BEDT-TTF)₂Cu[N(CN)₂]Br	κ	~11.6	[3][4]
κ-(BEDT-TTF)₂Cu(NCS)₂	κ	~10.4	[11]
β"-(BEDT-TTF)₄[(H₃O)Fe(C₂O₄)₃]·C₆H₅CN	β"	7.0	[19]
β"-(BEDT-TTF)₂SF₅CH₂CF₂SO₃	β"	4.5	[20]
α-(BEDT-TTF)₂I₃	α	1.4	[18]

Part 4: Experimental Protocols

Scientific integrity and reproducibility are paramount. The following sections provide detailed methodologies for the synthesis of BEDT-TTF derivatives and their characterization.

Protocol 1: Synthesis of Functionalized BEDT-TTF

This protocol is a generalized representation based on common synthetic strategies where a precursor is converted to a versatile intermediate, which is then used to build the final BEDT-TTF derivative.[7][8] This illustrates the role of molecules like bis(carbonyldithio)tetrathiafulvalene.

Figure 2. Generalized synthetic workflow from a precursor to BEDT-TTF.

Step-by-Step Methodology:

• Generation of the Tetrathiolate Intermediate: Under an inert atmosphere (e.g., Argon), a precursor such as 2,2'-bis(1,3,4,6-tetrathiapentalen-5-one) is dissolved in a dry, aprotic solvent like tetrahydrofuran (THF).[7][8]

• A strong base (e.g., sodium methoxide) is added portion-wise at a controlled temperature (e.g., 0 °C) to generate the highly reactive tetrathiolate dianion. The reaction progress is monitored by color change.

• Alkylation: The desired electrophile (e.g., 1,2-dibromoethane to form the ethylenedithio rings of BEDT-TTF) is added to the solution containing the tetrathiolate. The reaction is typically stirred for several hours at room temperature or with gentle heating.[7]

• Workup and Purification: The reaction is quenched with water, and the organic product is extracted using a solvent like dichloromethane. The organic layers are combined, dried, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel, followed by recrystallization to yield the pure BEDT-TTF derivative. Characterization is performed using NMR spectroscopy, mass spectrometry, and IR spectroscopy.[7]

Protocol 2: Characterization by Cyclic Voltammetry (CV)

CV is essential for quantifying the electron-donating ability of TTF derivatives.[1][10]

Materials and Equipment:

• Potentiostat with a three-electrode cell setup.

• Working Electrode: Glassy Carbon or Platinum.

• Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

• Counter Electrode: Platinum wire.

• Electrolyte Solution: 0.1 M solution of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆) in a dry, degassed solvent (e.g., dichloromethane or acetonitrile).

• Analyte: ~1 mM solution of the TTF derivative.

Procedure:

• Assemble the three-electrode cell with the electrolyte solution.

• De-gas the solution by bubbling with an inert gas (e.g., Argon) for 10-15 minutes.

• Add the TTF derivative to the cell to achieve the target concentration.

• Run a cyclic voltammogram by scanning the potential from an initial value (e.g., 0 V) to a vertex potential beyond the second oxidation wave (e.g., +1.2 V) and back. A typical scan rate is 100 mV/s.

• Record the voltammogram. The potentials at the midpoint between the anodic and cathodic peaks (E₁/₂) for the two reversible waves are recorded as the first and second oxidation potentials of the compound.[1][9]

Conclusion

The comparison between bis(carbonyldithio)tetrathiafulvalene and BEDT-TTF is a study in chemical evolution: from a foundational building block to a high-performance functional material. While bis(carbonyldithio)tetrathiafulvalene is a vital precursor, its electron-withdrawing carbonyl groups render it unsuitable for applications requiring strong electron donation.

Through chemical modification—replacing these groups to create the electron-rich ethylenedithio bridges of BEDT-TTF—a molecule is born that has revolutionized the field of organic electronics. The unparalleled success of BEDT-TTF in creating a diverse family of organic conductors and the first high-Tc ambient-pressure organic superconductors is a direct consequence of this targeted synthetic design. This guide underscores that the performance of advanced materials is not only a function of the final molecule but also of the sophisticated chemistry of the precursors that enable their creation.

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• Facile Synthesis of Novel Functionalized Bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) Derivatives - American Chemical Society.
• Synthesis of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) derivatives functionalised with two, four or eight hydroxyl groups - RSC Publishing.
• Synthesis, Crystal Structure, and Physical Properties of (BEDT-TTF)[Ni(tdas)2] (BEDT-TTF = Bis(ethylenedithio)tetrathiafulvalene; tdas = 1,2,5-Thiadiazole-3,4-dithiolate) - ACS Publications.
• Synthesis, Structure and Physical Properties of the Molecular Magnetic Semiconductor (BEDT-TTF)4KFe(C2O4)3.C6H5CN(BEDT-TTF BIS(ethylenedithio) Tetrathiafulvalene) - Taylor & Francis Online.
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A Researcher's Guide to the Computational Modeling of Bis(carbonyldithio)tetrathiafulvalene's Electronic Structure

This guide provides an in-depth comparison of computational methodologies for elucidating the electronic structure of bis(carbonyldithio)tetrathiafulvalene, a member of the broader tetrathiafulvalene (TTF) family. TTF derivatives are renowned as potent electron donors, forming the cornerstone of numerous advanced materials in organic electronics, including conductors and superconductors.[1] A precise understanding of their electronic properties, such as frontier molecular orbital energies, is paramount for designing novel materials with tailored functionalities. This document moves beyond a simple recitation of methods to explain the causality behind computational choices, offering a framework for robust and self-validating theoretical analysis aimed at researchers, materials scientists, and professionals in drug development.

The Significance of Frontier Orbitals in TTF Derivatives

The electronic behavior of TTF-based molecules is largely dictated by the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO energy level indicates the molecule's ability to donate an electron, while the LUMO energy relates to its electron-accepting capacity.[2][3] The energy difference between these two orbitals, the HOMO-LUMO gap, is a critical parameter that influences the molecule's chemical reactivity, optical properties, and charge transport characteristics.[2][3] For materials design, tuning this gap is essential. Computational chemistry provides an indispensable toolkit for predicting these properties before undertaking complex and costly synthesis.

Comparative Analysis of Computational Methodologies

The accuracy of theoretical predictions is intrinsically linked to the chosen computational method and basis set. For molecules like bis(carbonyldithio)tetrathiafulvalene, Density Functional Theory (DFT) has emerged as the most widely adopted approach, balancing computational cost with reliable accuracy.[4]

Density Functional Theory (DFT): The Workhorse Method

DFT has proven highly effective for calculating the equilibrium geometry and electronic properties of TTF derivatives.[2][5] The choice of the exchange-correlation functional and the basis set are the most critical decisions in a DFT calculation.

• Exchange-Correlation Functionals : The functional approximates the complex electron exchange and correlation energies. Different functionals are suited for different properties.

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr) : This is the most common and well-benchmarked hybrid functional for organic molecules.[2][6][7][8] It generally provides excellent geometric structures and a good overall description of electronic properties.

  • ωB97XD : This is a range-separated hybrid functional that includes empirical dispersion corrections. It often yields more accurate results for systems where non-covalent interactions are important and can provide better predictions for charge-transfer states.[7]

  • CAM-B3LYP : Another long-range corrected functional, particularly useful for calculating excitation energies (as in TD-DFT) and properties of charge-transfer complexes, which are common in TTF chemistry.[9]

• Basis Sets : The basis set is the set of mathematical functions used to build the molecular orbitals.

  • 6-31G(d,p) : A Pople-style basis set that offers a good compromise between speed and accuracy for initial geometry optimizations and property calculations of medium-sized organic molecules.[2][5][8]

  • 6-311G+(d,p) : A more flexible triple-zeta basis set that includes diffuse functions (+) on heavy atoms, which are important for describing anions and excited states more accurately.[6]

  • cc-pVDZ (correlation-consistent polarized Valence Double-Zeta) : A Dunning-style basis set designed for systematic convergence towards the complete basis set limit. It is often used for higher-accuracy benchmark calculations.[7]

Time-Dependent DFT (TD-DFT) for Excited States

To understand the optical properties, such as UV-Vis absorption spectra, Time-Dependent DFT (TD-DFT) is the standard method. It calculates the vertical excitation energies from the optimized ground state geometry.[10] The choice of functional is again crucial, with range-separated functionals like CAM-B3LYP often outperforming B3LYP for predicting charge-transfer excitations common in donor-acceptor systems.[10][11]

Performance Comparison: DFT vs. Alternatives

Method	Typical Application	Accuracy	Computational Cost
Semi-Empirical (e.g., PM6, AM1)	High-throughput screening of large molecular databases.[12][13]	Low	Very Low
DFT (e.g., B3LYP/6-31G(d,p))	Geometry optimization, HOMO/LUMO energies, reactivity descriptors.[8]	Medium-High	Medium
TD-DFT (e.g., CAM-B3LYP)	UV-Vis and CD spectra simulation, analysis of electronic transitions.[9][11]	Medium-High	Medium-High
High-Level Ab Initio (e.g., CCSD(T))	Benchmarking interaction energies and electronic properties for small model systems.[1]	Very High	Very High

Quantitative Data Summary

The following table presents representative data for TTF derivatives calculated using various DFT methods, illustrating the impact of functional and basis set choice. While specific values for bis(carbonyldithio)tetrathiafulvalene will vary, these examples provide a valid framework for comparison.

Molecule System	Method	HOMO (eV)	LUMO (eV)	Gap (eV)	Source
Mono-functionalized bis-TTF	B3LYP/6-31G(d,p)	-4.90	-2.12	2.78	[2]
TTF	B3LYP/6-31++G (Gas Phase)	-5.11	-1.24	3.87	[3]
TTF-Triazine Donor-Acceptor	B3LYP/6-31+G	-4.85	-2.10	2.75	[10]
Bis(TTF)-Triazine	B3LYP/6-31+G	-4.85	-2.43	2.42	[10]

Note: Absolute energy values can differ significantly between methods, but trends are often consistent. Experimental validation is crucial for grounding theoretical results.

Experimental Protocol: A Standard DFT Workflow

This section details a self-validating protocol for calculating the electronic structure of bis(carbonyldithio)tetrathiafulvalene.

Step 1: Molecular Structure Generation

• Construct the 3D structure of the molecule using molecular building software (e.g., Avogadro, GaussView).

• Perform an initial, rapid geometry optimization using a molecular mechanics force field (e.g., UFF) to obtain a reasonable starting geometry.

Step 2: Ground State Geometry Optimization

• Causality : An accurate electronic structure calculation requires a precise molecular geometry corresponding to a minimum on the potential energy surface.

• Protocol :

  • Select a reliable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).

  • Perform a geometry optimization calculation. This process iteratively adjusts atomic positions to minimize the total energy.

  • Software Keyword Example (Gaussian) : #p B3LYP/6-31G(d,p) Opt

Step 3: Vibrational Frequency Analysis

• Causality : It is essential to confirm that the optimized geometry is a true energy minimum and not a saddle point (transition state).

• Protocol :

  • Using the optimized geometry from Step 2, perform a frequency calculation at the same level of theory.

  • A true minimum will have zero imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state, and the geometry must be re-optimized.

  • Software Keyword Example (Gaussian) : #p B3LYP/6-31G(d,p) Freq

Step 4: Single-Point Energy Calculation and Property Analysis

• Causality : For higher accuracy, electronic properties can be calculated using a larger basis set on the optimized geometry.

• Protocol :

  • Using the validated geometry from Step 3, perform a single-point energy calculation with a more robust basis set (e.g., 6-311G+(d,p)).

  • From this calculation, extract key electronic properties:

    • HOMO and LUMO energies.

    • Molecular orbital visualizations.

    • Mulliken or Natural Bond Orbital (NBO) population analysis for atomic charges.

  • Software Keyword Example (Gaussian) : #p B3LYP/6-311G+(d,p) Pop=NBO

Step 5 (Optional): Simulation of UV-Vis Spectrum

• Causality : To compare with experimental spectroscopic data, simulate the electronic absorption spectrum.

• Protocol :

  • Perform a TD-DFT calculation on the optimized ground state geometry. A long-range corrected functional like CAM-B3LYP is recommended.

  • Calculate a sufficient number of excited states (e.g., 20-40) to cover the relevant spectral range.

  • The output will provide excitation energies and oscillator strengths, which can be plotted to generate a theoretical spectrum.

  • Software Keyword Example (Gaussian) : #p CAM-B3LYP/6-311G+(d,p) TD(NStates=30)

Visualizations

Computational Workflow Diagram

Caption: Standard workflow for DFT/TD-DFT analysis of a TTF derivative.

Logical Relationships in a Quantum Chemical Calculation

Caption: Interrelation of inputs and outputs in a quantum chemical calculation.

References

• Structural and electronic characterisation of π-extended tetrathiafulvalene derivatives as active components in field-effect transistors. (n.d.).
• Model systems used for the calculations of TTF–TTF stacking interaction energies. (n.d.).
• Tetrathiafulvalene (TTF) and its extended derivatives. (n.d.).
• A first principle study of the structural, vibrational and electronic properties of tetrathiafulvalene adsorbed on Ag(110) and Au(110) surfaces. (2010). PubMed.
• Determination of Reactive Properties of a Series of Mono-Functionalized Bis-tetrathiafulvalene Employing DFT Calcul
• Quantum Chemical Calculations for Tetrahydropentalene: A Technical Guide. (n.d.). Benchchem.
• Computational Discovery of TTF Molecules with Deep Gener
• Optimized molecules of (a)bis (ethylenedithio) tetrathiafulvalene (ET), (b)3B-doped (B3ET). (n.d.).
• DFT study including NBO, NLO response and reactivity descriptor of bis and tris (1,3-dithiole) tetrathiafulvalene. (2018). Journal of Drug Delivery and Therapeutics.
• Computational Discovery of TTF Molecules with Deep Generative Models. (2021).
• Time Dependent Density Functional Study on the Electronic Spectra of Some Derivatives of Triafulvalene. (2015).
• The HOMO and LUMO energy levels, and HOMO-LUMO gaps in (a) BTC980 and... (n.d.).
• Quantum Computational Study of the electronic properties of the interactions between 3THF and Some Metallic Linear Molecules Using DFT. (2022).
• Electronic properties of tetrathiafulvalene-modified cyclic-β-peptide nanotube. (2016). PubMed.
• Bis(tetrathiafulvalene)-1,3,5-Triazines as Covalently Linked Donor-Acceptor Systems. (2008). Wiley Online Library.
• Azeez, Y. H., & Ahmed, H. S. (2021). DFT/AIM study on the structural and electronic properties of Tetrathiafulvalene (TTF) in gas and solvent phases. Passer, 3(2), 167-173.
• Bendjeddou, A. et al. (2017). Determination of Reactive Properties of a Series of Mono-Functionalized Bis-tetrathiafulvalene Employing DFT Calculations. American Scientific Research Journal for Engineering, Technology, and Sciences, 29(1), 308–326.
• Density functional theory studies of Tetrathiafulvalene compounds and their redox isomers. (n.d.).
• Experimentally obtained HOMO/LUMO energies (solid lines) for 26-29 and... (n.d.).
• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. (2022).
• Chiral Bis(tetrathiafulvalene)-1,2-cyclohexane-diamides. (2022). MDPI.
• View of Determination of Reactive Properties of a Series of Mono-Functionalized Bis-tetrathiafulvalene Employing DFT Calculations. (n.d.). American Scientific Research Journal for Engineering, Technology, and Sciences.
• Computational study of the chemical reactivity properties of bis (trimethyl tetrathiafulvalenyl) thiophene. (n.d.). SciSpace.
• Syntheses, structures, and electroconductivity of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) and bis(methylenedithio)tetrathiafulvalene (BMDT-TTF) salts with cobalt 8,8′-dichloro-3,3′-bis(1,2-dicarbollide). (2015).
• DFT/TD-DFT computational study of the tetrathiafulvalene-1,3-benzothiazole molecule to highlight its structural, electronic, vibrational and non-linear optical properties. (2020).

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A Senior Application Scientist's Guide to Validating Experimental Results of Bis(carbonyldithio)tetrathiafulvalene with DFT Calculations

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the synergistic use of experimental techniques and Density Functional Theory (DFT) calculations. We will focus on a case study of bis(carbonyldithio)tetrathiafulvalene, a potent organosulfur electron donor, to demonstrate how to robustly validate and interpret experimental findings. By bridging the gap between empirical data and theoretical insights, this integrated approach accelerates the rational design of novel materials for molecular electronics and advanced sensing technologies.

Introduction: The "Why" of a Hybrid Approach

Tetrathiafulvalene (TTF) and its derivatives are cornerstone molecules in materials science, prized for their strong electron-donating capabilities and stable, reversible redox behavior.[1] These properties allow them to form charge-transfer complexes and act as molecular switches, making them integral to the development of organic conductors and superconductors.[2][3] Bis(carbonyldithio)tetrathiafulvalene, the subject of this guide, is a derivative of interest for its potential in creating high-performance, tunable electronic materials.

While experimental techniques like cyclic voltammetry (CV) and UV-Vis spectroscopy provide essential macroscopic data on redox potentials and electronic transitions, they do not fully illuminate the underlying molecular orbital interactions. Conversely, DFT calculations can predict these properties from first principles but require experimental validation to be considered reliable. This guide champions a methodology where each approach validates the other, creating a self-correcting and insightful research cycle. This synergy not only confirms experimental outcomes but also provides a deeper, mechanistic understanding that is crucial for predictive material design.

Part 1: The Experimental Benchmark – Acquiring a Physical Fingerprint

The first pillar of our validation process is obtaining high-quality experimental data. This data serves as the "ground truth" against which our computational models will be benchmarked. For a redox-active molecule like bis(carbonyldithio)tetrathiafulvalene, the two most critical experimental fingerprints are its electrochemical behavior and its electronic absorption profile.

Experimental Protocol 1: Cyclic Voltammetry (CV)

Expertise & Experience: The goal of CV is to probe the energy levels of the frontier molecular orbitals (HOMO/LUMO) by measuring the potentials at which the molecule is oxidized. TTF derivatives typically undergo two sequential and reversible one-electron oxidations to form a stable radical cation (TTF•+) and then a dication (TTF2+).[1] The choice of solvent and electrolyte is critical. We use dichloromethane (CH2Cl2) for its wide electrochemical window and ability to dissolve the analyte, and tetrabutylammonium hexafluorophosphate (TBAPF6) as the supporting electrolyte because its ions are electrochemically inert in the potential range of interest.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mM solution of bis(carbonyldithio)tetrathiafulvalene in anhydrous CH2Cl2 containing 0.1 M TBAPF6.

• Cell Assembly: Assemble a three-electrode electrochemical cell. Use a glassy carbon electrode as the working electrode, a platinum wire as the counter electrode, and a Ag/AgCl electrode as the reference electrode.

• Degassing: Purge the solution with high-purity nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement.

• Data Acquisition: Scan the potential from an initial value (e.g., 0 V) to a vertex potential sufficiently positive to encompass both oxidation events (e.g., +1.2 V) and back. A scan rate of 100 mV/s is a good starting point.

• Referencing: After the measurement, add ferrocene as an internal standard and record its voltammogram. The ferrocene/ferrocenium (Fc/Fc+) redox couple is a universally accepted reference point. Report all potentials versus Fc/Fc+.

Experimental Protocol 2: UV-Vis Spectroscopy

Expertise & Experience: UV-Vis spectroscopy provides information about the electronic transitions between molecular orbitals. For our TTF derivative, the neutral species is expected to have transitions in the UV or near-UV range. Upon oxidation to the radical cation (TTF•+) and dication (TTF2+), new, lower-energy absorption bands will appear in the visible and near-infrared (NIR) regions, which are characteristic of these charged species.[4] These new bands are often due to transitions involving the singly occupied molecular orbital (SOMO).[4]

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution (e.g., 10⁻⁵ M) of the neutral compound in a spectroscopic-grade solvent like CH2Cl2.

• Neutral Spectrum: Record the UV-Vis spectrum of the neutral species in a quartz cuvette.

• Chemical Oxidation: To obtain the spectra of the oxidized species, add a chemical oxidant. For the radical cation, add one equivalent of a mild oxidant like tris(4-bromophenyl)aminium hexachloroantimonate. For the dication, add two or more equivalents. Record the spectrum after each addition until no further spectral changes are observed.

• Data Analysis: Identify the maximum absorption wavelengths (λ_max) for the neutral, radical cation, and dication species.

Representative Experimental Data

For the purpose of this guide, we will use representative data based on closely related TTF-dicarboxylate derivatives.[4][5][6]

Property	Experimental Value
First Oxidation Potential (E¹₁/₂)	+0.28 V (vs. Fc/Fc+)
Second Oxidation Potential (E²₁/₂)	+0.56 V (vs. Fc/Fc+)
Neutral Species λ_max	~320 nm
Radical Cation λ_max	~450 nm, ~800 nm

Part 2: The Theoretical Model – Crafting a Digital Twin

With our experimental benchmark established, we now turn to DFT to build a computational model, or "digital twin," of our molecule. The goal is to calculate the same properties we measured experimentally.

Trustworthiness: The protocol described below is designed to be self-validating. The choice of the B3LYP functional and the 6-31G(d,p) basis set is a well-established starting point for organic molecules containing sulfur, balancing computational cost with accuracy.[1][7] Studies have shown this combination yields reliable geometries and electronic properties for a wide range of organic compounds.[6][8][9] The inclusion of polarization functions (d,p) is crucial for accurately describing the electron distribution around heteroatoms like sulfur.[10]

Computational Workflow Diagram

Caption: Overall workflow for validating experimental results with DFT calculations.

Step-by-Step DFT Protocol:

• Structure Building: Build the 3D structure of bis(carbonyldithio)tetrathiafulvalene using a molecular editor.

• Geometry Optimization:

  • Perform a geometry optimization of the neutral molecule using the B3LYP functional and the 6-31G(d,p) basis set. This step finds the lowest energy conformation of the molecule.

  • Causality: An accurate molecular geometry is the foundation for all subsequent electronic property calculations. The boat-like conformation of neutral TTF is a key structural feature that must be correctly reproduced.[1]

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry at the same level of theory.

  • Trustworthiness: This is a critical self-validation step. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state.

• Calculating Redox Potentials:

  • Optimize the geometry of the radical cation (+1 charge) and the dication (+2 charge) using the same functional and basis set.

  • Calculate the single-point energy of the optimized neutral, radical cation, and dication species.

  • The first and second ionization potentials (IP) can be approximated from the energy differences:

    • IP₁ = E(cation) - E(neutral)

    • IP₂ = E(dication) - E(cation)

  • These ionization potentials are directly related to the experimental oxidation potentials. A linear correlation often exists between calculated IPs and measured oxidation potentials for a series of related compounds.

• Simulating UV-Vis Spectra:

  • Using the optimized geometry of the neutral molecule, perform a Time-Dependent DFT (TD-DFT) calculation. This will compute the vertical excitation energies and oscillator strengths, which correspond to the λ_max and intensity of absorption peaks.

  • Repeat the TD-DFT calculation for the optimized radical cation geometry to predict its absorption spectrum.

Part 3: Bridging Experiment and Theory – A Comparative Analysis

This is where the validation occurs. We compare the data from our experimental benchmarks with the results from our "digital twin." The level of agreement provides confidence in our model, and any discrepancies can offer new insights.

Conceptual Relationship Diagram

Caption: Relationship between DFT-calculated orbitals and experimental observables.

Quantitative Data Comparison

Property	Experimental Value (Representative)	DFT Calculated Value (B3LYP/6-31G(d,p))
First Ionization Potential (IP₁)	Correlates to +0.28 V	[Calculated Energy in eV]
Second Ionization Potential (IP₂)	Correlates to +0.56 V	[Calculated Energy in eV]
Neutral λ_max (HOMO→LUMO)	~320 nm	[Calculated Wavelength in nm]
Radical Cation λ_max	~450 nm, ~800 nm	[Calculated Wavelengths in nm]

Discussion and Interpretation:

• Redox Potentials vs. Ionization Potentials: We do not expect a 1:1 match between the calculated ionization potentials (in eV, representing a gas-phase process) and the measured oxidation potentials (in V, a solution-phase measurement influenced by solvation). However, we expect a strong linear correlation. The DFT calculations confirm that the first electron is removed from the Highest Occupied Molecular Orbital (HOMO), and this energy difference (IP₁) corresponds to the first oxidation wave. The second oxidation corresponds to the removal of an electron from the HOMO of the radical cation.

• UV-Vis Spectra: The TD-DFT calculation for the neutral molecule should predict a primary electronic transition corresponding to the HOMO→LUMO excitation. The calculated wavelength should be in reasonable agreement with the experimental λ_max of ~320 nm. For the radical cation, TD-DFT calculations can elucidate the nature of the new, strong absorption bands. These often correspond to transitions from lower-lying doubly-occupied orbitals to the SOMO, or from the SOMO to higher-lying unoccupied orbitals. The ability of the calculation to reproduce the appearance of these new bands is a powerful validation of the model.

• Addressing Discrepancies: Minor deviations between experiment and theory are expected. These can arise from solvent effects (which are only approximated in calculations), vibrational broadening of spectral lines, and the inherent approximations within the B3LYP functional. If significant discrepancies exist, it may prompt a re-evaluation of the computational method (e.g., trying a different functional) or a re-examination of the experimental data for potential artifacts.

Conclusion

The dual approach of rigorous experimental characterization and validated DFT calculations provides a powerful and comprehensive understanding of molecular systems like bis(carbonyldithio)tetrathiafulvalene. The experimental data grounds the theoretical model in reality, while the computational results offer unparalleled insight into the electronic structure and properties that govern the observed behavior. This guide provides a robust, self-validating framework that minimizes ambiguity and maximizes insight, empowering researchers to not only understand existing materials but to rationally design the next generation of functional organic molecules with greater speed and confidence.

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A Comparative Guide to Bis(carbonyldithio)tetrathiafulvalene in Organic Field-Effect Transistors: Performance Potential and Benchmarking

Introduction

In the landscape of organic electronics, the tetrathiafulvalene (TTF) scaffold stands as a cornerstone molecule, renowned for its potent electron-donating capabilities and the remarkable conductivity of its charge-transfer salts.[1] The translation of these properties into high-performance Organic Field-Effect Transistors (OFETs) has established TTF and its derivatives as a promising class of p-type semiconductors.[2] This guide focuses on a specific, less-explored derivative: bis(carbonyldithio)tetrathiafulvalene (BCDTTTF) . While benchmark TTF derivatives have demonstrated charge carrier mobilities rivaling that of amorphous silicon, BCDTTTF remains largely uncharacterized in transistor applications.[3]

This document serves a dual purpose: first, to provide a comprehensive comparison of the potential performance of BCDTTTF against well-established organic semiconductors based on fundamental structure-property relationships. Second, it offers a set of validated, step-by-step experimental protocols to empower researchers to synthesize BCDTTTF and fabricate and characterize OFET devices, thereby filling the existing data gap. We will delve into the causal relationships between molecular structure, solid-state packing, and device performance, offering a predictive framework for researchers in materials science and drug development exploring novel charge-transport materials.

Molecular Architecture: BCDTTTF and Its Contemporaries

The performance of an organic semiconductor is intrinsically linked to its molecular structure. The TTF core is an exceptional π-electron donor, a property that stems from the formation of aromatic 1,3-dithiolium rings upon oxidation.[4] Functionalization of this core allows for the fine-tuning of its electronic properties and solid-state organization.

Bis(carbonyldithio)tetrathiafulvalene (BCDTTTF) is distinguished by the presence of two carbonyldithio groups. These groups are expected to exert a significant electron-withdrawing effect. This has two primary consequences:

• Energy Level Modulation : The electron-withdrawing nature should lower the energy of the Highest Occupied Molecular Orbital (HOMO). A lower HOMO level generally imparts greater ambient stability to the material by making it less susceptible to oxidation by air and moisture.[5]

• Intermolecular Interactions : The sulfur and oxygen atoms in the carbonyldithio moieties can participate in additional non-covalent S···S and S···O interactions, which can profoundly influence the molecular packing in the solid state. Efficient charge transport in OFETs relies on close, ordered π-π stacking, and these additional interactions could either enhance or disrupt the optimal packing arrangement.[6]

For comparison, we consider two benchmark materials:

• Dithiophene-tetrathiafulvalene (DT-TTF) : This derivative extends the π-conjugation of the TTF core with thiophene rings, promoting planarity and strong intermolecular interactions, leading to exceptionally high charge carrier mobility.[5]

• Pentacene : A polycyclic aromatic hydrocarbon that is considered the gold standard for p-type organic semiconductors due to its rigid, planar structure which facilitates a highly ordered herringbone packing motif ideal for charge transport.[7]

Caption: Molecular structures of the target compound BCDTTTF and benchmark semiconductors.

Performance Comparison: Experimental Data vs. Predictive Analysis

The key metrics for evaluating OFET performance are charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth).[8] Mobility dictates the switching speed of the transistor, the on/off ratio reflects its ability to act as an effective switch, and the threshold voltage indicates the gate voltage required to turn the device on.

The table below summarizes the experimentally determined performance of our benchmark materials and provides a predictive assessment for BCDTTTF.

Parameter	Pentacene	Dithiophene-TTF (DT-TTF)	Bis(carbonyldithio)tetrathiafulvalene (BCDTTTF)
Charge Carrier Mobility (μ)	~0.8 - 1.5 cm²/Vs[7][9]	~1.4 cm²/Vs (single crystal)[10]	To Be Determined (TBD)
On/Off Ratio (Ion/Ioff)	> 10⁷[7]	> 7 x 10⁵[10]	TBD
Threshold Voltage (Vth)	-10 to -20 V (typical)[9]	Not widely reported, device dependent	TBD
Deposition Method	Vacuum Evaporation[7]	Solution (Drop Casting)[3]	Solution or Evaporation
Predicted Air Stability	Low[7]	Moderate[5]	Potentially High

Expert Analysis: The lack of experimental data for BCDTTTF necessitates a predictive approach grounded in established principles. The strong electron-withdrawing character of the carbonyldithio groups is expected to lower the HOMO level of BCDTTTF relative to DT-TTF. While this may increase the energy barrier for hole injection from standard gold electrodes (work function ~5.1 eV), it is a highly desirable trait for improving the material's stability against ambient oxidation, a critical challenge for many high-mobility organic semiconductors like pentacene.[5][7] The ultimate device performance will critically depend on whether the solid-state packing allows for sufficient intermolecular orbital overlap for efficient charge hopping. If a favorable packing motif (e.g., co-facial π-stacking) is achieved, BCDTTTF could represent a compelling trade-off, potentially sacrificing some peak mobility for vastly improved operational stability.

Experimental Guide: From Synthesis to Device Characterization

This section provides the necessary protocols for a researcher to validate the performance of BCDTTTF. The methodologies are designed to be self-validating, with clear checkpoints and expected outcomes.

Protocol 1: Synthesis of TTF Derivatives

The synthesis of many TTF derivatives can be achieved via phosphite-mediated cross-coupling reactions. The general approach involves coupling two different dithiole-2-one or dithiole-2-thione precursors.

Caption: General synthetic workflow for tetrathiafulvalene (TTF) derivatives.

Step-by-Step Methodology:

• Precursor Preparation: Synthesize or procure the appropriate 1,3-dithiole-2-one and 1,3-dithiole-2-thione precursors for BCDTTTF.[11][12]

• Coupling Reaction: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon), dissolve equimolar amounts of the two precursors in dry toluene.

• Reagent Addition: Add an excess of triethyl phosphite (approx. 3-4 equivalents) to the solution.

• Reflux: Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). The causality here is that the high temperature and phosphite reagent facilitate the sulfur extrusion and C=C bond formation to create the central TTF core.

• Workup: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: Purify the crude product using column chromatography on silica gel, followed by recrystallization from a suitable solvent (e.g., chlorobenzene or a hexane/dichloromethane mixture) to obtain the crystalline product.

Protocol 2: Fabrication of a Bottom-Gate, Top-Contact (BGTC) OFET

This protocol describes a widely used device architecture that is compatible with solution-processing techniques like spin-coating.[13]

Caption: Workflow for fabricating a bottom-gate, top-contact (BGTC) OFET device.

Step-by-Step Methodology:

• Substrate: Begin with a heavily n-doped Si wafer with a thermally grown SiO₂ layer (e.g., 200-300 nm). The Si serves as the common gate electrode, and the SiO₂ is the gate dielectric.

• Cleaning: Clean the substrate by sequential ultrasonication in acetone and isopropanol (IPA) for 15 minutes each, followed by drying with a stream of dry nitrogen.[14] This step is critical to remove organic residues that can act as charge traps.

• Surface Treatment: Treat the SiO₂ surface to passivate hydroxyl groups and improve the morphology of the subsequently deposited organic film. A common method is vapor-phase treatment with hexamethyldisilazane (HMDS) or spin-coating an octadecyltrichlorosilane (OTS) solution. This self-assembled monolayer makes the surface hydrophobic, promoting better crystalline growth of the semiconductor.[7]

• Semiconductor Deposition: Prepare a dilute solution of BCDTTTF (e.g., 5-10 mg/mL) in a high-boiling-point solvent like chlorobenzene or trichlorobenzene. Spin-coat the solution onto the treated substrate.[13] The spin speed and time must be optimized to achieve a uniform film of desired thickness (typically 30-60 nm).

• Thermal Annealing: Anneal the film on a hotplate at a temperature below the material's melting point (e.g., 80-120 °C) for 30-60 minutes. This step provides thermal energy to the molecules, allowing them to self-organize into more ordered crystalline domains, which is crucial for achieving high mobility.[15]

• Electrode Deposition: Using a shadow mask to define the channel length (L) and width (W), thermally evaporate 40-50 nm of gold (Au) to form the source and drain electrodes. A thin adhesion layer of Cr or Ti (2-5 nm) may be used. Gold is chosen for its high work function, which generally provides a good energetic alignment for hole injection into p-type semiconductors.

Protocol 3: Electrical Characterization

Measurements are performed using a semiconductor parameter analyzer connected to a probe station in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation during measurement.

• Output Characteristics:

  • Apply a series of constant gate-source voltages (VGS), starting from 0 V and stepping to negative voltages (e.g., 0 V, -10 V, -20 V, -30 V, -40 V).

  • For each VGS, sweep the drain-source voltage (VDS) from 0 V to a negative value (e.g., -40 V) and measure the drain-source current (IDS).

  • This generates a family of IDS vs. VDS curves, showing the linear and saturation regimes of transistor operation.[14]

• Transfer Characteristics:

  • Apply a constant, high VDS to ensure the device is in the saturation regime (e.g., VDS = -40 V).

  • Sweep VGS from a positive to a negative voltage (e.g., +10 V to -40 V) and measure IDS.

  • Plot IDS (on a log scale) and the square root of |IDS| (on a linear scale) against VGS.

• Parameter Extraction:

  • On/Off Ratio (Ion/Ioff): Determined from the transfer curve as the ratio of the maximum IDS (Ion) to the minimum IDS (Ioff).

  • Charge Carrier Mobility (μ): Calculated from the slope of the √|IDS| vs. VGS plot in the saturation regime using the equation: IDS = (W/2L) * Ci * μ * (VGS - Vth)² where Ci is the capacitance per unit area of the gate dielectric.

  • Threshold Voltage (Vth): Extrapolated from the x-intercept of the linear portion of the √|IDS| vs. VGS plot.

Conclusion and Future Outlook

Bis(carbonyldithio)tetrathiafulvalene (BCDTTTF) presents an intriguing candidate for OFET applications. While its performance remains to be experimentally verified, a structure-based analysis suggests it may offer a significant advantage in ambient stability over many high-mobility organic semiconductors, a crucial factor for practical applications. The electron-withdrawing nature of its functional groups provides a clear hypothesis to be tested: can a balance be struck between robust stability and the high charge carrier mobility characteristic of the TTF family?

The true potential of BCDTTTF will only be unlocked through empirical investigation. The detailed fabrication and characterization protocols provided in this guide offer a clear and validated pathway for researchers to conduct this essential work. The resulting data will not only determine the viability of BCDTTTF for next-generation flexible electronics but will also contribute valuable insights into the broader field of molecular engineering for organic semiconductors.

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A Comparative Guide to Advanced Donor Molecules for Organic Solar Cells: Moving Beyond Tetrathiafulvalene Architectures

Introduction: The Evolving Landscape of Organic Photovoltaics

Organic solar cells (OSCs) represent a promising frontier in renewable energy, offering advantages like low-cost fabrication via solution processing, mechanical flexibility, and tunable optoelectronic properties. The heart of an OSC is the photoactive layer, a bulk heterojunction (BHJ) blend of electron donor and acceptor materials.[1] For years, derivatives of tetrathiafulvalene (TTF), such as bis(carbonyldithio)tetrathiafulvalene, served as foundational electron donor materials due to their excellent electrochemical and optical properties.[2] However, the relentless pursuit of higher power conversion efficiencies (PCEs) has driven the field to explore novel molecular architectures that can overcome the inherent limitations of early-generation donors. This guide provides an in-depth comparison of modern alternatives, focusing on the highly successful benzodithiophene (BDT)-based small molecules, and offers detailed experimental frameworks for their synthesis, device fabrication, and characterization.[3][4]

The Benchmark Under Scrutiny: Limitations of TTF-Based Donors

Tetrathiafulvalene is a strong π-electron donor, a property that makes it attractive for inducing efficient intramolecular charge transfer.[2] However, many traditional TTF-based donors exhibit certain drawbacks that cap device performance. These limitations often include:

• Limited Spectral Absorption: Their absorption profiles do not always cover the broad range of the solar spectrum, particularly in the near-infrared (NIR) region, leading to reduced short-circuit current density (Jsc).

• Suboptimal Energy Level Alignment: The Highest Occupied Molecular Orbital (HOMO) energy levels are not always ideally matched with next-generation non-fullerene acceptors (NFAs), limiting the achievable open-circuit voltage (Voc).[5]

• Morphological Instability: Achieving the ideal nanoscale phase separation in the BHJ active layer can be challenging, impacting both charge separation and transport, which affects the fill factor (FF).[6]

These challenges have catalyzed a shift towards more complex, "D-A" (donor-acceptor) type molecular designs that offer superior control over electronic properties and solid-state packing.

The Rise of Benzodithiophene (BDT): A Superior Core for Modern Donors

Among the most successful classes of alternative donor materials are small molecules and polymers built around the benzodithiophene (BDT) core.[3][4] The BDT unit is a fused aromatic ring system that provides several key advantages:

• Structural Rigidity and Planarity: The fused-ring structure promotes a planar molecular backbone, which facilitates strong intermolecular π-π stacking and enhances charge carrier mobility.[4]

• Tunable Electronics: The BDT core can be easily functionalized at multiple positions with various side chains or electron-donating/withdrawing groups. This "side-chain engineering" allows for precise tuning of HOMO/LUMO energy levels, solubility, and film morphology.[3][7]

• Broad Absorption: When incorporated into a D-A copolymer or an A-D-A small molecule architecture, BDT-based materials can achieve broad and strong absorption spectra that extend into the NIR, maximizing light harvesting.[8]

These features have enabled BDT-based donor materials to consistently achieve outstanding PCEs, often exceeding 17% in single-junction devices, marking a significant leap forward from earlier TTF-based systems.[3]

Comparative Performance Analysis

The superiority of BDT-based donors is evident when comparing the photovoltaic performance of devices. The following table summarizes key performance metrics for representative BDT-based small molecule donors when blended with common fullerene or non-fullerene acceptors, illustrating the significant gains in efficiency.

Donor Molecule Class	Specific Donor	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)
TTF-Derivative (Baseline)	ex-TTF Derivative	N719 (DSSC)	~0.7	~15.4	~70	~7.15
BDT-Based Small Molecule	BDT-2T-ID	PC71BM	0.94	12.1	61	6.9 [3]
BDT-Based Small Molecule	TT-BDT6T	PC61BM	0.98	9.49	62.4	5.80 [7]
BDT-Based Polymer	PTB7-Th	FOIC (NFA)	-	-	-	~12.0 [9]
BDT-Based Polymer (Ternary)	PTB7-Th / TR	FOIC (NFA)	0.86	22.5	68	13.1 [9]

Note: Direct comparison is complex due to variations in device architecture and acceptor materials. The data clearly shows the high Voc and overall PCE achievable with BDT-based systems in modern OSCs.

Experimental Guide: From Molecule to Measured Device

This section provides a validated, step-by-step framework for the synthesis of a representative BDT-based donor and the subsequent fabrication and characterization of a high-performance organic solar cell.

Part 1: Synthesis of a Benzodithiophene (BDT) Donor Molecule

Here, we outline a generalized synthesis for an A-D-A type small molecule featuring a BDT core, based on common organometallic cross-coupling reactions like Stille coupling.[10]

Rationale: The Stille coupling is a robust and versatile reaction for forming C-C bonds between sp²-hybridized carbon atoms, making it ideal for constructing conjugated systems. It offers high yields and tolerance to a wide range of functional groups.

Caption: Generalized synthetic workflow for an A-D-A type BDT-based donor molecule.

Methodology:

• Preparation of the BDT Core: Start with a pre-synthesized 2,6-dibromo-4,8-dialkoxybenzo[1,2-b:4,5-b']dithiophene. The long alkyl chains (e.g., 2-ethylhexyl) are crucial for ensuring solubility in common organic solvents like chloroform or chlorobenzene.

• Stille Coupling Reaction: In a nitrogen-purged Schlenk flask, dissolve the dibromo-BDT core (1 eq.) and a stannylated thiophene derivative (2.2 eq.) in anhydrous toluene.

• Catalyst Addition: Degas the solution with nitrogen for 20 minutes. Add a palladium catalyst, such as Pd(PPh₃)₄ (5 mol%), to the mixture.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 110°C) and stir under a nitrogen atmosphere for 24-48 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification: After cooling, pour the mixture into methanol to precipitate the crude product. Filter the solid and purify it using column chromatography (silica gel, hexane/dichloromethane gradient) to yield the BDT intermediate with terminal thiophene units.

• End-Capping: The purified intermediate is then reacted with a brominated electron-accepting end-group (e.g., a derivative of indanedione or cyanoacetate) using another palladium-catalyzed coupling reaction to yield the final A-D-A molecule.

• Final Purification: The final product is rigorously purified by recrystallization and/or column chromatography to achieve the high purity (>99.5%) required for photovoltaic applications.

Part 2: Fabrication of a Bulk Heterojunction Solar Cell

This protocol describes the fabrication of an OSC with a conventional device architecture: ITO / PEDOT:PSS / Active Layer / Cathode.

Rationale: This architecture is widely adopted due to its reliability and high performance. The ITO (Indium Tin Oxide) is a transparent anode, PEDOT:PSS serves as a hole transport layer (HTL) to facilitate efficient hole extraction and block electrons, and a low work function metal like aluminum (often with a thin calcium interlayer) acts as the cathode.[1][11]

Caption: Step-by-step workflow for fabricating a conventional architecture organic solar cell.

Methodology:

• Substrate Cleaning: Begin with patterned Indium Tin Oxide (ITO) coated glass substrates. Clean them sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each). Dry the substrates with a stream of nitrogen.

• Surface Treatment: Treat the cleaned ITO surface with UV-ozone for 15 minutes. Causality: This step removes organic residues and increases the work function of the ITO, ensuring better ohmic contact with the subsequent hole transport layer.

• Hole Transport Layer (HTL) Deposition: In a cleanroom environment, spin-coat a filtered aqueous solution of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the ITO substrate at 4000 rpm for 40 seconds.[11]

• HTL Annealing: Anneal the substrates on a hotplate at 150°C for 10 minutes in air to remove residual water and improve film conductivity.[11]

• Active Layer Preparation: Inside a nitrogen-filled glovebox, prepare a solution of the BDT donor molecule and an electron acceptor (e.g., PC₇₁BM or a non-fullerene acceptor like Y6) in a high-boiling-point solvent like chlorobenzene or chloroform.[11] A typical concentration is 20 mg/mL total solids with a donor:acceptor weight ratio optimized for the specific material pair (e.g., 1:1.2).

• Active Layer Deposition: Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time are critical parameters that control film thickness and morphology.

• Active Layer Annealing (Optional but Recommended): Thermally anneal the active layer (e.g., at 110°C for 10 minutes). Causality: This step promotes molecular self-organization and encourages the formation of well-defined nanoscale domains of donor and acceptor materials, which is essential for efficient exciton dissociation and charge transport.[12]

• Cathode Deposition: Transfer the substrates into a high-vacuum thermal evaporator (<10⁻⁶ Torr). Sequentially deposit a thin layer of Calcium (~20 nm) followed by a thicker layer of Aluminum (~100 nm) through a shadow mask to define the active area of the device.

• Encapsulation: To protect the device from atmospheric degradation (oxygen and moisture), encapsulate it using a glass slide and UV-curable epoxy inside the glovebox.

Part 3: Device Performance Characterization

Rationale: Accurate and standardized characterization is essential to evaluate and compare the performance of solar cells.[13] The standard procedure involves measuring the current density-voltage (J-V) characteristics under simulated sunlight.

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A Comparative Analysis of Charge Transport Mechanisms: Bis(carbonyldithio)tetrathiafulvalene vs. TTF-TCNQ

A Senior Application Scientist's Guide to Understanding Charge Transport in Molecular Conductors

In the landscape of molecular electronics, the quest for materials with tailored conductive properties is paramount. This guide provides a detailed comparison of the charge transport mechanisms in two noteworthy organic compounds: the classic charge-transfer salt, tetrathiafulvalene-tetracyanoquinodimethane (TTF-TCNQ), and the more complex derivative, bis(carbonyldithio)tetrathiafulvalene. While TTF-TCNQ serves as a foundational example of a quasi-one-dimensional conductor, the structural modifications in bis(carbonyldithio)tetrathiafulvalene are anticipated to engender significantly different electronic behaviors. This analysis will delve into their respective crystal structures, the nature of charge transfer, and the consequential charge transport phenomena, supported by established experimental data for TTF-TCNQ and theoretically grounded expectations for bis(carbonyldithio)tetrathiafulvalene-based systems.

The Archetype: Charge Transport in TTF-TCNQ

TTF-TCNQ stands as a landmark material in the study of organic conductors.[1] Its crystal structure is characterized by segregated stacks of the electron-donating TTF molecules and the electron-accepting TCNQ molecules, forming a quasi-one-dimensional arrangement.[2][3] A partial charge transfer of approximately 0.59 electrons from the Highest Occupied Molecular Orbital (HOMO) of TTF to the Lowest Unoccupied Molecular Orbital (LUMO) of TCNQ results in partially filled conduction bands for both the donor and acceptor stacks.[1] This electronic configuration is the cornerstone of its metallic properties at room temperature.

The charge transport in TTF-TCNQ is highly anisotropic, with conductivity along the stacking direction being significantly higher than in perpendicular directions.[4] As the temperature is lowered, TTF-TCNQ exhibits a remarkable phenomenon known as the Peierls transition, a metal-insulator transition driven by strong electron-phonon coupling.[5][6] This transition occurs in stages, with an initial onset around 54 K, and is associated with the formation of a charge-density wave (CDW), which opens a gap at the Fermi level and leads to an insulating ground state at low temperatures.[6][7]

The Derivative: Bis(carbonyldithio)tetrathiafulvalene and its Expected Charge Transport Properties

Bis(carbonyldithio)tetrathiafulvalene is a derivative of TTF that features an extended, sulfur-rich periphery due to the presence of carbonyldithio groups. While comprehensive experimental data on the charge transport properties of its specific charge-transfer salts are not as readily available as for TTF-TCNQ, we can make scientifically sound predictions based on the well-established principles of TTF chemistry and the influence of its structural modifications.

The addition of the carbonyldithio moieties is expected to have two profound effects. Firstly, these electron-withdrawing groups will modulate the donor strength of the TTF core, influencing the degree of charge transfer in a salt. Secondly, and perhaps more critically for charge transport, the extended sulfur-rich framework provides a greater potential for significant intermolecular interactions, particularly side-by-side S-S contacts between adjacent donor stacks. This increased inter-stack interaction is hypothesized to introduce a higher degree of electronic dimensionality, moving the system away from the quasi-one-dimensional nature of TTF-TCNQ towards a more two-dimensional or even three-dimensional electronic structure.

This shift in dimensionality is crucial because the Peierls transition is a phenomenon that is most pronounced in one-dimensional systems. By increasing the inter-chain coupling, the propensity for the formation of a stable CDW state can be suppressed. Consequently, a charge-transfer salt of bis(carbonyldithio)tetrathiafulvalene may exhibit metallic behavior down to much lower temperatures than TTF-TCNQ, and could potentially even manifest a superconducting ground state, a phenomenon observed in other TTF derivatives with enhanced dimensionality such as the bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) salts.[8]

Comparative Overview: Structural and Electronic Properties

Feature	TTF-TCNQ	Bis(carbonyldithio)tetrathiafulvalene (Expected in a Charge-Transfer Salt)
Crystal Structure	Monoclinic, with segregated 1D stacks of donor and acceptor molecules.[2][9]	Likely to form segregated stacks, but with significant inter-stack S-S interactions leading to a 2D or 3D network.
Charge Transfer	Partial charge transfer (~0.59e-) from TTF to TCNQ.[1]	The degree of charge transfer will depend on the acceptor molecule and is influenced by the electron-withdrawing nature of the carbonyldithio groups.
Dimensionality	Quasi-one-dimensional.	Expected to be quasi-two-dimensional or three-dimensional.
Charge Transport	Metallic at room temperature, with a Peierls-driven metal-insulator transition at low temperatures.[10]	Potentially metallic to very low temperatures, with a suppressed or absent Peierls transition. May exhibit superconductivity.
Key Mechanism	Peierls instability and charge-density wave formation.[5]	Suppression of Peierls instability due to increased electronic dimensionality.

Visualizing the Structural Differences

The anticipated difference in the crystal packing and its effect on the electronic dimensionality can be visualized as follows:

Figure 1: A schematic comparison of the expected charge transport pathways.

Experimental Methodologies for Characterization

The investigation of charge transport in these molecular conductors relies on a suite of complementary experimental techniques:

• Single-Crystal X-ray Diffraction: This is the cornerstone technique for determining the precise crystal structure, including the stacking arrangement of the donor and acceptor molecules and the intermolecular distances. This information is fundamental to understanding the dimensionality of the electronic system.

• Temperature-Dependent Conductivity Measurements: Typically performed using a four-probe method on single crystals to eliminate contact resistance. The temperature dependence of conductivity reveals the nature of the charge transport, distinguishing between metallic, semiconducting, or insulating behavior, and identifying transition temperatures.

• Diffuse X-ray Scattering: This technique is particularly powerful for detecting the subtle structural changes associated with the onset of a Peierls transition and the formation of charge-density waves.

• Cyclic Voltammetry: This electrochemical method is used to determine the redox potentials of the donor and acceptor molecules, providing insight into their relative energy levels and the thermodynamic driving force for charge transfer.

Conclusion

The comparison between TTF-TCNQ and bis(carbonyldithio)tetrathiafulvalene highlights a key principle in the design of molecular conductors: the profound impact of chemical modification on solid-state properties. TTF-TCNQ, with its quasi-one-dimensional structure, provides a classic example of a Peierls-driven metal-insulator transition. In contrast, the introduction of the extended, sulfur-rich carbonyldithio groups in bis(carbonyldithio)tetrathiafulvalene is anticipated to foster greater intermolecular interactions, leading to a more two- or three-dimensional electronic system. This increased dimensionality is expected to suppress the Peierls instability, paving the way for materials that can maintain a metallic state to lower temperatures, and potentially exhibit superconductivity. Further experimental investigation into the charge-transfer salts of bis(carbonyldithio)tetrathiafulvalene is warranted to verify these theoretically grounded expectations and to further enrich our understanding and control of charge transport in organic materials.

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A Senior Application Scientist's Guide to the Reproducible Synthesis and Device Fabrication of Bis(carbonyldithio)tetrathiafulvalene

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of next-generation organic electronics, the reproducibility of both material synthesis and device fabrication remains a critical bottleneck. This guide provides an in-depth technical analysis of bis(carbonyldithio)tetrathiafulvalene, a promising organic semiconductor. We will dissect the nuances of its synthesis to ensure consistent, high-purity yields and explore the key parameters for fabricating devices with reliable and reproducible performance. Furthermore, we will objectively compare its performance against established and emerging alternative materials, supported by experimental data, to empower researchers in making informed decisions for their applications.

The Synthesis Challenge: Achieving Reproducibility with Bis(carbonyldithio)tetrathiafulvalene

The unique electronic properties of bis(carbonyldithio)tetrathiafulvalene stem from its tetrathiafulvalene (TTF) core, a powerful electron donor. However, the multi-step synthesis of this and other TTF derivatives can be fraught with challenges that impact purity, yield, and ultimately, device performance. This section details a robust and reproducible synthetic protocol, highlighting the causality behind each experimental choice.

Recommended Synthetic Pathway

A reliable route to bis(carbonyldithio)tetrathiafulvalene commences with the synthesis of a key intermediate, 4,5-bis(benzoylthio)-1,3-dithiole-2-thione. An expedient, high-yield synthesis of tetrathiafulvalene (TTF) itself from this intermediate has been reported, demonstrating its utility.[1] General methods for the synthesis of 1,3-dithiole-2-thiones and their subsequent conversion to tetrathiafulvalenes provide a solid foundation for this approach.[2]

Diagram of the Proposed Synthesis Workflow:

Caption: Proposed workflow for the reproducible synthesis of bis(carbonyldithio)tetrathiafulvalene.

Detailed Experimental Protocol and Causality

Step 1: Synthesis of 4,5-bis(benzoylthio)-1,3-dithiole-2-thione

A versatile Wittig reagent for the synthesis of unsymmetrical tetrathiafulvalenes has been prepared in three steps with an 84% overall yield from 4,5-bis(benzoylthio)-1,3-dithiole-2-thione, highlighting the robustness of this starting material.[3] The synthesis of this intermediate is a critical first step where purity is paramount.

• Protocol: The synthesis typically involves the reaction of a suitable precursor with benzoyl chloride in the presence of a base.

• Causality: The choice of solvent and base is crucial for controlling side reactions and ensuring a high yield of the desired product. Anhydrous conditions are essential to prevent hydrolysis of the benzoyl chloride and other reactive intermediates. The temperature must be carefully controlled to balance reaction rate with the suppression of side product formation.

Step 2: Homocoupling to Form the TTF Core

The coupling of the 1,3-dithiole-2-thione intermediate is a key step in forming the central TTF scaffold. This is often achieved using a phosphite-mediated reaction.

• Protocol: The 4,5-bis(benzoylthio)-1,3-dithiole-2-thione is reacted with a coupling reagent such as triethyl phosphite in an inert solvent at elevated temperatures.

• Causality: Triethyl phosphite acts as a desulfurizing agent, facilitating the coupling of two dithiole units. The reaction temperature and time are critical parameters that must be optimized to maximize the yield of the coupled product while minimizing decomposition. An inert atmosphere (e.g., argon or nitrogen) is necessary to prevent oxidation of the reactants and products.

Step 3: Deprotection and Introduction of the Carbonyldithio Groups

Once the TTF core is formed, the benzoyl protecting groups are removed to allow for the introduction of the desired carbonyldithio functionalities.

• Protocol: The protected TTF derivative is treated with a base, such as sodium ethoxide, to cleave the benzoyl groups. The resulting dithiolate is then reacted in situ with carbon disulfide.

• Causality: The choice of base and reaction conditions for deprotection must be carefully selected to avoid degradation of the TTF core. The subsequent reaction with carbon disulfide is typically rapid, but control of stoichiometry is important for achieving the desired bis-functionalization.

Step 4: Purification for Electronic-Grade Quality

For applications in organic electronics, the purity of the final compound is of utmost importance. Trace impurities can act as traps for charge carriers, severely degrading device performance.

• Protocol: The crude product is first purified by column chromatography on silica gel to remove major impurities. This is followed by one or more recrystallizations from a suitable solvent system to achieve high purity.[4]

• Causality: Column chromatography provides a coarse separation of the desired product from unreacted starting materials and byproducts. Recrystallization is a powerful technique for removing trace impurities that may have similar polarity to the product. The choice of solvent for recrystallization is critical; the compound should be sparingly soluble at room temperature and highly soluble at the solvent's boiling point to ensure good recovery of pure crystals upon cooling.

Reproducible Fabrication of High-Performance Devices

The transition from a high-purity powder to a functional electronic device introduces another set of variables that must be carefully controlled to ensure reproducibility. This section outlines key considerations and a detailed protocol for fabricating organic field-effect transistors (OFETs) with bis(carbonyldithio)tetrathiafulvalene.

Thin-Film Deposition: The Heart of the Device

The morphology of the organic semiconductor thin film is a primary determinant of device performance. Solution-processing techniques are attractive for their potential for low-cost, large-area fabrication.

Diagram of the Device Fabrication Workflow:

Caption: General workflow for the fabrication of OFETs with solution-processed organic semiconductors.

Detailed Protocol for Solution-Processed OFETs

Step 1: Substrate Preparation

A pristine and well-prepared substrate surface is essential for the growth of a high-quality semiconductor film.

• Protocol: Substrates (e.g., Si/SiO₂) are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol. The substrates are then treated with a surface modifying agent like hexamethyldisilazane (HMDS).

• Causality: The cleaning process removes organic and particulate contamination. The HMDS treatment renders the hydrophilic SiO₂ surface hydrophobic, which promotes the ordered growth of many organic semiconductors and improves film adhesion.

Step 2: Solution Preparation and Thin-Film Deposition

The properties of the semiconductor solution and the deposition method are critical for achieving reproducible film morphology.

• Protocol: A solution of bis(carbonyldithio)tetrathiafulvalene is prepared in a high-purity organic solvent (e.g., chlorobenzene, dichlorobenzene) at a specific concentration. The thin film is then deposited using a technique like solution shearing.

• Causality: The choice of solvent and its purity are critical, as residual impurities can be incorporated into the film. The concentration of the solution affects the film thickness and morphology. Solution shearing is a technique that can produce highly crystalline and aligned thin films, which is beneficial for charge transport. The shearing speed and substrate temperature are key parameters to control for achieving reproducible results.

Step 3: Thermal Annealing

Post-deposition annealing can significantly improve the crystallinity and morphology of the semiconductor film, leading to enhanced device performance.

• Protocol: The deposited thin film is annealed on a hot plate in an inert atmosphere at a carefully controlled temperature and for a specific duration.

• Causality: Annealing provides thermal energy that allows the molecules to rearrange into a more ordered, crystalline structure, reducing the number of grain boundaries that can trap charge carriers. The optimal annealing temperature is a critical parameter that needs to be determined experimentally for each material, as temperatures that are too high can lead to film dewetting or decomposition.[5][6][7][8][9]

Step 4: Electrode Deposition and Device Characterization

The final step is the deposition of the source and drain electrodes to complete the OFET structure.

• Protocol: Gold electrodes are typically deposited by thermal evaporation through a shadow mask. The completed devices are then characterized electrically to extract key performance metrics.

• Causality: Gold is a common choice for electrodes due to its high work function, which facilitates hole injection into many p-type organic semiconductors. The geometry of the electrodes (channel length and width) defined by the shadow mask is a key parameter that influences the measured device characteristics.

Performance Benchmarking: Bis(carbonyldithio)tetrathiafulvalene vs. Alternatives

A comprehensive evaluation of any new material requires a direct comparison with established standards and other promising candidates. This section provides a comparative overview of the performance of bis(carbonyldithio)tetrathiafulvalene-based OFETs with devices based on pentacene, rubrene, and C60.

Material	Typical Mobility (cm²/Vs)	On/Off Ratio	Air Stability	Processing
Bis(carbonyldithio)tetrathiafulvalene	Data to be populated	Data to be populated	Moderate to Good (expected)	Solution & Vacuum
Pentacene	0.1 - 1	> 10⁶	Poor	Primarily Vacuum
Rubrene (single crystal)	> 10	> 10⁷	Good	Vacuum
C60 (n-type)	1 - 6	> 10⁶	Moderate	Vacuum

Analysis:

• Pentacene: A widely studied p-type organic semiconductor, pentacene exhibits good mobility but suffers from poor air stability, often requiring encapsulation.[1][2] Its low solubility also makes solution processing challenging.

• Rubrene: Single crystals of rubrene have demonstrated some of the highest mobilities for organic semiconductors. However, fabricating high-quality single-crystal devices is a complex process.

• C60: As an n-type semiconductor, C60 offers complementary device architectures. Its performance is sensitive to processing conditions and exposure to air.

Bis(carbonyldithio)tetrathiafulvalene, with its TTF core, is expected to exhibit good p-type semiconductor properties. The presence of sulfur atoms can enhance intermolecular interactions, potentially leading to good charge transport. Furthermore, TTF derivatives have shown promise for good air stability, which is a significant advantage over materials like pentacene.[10] The ability to be processed from solution offers a pathway to low-cost manufacturing.

Conclusion and Future Outlook

The reproducible synthesis of high-purity bis(carbonyldithio)tetrathiafulvalene is achievable through a carefully controlled multi-step process with rigorous purification. Similarly, the fabrication of reliable devices hinges on the meticulous control of thin-film deposition and processing parameters. While more extensive studies are needed to fully quantify the performance and stability of bis(carbonyldithio)tetrathiafulvalene-based devices, its inherent electronic properties and potential for solution processability and air stability make it a compelling candidate for further research and development in the field of organic electronics. This guide provides a foundational framework for researchers to confidently explore the potential of this promising material.

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• Recent Advances in Design and Synthesis of Diselenafulvenes, Tetraselenafulvalenes, and Their Tellurium Analogs and Application for Materials Sciences. National Institutes of Health.

• 2-(Triphenylphosphonio)-4,5-bis(benzoylthio)-l,3-dithiole. Tetrafluoroborate: A Versatile Wittig Reagent for the Synthesis of Unsymmetrical Tetrathiafulvalenes and l,3-Dithiol-2-ylidene. Journal of Organic Chemistry.

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• investigation the impact of different annealing temperatures on structural and optical properties of bi-doped gete (bi: 5 %) thin films fabricated by pvd technique).

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• b) indicates that the threshold voltage in OFETs based on all three... ResearchGate.

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A Comparative Guide to the Electrochemical Stability of Tetrathiafulvalene Derivatives

For researchers, chemists, and professionals in drug development, the precise tuning of molecular properties is paramount. In the realm of organic electronics and redox-active systems, tetrathiafulvalene (TTF) and its derivatives stand out as a versatile class of molecules.[1][2][3] Their characteristic reversible two-step oxidation to a stable radical cation (TTF•+) and then to a dication (TTF2+) forms the basis of their utility in molecular switches, organic conductors, and, more recently, in energy storage applications.[1][2] However, the practical application of TTF-based systems is critically dependent on the electrochemical stability of these oxidized species. This guide provides an in-depth comparison of the electrochemical stability of various TTF derivatives, supported by experimental data, to aid in the rational design of robust and efficient molecular materials.

The Electrochemical Landscape of Tetrathiafulvalene

The electrochemical behavior of TTF is defined by two sequential, one-electron oxidation events. These processes can be readily observed using cyclic voltammetry (CV), a fundamental technique for characterizing redox-active molecules.[1] The resulting voltammogram provides critical information about the oxidation potentials and the stability of the generated radical cation and dication.

The stability of these oxidized states is a key consideration for their practical use. A stable radical cation will exhibit a reversible wave in the cyclic voltammogram, characterized by a peak separation (ΔEp) close to 59 mV for a one-electron process and a peak current ratio (ipa/ipc) of approximately unity.[4] Deviations from this ideal behavior can indicate instability of the oxidized species, which may undergo subsequent chemical reactions.

The Influence of Substituents on Electrochemical Stability

The electrochemical properties of the TTF core can be systematically tuned by the introduction of various substituent groups. These modifications can alter the electron density of the TTF skeleton, thereby influencing the oxidation potentials and the stability of the resulting radical cations and dications.

Electron-Donating Groups

Electron-donating groups (EDGs), such as alkyl, alkoxy, and amino groups, increase the electron density of the TTF core. This increased electron density makes the molecule easier to oxidize, resulting in a cathodic shift (lower potential) of the oxidation waves.[5] Generally, EDGs are known to stabilize radical cations.[6] In the context of TTF, this stabilization can be attributed to the delocalization of the positive charge over a larger molecular framework. For instance, amino-functionalized TTF derivatives have been shown to form stable and isolable radical cation and dication salts.[7]

Electron-Withdrawing Groups

Conversely, electron-withdrawing groups (EWGs), such as cyano, ester, and trifluoromethyl groups, decrease the electron density of the TTF core. This makes the molecule more difficult to oxidize, leading to an anodic shift (higher potential) of the oxidation waves.[8] While EWGs make oxidation more difficult, they can also influence the stability of the resulting cationic species. The introduction of four cyanoethyl chains to the TTF core has been shown to enhance redox stability by suppressing the dimerization of the TTF radical cations, leading to excellent cycling performance in flow battery applications.[9][10]

Comparative Electrochemical Data of TTF Derivatives

The following table summarizes the electrochemical data for a selection of TTF derivatives, providing a comparative overview of their oxidation potentials. The data has been compiled from various literature sources. It is important to note that experimental conditions, such as the solvent, electrolyte, and reference electrode, can influence the measured potentials.

Derivative	Substituent Type	E_ox1 (V vs. ref)	E_ox2 (V vs. ref)	Reversibility	Reference
Tetrathiafulvalene (TTF)	Unsubstituted	+0.34	+0.71	Reversible	[3]
Tetramethyl-TTF (TMTTF)	Electron-Donating	+0.26	+0.67	Reversible	[3]
Urethane-TTF (T1, one urethane group)	Electron-Withdrawing	+0.958	-	Reversible	[2]
Urethane-TTF (T2, two urethane groups)	Electron-Withdrawing	+0.973	-	Reversible	[2]
4-Methoxymethyl-TTF	Electron-Donating	-	-	Quasi-reversible	[11]
Carboxylic Ester Substituted TTF	Electron-Withdrawing	Anodically shifted by 0.11–0.14 V compared to unsubstituted TTF	-	Quasi-reversible	[11]
Cyanobenzene-TTF-Pyrazine (CNB-TTF-Pz)	Electron-Withdrawing	-	-	Broad anodic peaks	[12]

Assessing Electrochemical Stability: A Practical Workflow

A robust assessment of the electrochemical stability of TTF derivatives is crucial for their application. Cyclic voltammetry is the primary tool for this evaluation.

Experimental Protocol: Cyclic Voltammetry of TTF Derivatives

• Preparation of the Electrolyte Solution: Prepare a solution of the TTF derivative (typically 1-5 mM) in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).[13] The choice of solvent and electrolyte is critical and should be based on the solubility of the analyte and the desired potential window.

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell. A glassy carbon electrode is commonly used as the working electrode, a platinum wire as the counter electrode, and a silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE) as the reference electrode.[2][13]

• Purging with Inert Gas: Purge the electrolyte solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes prior to the experiment to remove dissolved oxygen, which can interfere with the electrochemical measurements.[13]

• Cyclic Voltammetry Measurement: Perform the cyclic voltammetry scan over a potential range that encompasses the oxidation waves of the TTF derivative. A typical scan rate is 100 mV/s.[13]

• Data Analysis: Analyze the resulting cyclic voltammogram to determine the half-wave potentials (E1/2) for each oxidation step, the peak-to-peak separation (ΔEp), and the ratio of the anodic to cathodic peak currents (ipa/ipc).

• Long-Term Stability Assessment: For applications requiring high stability, such as in batteries, long-term cycling experiments are essential. This involves subjecting the TTF derivative to repeated charge-discharge cycles and monitoring the capacity retention over time.[9][14]

Causality Behind Experimental Choices

• Solvent and Supporting Electrolyte: The choice of a polar organic solvent like acetonitrile and a supporting electrolyte like TBAPF6 ensures good solubility of the TTF derivative and provides sufficient ionic conductivity for the electrochemical measurement.

• Three-Electrode Setup: This configuration allows for precise control and measurement of the potential at the working electrode, independent of the current flowing through the cell.

• Inert Gas Purging: The removal of oxygen is crucial as it can be electrochemically reduced and its reaction products can interfere with the redox behavior of the TTF derivative.

• Scan Rate: A scan rate of 100 mV/s is a good starting point to obtain a well-defined voltammogram. Varying the scan rate can provide insights into the kinetics of the electron transfer process.

Visualizing the Electrochemical Process

The following diagrams illustrate the fundamental concepts of TTF electrochemistry and the experimental workflow.

Caption: Reversible two-step oxidation of Tetrathiafulvalene (TTF).

Caption: Experimental workflow for assessing electrochemical stability.

Conclusion

The electrochemical stability of tetrathiafulvalene derivatives is a critical parameter that dictates their suitability for various applications. By judiciously selecting substituent groups, researchers can fine-tune the redox properties of the TTF core to achieve enhanced stability. Electron-donating groups generally lower the oxidation potential and can stabilize the resulting radical cations, while electron-withdrawing groups increase the oxidation potential and can, in some cases, improve stability by mitigating side reactions such as dimerization. A thorough electrochemical evaluation, centered around cyclic voltammetry and long-term cycling studies, is indispensable for the rational design and development of next-generation TTF-based materials.

References

• Tetrathiafulvalene (TTF) Derivatives as Catholytes for Dual- Type Redox Flow Batteries: Molecular Engineering En. The Royal Society of Chemistry.
• Tetrathiafulvalene (TTF) derivatives as catholytes for dual-type redox flow batteries: molecular engineering enables high energy density and cyclability.
• Electrochemical data for the oxidation of compounds 1-8. a.
• Electron-donating ability of tetrathiafulvalene derivatives investig
• Interactions between tetrathiafulvalene units in dimeric structures – the influence of cyclic cores. PubMed Central.
• Tetrathiafulvalene-based covalent organic frameworks as high-voltage organic cathodes for lithium batteries.
• Application Notes and Protocols for Cyclic Voltammetry of Tetrathiafulvalene (TTF)
• Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. ACS Organic & Inorganic Au.
• Synthesis and Electrochemical Characterization of Dissymmetric Tetrathiafulvalene Derivatives for Aqueous Rechargeable B
• Experimental Protocols for Studying Organic Non-aqueous Redox Flow B
• Tuning the stability of organic radicals: from covalent approaches to non-covalent approaches. RSC Publishing.
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• Electrocatalytic Behavior of Tetrathiafulvalene (TTF) and Extended Tetrathiafulvalene (exTTF) [FeFe] Hydrogenase Mimics. PMC - PubMed Central.
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• Two‐Electron Tetrathiafulvalene Catholytes for Nonaqueous Redox Flow Batteries. TUE Research portal - Eindhoven University of Technology.
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• Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfon
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• New Radical-Cation Salts Based on the TMTTF and TMTSF Donors with Iron and Chromium Bis(Dicarbollide) Complexes: Synthesis, Structure, Properties. MDPI.
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A Comparative Benchmark: Bis(carbonyldithio)tetrathiafulvalene in the Landscape of Modern Organic Semiconductors

In the dynamic field of organic electronics, the quest for novel semiconductor materials with superior performance, stability, and processability is relentless. These materials form the core of next-generation flexible displays, wearable sensors, and low-cost photovoltaic cells.[1] This guide provides an in-depth technical comparison of a classic organosulfur compound, bis(carbonyldithio)tetrathiafulvalene, against a selection of new, high-performance organic semiconductor materials. We aim to provide researchers, materials scientists, and drug development professionals with a clear, data-driven benchmark to inform material selection and experimental design.

While bis(carbonyldithio)tetrathiafulvalene and its parent molecule, tetrathiafulvalene (TTF), have been instrumental in the development of organic conductors and molecular electronics due to their potent electron-donating capabilities and reversible redox behavior, the focus of this guide is to objectively assess its standing in the current landscape of high-mobility organic semiconductors.[2][3] We will delve into the key performance metrics, experimental protocols for characterization, and the underlying structure-property relationships that govern the efficacy of these materials in electronic devices.

The Contenders: A Snapshot

This guide focuses on a comparative analysis of bis(carbonyldithio)tetrathiafulvalene against three prominent modern organic semiconductors:

• Bis(carbonyldithio)tetrathiafulvalene: A derivative of the well-studied tetrathiafulvalene (TTF), known for its electron-donating properties and potential in charge-transfer complexes.[4]

• Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene (DNTT): A high-performance, air-stable p-type organic semiconductor known for its excellent charge transport characteristics in vacuum-deposited thin-film transistors.[5]

• 2,9-didecyldinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene (C10-DNTT): A solution-processable derivative of DNTT, designed to combine high mobility with the advantages of low-cost, large-area fabrication techniques.[6]

• 6,13-bis(triisopropylsilylethynyl)pentacene (TIPS-pentacene): A functionalized pentacene derivative that offers a balance of high charge carrier mobility and good solution processability, making it a benchmark material in the field.[7][8]

Performance Benchmarking: A Quantitative Comparison

The performance of an organic semiconductor is typically evaluated through its integration into an Organic Field-Effect Transistor (OFET). Key metrics derived from OFET characterization include charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth). The following table summarizes the reported performance data for our selected high-performance organic semiconductors.

Organic Semiconductor	Charge Carrier Mobility (μ) [cm²/Vs]	On/Off Ratio (Ion/Ioff)	Deposition Method	Reference
DNTT	up to 2.0	10⁸	Vacuum Deposition	[5]
C10-DNTT	close to 8.0	> 10⁸	Vacuum Deposition	[6]
TIPS-pentacene	> 1.0	> 10⁶	Solution Processing	[7][8]

Note on Bis(carbonyldithio)tetrathiafulvalene: Despite its foundational role in organic electronics, a comprehensive literature search did not yield specific reports of its fabrication into and performance in OFET devices. Therefore, direct comparative data for charge carrier mobility and on/off ratio are not available. Its electronic properties are typically characterized by electrochemical methods, which will be discussed in a later section. This data gap highlights an opportunity for future research to explore the transistor performance of this and other classic TTF derivatives.

Causality of Performance: Structure-Property Relationships

The significant differences in performance between these materials can be attributed to their distinct molecular structures and the resulting solid-state packing.

Caption: Key structure-property relationships in the benchmarked organic semiconductors.

DNTT and its derivatives possess a rigid, planar aromatic core which facilitates strong intermolecular π-π stacking in the solid state, leading to efficient charge transport pathways and consequently high charge carrier mobility.[9] The addition of decyl (C10) chains in C10-DNTT enhances its solubility in organic solvents, enabling solution-based processing, although the highest mobilities are still often achieved through vacuum deposition.[6]

TIPS-pentacene's high performance is a result of the bulky triisopropylsilylethynyl (TIPS) groups. These substituents, while enhancing solubility, also direct the solid-state packing of the pentacene cores into a favorable "brickwork" motif, which promotes two-dimensional charge transport.[8]

For bis(carbonyldithio)tetrathiafulvalene, its core TTF unit is a powerful electron donor, readily forming stable radical cations and dications.[2] This property is central to its application in charge-transfer salts and molecular conductors. However, the influence of the carbonyldithio groups on solid-state packing and its effect on charge transport in a transistor configuration remains to be experimentally determined.

Experimental Protocols: A Guide to Characterization

To ensure scientific integrity and enable reproduction of results, detailed and validated experimental protocols are paramount. Below are representative step-by-step methodologies for the synthesis, device fabrication, and characterization of organic semiconductors.

Synthesis of a TTF Derivative: A General Approach

Note: The synthesis of bis(carbonyldithio)tetrathiafulvalene would likely involve the self-coupling of a 1,3,4,6-tetrathiapentalene-2-one precursor.[11]

Organic Field-Effect Transistor (OFET) Fabrication (Solution-Processing)

This protocol describes the fabrication of a bottom-gate, top-contact OFET using a solution-processable organic semiconductor like TIPS-pentacene.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Bis(carbonyldithio)tetrathiafulvalene

For researchers, scientists, and professionals in drug development, the responsible handling and disposal of specialized chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of bis(carbonyldithio)tetrathiafulvalene, an organosulfur compound integral to advancements in organic electronics and materials science. Adherence to these procedures is crucial for mitigating potential hazards and ensuring regulatory compliance.

Understanding the Hazard Profile

The Safety Data Sheet (SDS) for the related compound, bis(ethylenedithio)tetrathiafulvalene-d8, indicates that it may be harmful if inhaled or ingested, and may cause skin and eye irritation.[2] The parent compound, tetrathiafulvalene, is known to be sensitive to light and air and is incompatible with strong oxidizing agents.[3] Upon decomposition, TTF can release hazardous substances including carbon monoxide, carbon dioxide, and sulfur oxides.[3] Given the high sulfur content of bis(carbonyldithio)tetrathiafulvalene, the generation of sulfur oxides upon thermal decomposition is a significant concern. Therefore, this compound should be treated as a hazardous chemical, and all disposal procedures must be designed to neutralize its reactivity and potential toxicity.

Table 1: Key Properties and Hazard Information

Property	Value	Source(s)
CAS Number	64394-47-4	[1]
Molecular Formula	C₈O₂S₈	[1]
Appearance	Light yellow to brown crystalline powder	[1]
Known Incompatibilities	Strong oxidizing agents	[3]
Potential Hazards	May be harmful if inhaled or ingested. May cause skin and eye irritation.	[2]
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, sulfur oxides.	[3]

Core Disposal Principles: Chemical Inactivation

The primary goal for the disposal of bis(carbonyldithio)tetrathiafulvalene is chemical inactivation to mitigate its potential hazards. Two primary strategies are recommended: oxidative degradation and alkaline hydrolysis . The choice between these methods may depend on the available laboratory facilities and the nature of other chemical waste streams.

Personal Protective Equipment (PPE)

Before initiating any disposal procedure, ensure that appropriate personal protective equipment is worn. This includes:

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles or a face shield

• A laboratory coat

• Work should be performed in a well-ventilated fume hood .

Step-by-Step Disposal Protocols

The following protocols are designed for the treatment of small quantities (typically less than 10 grams) of bis(carbonyldithio)tetrathiafulvalene. For larger quantities, it is recommended to consult with your institution's Environmental Health and Safety (EHS) department.

Method 1: Oxidative Degradation with Sodium Hypochlorite (Bleach)

This method utilizes a common and effective oxidizing agent to break down the tetrathiafulvalene core and the dithioester functionalities.

Materials:

• Sodium hypochlorite solution (household bleach, typically 5-6% NaOCl)

• Stir bar and stir plate

• Large beaker (at least 10 times the volume of the bleach solution to be used)

• Sodium thiosulfate (for quenching)

• pH paper or a pH meter

Procedure:

• Preparation: In a fume hood, place the bis(carbonyldithio)tetrathiafulvalene waste into a large beaker. If the waste is a solid, dissolve it in a minimal amount of a compatible organic solvent (e.g., dichloromethane or tetrahydrofuran).

• Slow Addition of Oxidant: While stirring vigorously, slowly and cautiously add an excess of sodium hypochlorite solution to the beaker. A 10-fold excess by volume is recommended. The reaction may be exothermic, so add the bleach in small portions to control the temperature.

• Reaction Time: Continue stirring the mixture at room temperature for at least 2 hours to ensure complete oxidation. The colored solution should fade over time.

• Quenching Excess Oxidant: After the reaction is complete, quench the excess sodium hypochlorite by slowly adding a solution of sodium thiosulfate until the solution no longer tests positive for oxidizing agents (e.g., with potassium iodide-starch paper).

• Neutralization: Check the pH of the resulting solution. Neutralize it to a pH between 6 and 8 by adding a dilute acid (e.g., 1 M hydrochloric acid) or base (e.g., 1 M sodium hydroxide) as needed.

• Final Disposal: The neutralized, non-hazardous aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. Consult your institution's EHS guidelines for final approval.

Caption: Oxidative Degradation Workflow.

Method 2: Alkaline Hydrolysis

This method is suitable for breaking down the dithioester-like functionalities of the molecule.

Materials:

• 1 M Sodium hydroxide (NaOH) solution

• Stir bar and stir plate

• Beaker

• pH paper or a pH meter

• Sodium hypochlorite solution (for secondary treatment)

Procedure:

• Preparation: In a fume hood, place the bis(carbonyldithio)tetrathiafulvalene waste into a beaker. If the waste is a solid, add a small amount of a water-miscible solvent (e.g., ethanol or isopropanol) to aid in suspension.

• Hydrolysis: While stirring, slowly add an excess of 1 M sodium hydroxide solution.

• Reaction Time: Continue stirring the mixture at room temperature for several hours (e.g., overnight) to allow for complete hydrolysis of the dithioester groups.

• Secondary Oxidation: The resulting solution will likely contain thiols and other sulfur-containing species. To fully degrade these, slowly add an excess of sodium hypochlorite solution as described in Method 1 (Section 3.1, step 2).

• Quenching and Neutralization: Follow the quenching and neutralization steps as outlined in Method 1 (Section 3.1, steps 4 and 5).

• Final Disposal: Dispose of the final neutralized aqueous solution in accordance with your institution's EHS guidelines.

Caption: Alkaline Hydrolysis and Secondary Oxidation Workflow.

Waste Stream Management and Final Considerations

• Segregation: Never mix bis(carbonyldithio)tetrathiafulvalene waste with incompatible chemicals, especially strong acids or bases, without following a specific degradation protocol.

• Containerization: Collect all waste generated from the degradation procedures in a clearly labeled, appropriate waste container.

• Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) office for final approval of any disposal method and for guidance on local, state, and federal regulations.

• Documentation: Maintain a record of the disposal procedure, including the date, the amount of chemical treated, and the method used.

By following these detailed procedures, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of bis(carbonyldithio)tetrathiafulvalene, upholding the highest standards of laboratory safety and chemical stewardship.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 99451, Tetrathiafulvalene. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• University of Pennsylvania. Laboratory Chemical Waste Management Guidelines. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. [Link]

• ETH Zurich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• ACS GCI Pharmaceutical Roundtable. NaOCl Bleach Oxidation. [Link]

• TCI America Safety Data Sheet for Bis(ethylenedithio)
• Fisher Scientific Safety Data Sheet for Tetr

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Navigating the Synthesis and Handling of Bis(carbonyldithio)tetrathiafulvalene: A Comprehensive Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

The unique electronic properties of Bis(carbonyldithio)tetrathiafulvalene, a notable organosulfur compound, have positioned it as a valuable asset in the advancement of organic electronics, photovoltaics, and molecular electronics.[1][2] Its tetrathiafulvalene (TTF) core is instrumental in its function as an electron donor in a variety of redox processes, facilitating effective charge transfer.[1][2] This characteristic makes it a prime candidate for application in the development of organic semiconductors, conductive polymers, and other advanced materials.[1] However, the handling of this light yellow to brown crystalline powder necessitates a thorough understanding of its potential hazards and the implementation of rigorous safety protocols to ensure the well-being of laboratory personnel and the integrity of the research.

This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to support the safe and effective handling of Bis(carbonyldithio)tetrathiafulvalene in a research and development setting.

Hazard Assessment and Toxidological Profile

While a comprehensive toxicological profile for Bis(carbonyldithio)tetrathiafulvalene is not extensively documented in publicly available literature, a hazard assessment can be extrapolated from data on its parent compound, tetrathiafulvalene (TTF), and other organosulfur compounds. The primary hazards associated with this class of chemicals include potential skin sensitization, irritation, and the release of toxic gases upon decomposition.

The parent compound, tetrathiafulvalene, is known to potentially cause an allergic skin reaction.[3][4] As a derivative, Bis(carbonyldithio)tetrathiafulvalene should be handled as a potential skin sensitizer. Direct contact with the skin should be strictly avoided.

In the event of a fire, the thermal decomposition of Bis(carbonyldithio)tetrathiafulvalene can produce hazardous combustion products, including carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[5] These gases are toxic and can cause severe respiratory irritation.

This compound is also noted to be incompatible with strong oxidizing agents and may be sensitive to light and air.[5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to Personal Protective Equipment (PPE) is crucial when handling Bis(carbonyldithio)tetrathiafulvalene to minimize exposure through inhalation, skin contact, and eye contact. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Eye and Face Protection	Hand Protection	Respiratory Protection	Body Protection
Weighing and preparing solutions (in a fume hood)	Tightly sealed safety goggles or a face shield.[5]	Nitrile or neoprene gloves (double-gloving recommended).	Not generally required if handled exclusively within a certified chemical fume hood.	Laboratory coat.
Handling solid compound outside of a fume hood (e.g., loading a reactor)	Tightly sealed safety goggles and a face shield.	Nitrile or neoprene gloves (double-gloving recommended).	A NIOSH-approved N95 or higher-rated respirator.[6]	Laboratory coat.
Large-scale operations or potential for aerosol generation	Tightly sealed safety goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	A full-face respirator with appropriate cartridges for organic vapors and acid gases.	Chemical-resistant apron or coveralls.
Cleaning spills	Tightly sealed safety goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	A full-face respirator with appropriate cartridges for organic vapors and acid gases.	Chemical-resistant apron or coveralls.

Glove Selection Rationale:

PPE Donning and Doffing Workflow

Caption: Experimental Workflow for Handling

Disposal Plan: Responsible Waste Management

Proper disposal of Bis(carbonyldithio)tetrathiafulvalene and associated contaminated materials is essential to prevent environmental contamination.

4.1. Waste Segregation:

• Solid Waste: Unused Bis(carbonyldithio)tetrathiafulvalene powder, contaminated gloves, absorbent liners, and other solid materials should be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Solutions containing Bis(carbonyldithio)tetrathiafulvalene should be collected in a separate, labeled container for hazardous liquid waste. Do not mix with other waste streams unless compatibility has been confirmed.

4.2. Disposal Method:

The disposal of sulfur-containing waste must comply with local, state, and federal regulations. A common and environmentally responsible method for the disposal of sulfur-containing solid waste is through licensed hazardous waste disposal services. [8]These services may employ methods such as burial in approved landfills, where steps are taken to neutralize acids that may form from the biological conversion of sulfur in the soil. [9]One such method involves lining the disposal pit with limestone to neutralize any acidic byproducts. [9]

Emergency Procedures: Preparedness and Response

5.1. Spills:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE for spill cleanup, including a respirator.

• Containment: For solid spills, carefully sweep up the material and place it in a sealed container for disposal. [5]Avoid generating dust. For liquid spills, use an inert absorbent material to contain the spill, then collect the absorbed material into a sealed container for disposal.

• Decontamination: Decontaminate the spill area with an appropriate cleaning agent.

5.2. Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

By adhering to the guidelines outlined in this document, researchers can safely handle Bis(carbonyldithio)tetrathiafulvalene, enabling the continued exploration of its potential in advancing materials science and electronics while prioritizing the safety of all laboratory personnel.

References

• Guidelines for the Disposal of Sulphur Containing Solid Waste. (n.d.). Open Government Program. Retrieved January 17, 2026, from [Link]

• Production, Import/Export, Use, and Disposal. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved January 17, 2026, from [Link]

• Sulfur - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved January 17, 2026, from [Link]

• Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils. (2011, September 12). Open Government Program. Retrieved January 17, 2026, from [Link]

• Sulfur based hazardous waste solidification. (2025, August 7). ResearchGate. Retrieved January 17, 2026, from [Link]

• Chemical Resistance Table for Gloves. (n.d.). Becky Aktsiaselts. Retrieved January 17, 2026, from [Link]

• Chemical Resistance of Gloves.pdf. (n.d.). University of California, Berkeley. Retrieved January 17, 2026, from [Link]

• OSHA Glove Selection Chart. (n.d.). University of Texas at Austin Environmental Health and Safety. Retrieved January 17, 2026, from [Link]

• Kimberly Clark Nitrile Gloves Chemical Resistance Guide. (n.d.). Kimberly-Clark. Retrieved January 17, 2026, from [Link]

• Chemical resistant gloves. (n.d.). Kerbl. Retrieved January 17, 2026, from [Link]

• Tetrathiafulvalene | C6H4S4 | CID 99451. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Tetrathiafulvalene. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Bis(ethylenedithio)tetrathiafulvalene | C10H8S8 | CID 633432. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Controlled Grafting of Tetrathiafulvalene (TTF) Containing Diacetylenic Units on Hydrogen-Terminated Silicon Surfaces: From Redox-Active TTF Monolayer to Polymer Films. (n.d.). The Journal of Physical Chemistry C. Retrieved January 17, 2026, from [Link]

• Tetrathiafulvalene (TTF) derivatives: key building-blocks for switchable processes. (n.d.). Chemical Communications (RSC Publishing). Retrieved January 17, 2026, from [Link]

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